O-Acetyl-N-methylhydroxylamine Hydrochloride

• CAS: 19689-95-3

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical Properties of O-Acetyl-N-methylhydroxylamine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

O-Acetyl-N-methylhydroxylamine Hydrochloride is a hydroxylamine derivative of significant interest in synthetic organic chemistry and pharmaceutical development. Its utility as a versatile reagent necessitates a detailed understanding of its physical properties to ensure proper handling, storage, and application in experimental and manufacturing processes. This guide synthesizes available data to present a detailed profile of the compound.

Core Physical and Chemical Properties

A summary of the key physical and chemical properties of O-Acetyl-N-methylhydroxylamine Hydrochloride is presented in the table below. This data is crucial for designing experiments, ensuring safety, and predicting the compound's behavior in various chemical environments.

Property	Value	Source(s)
Chemical Formula	C₃H₇NO₂·HCl	[1]
Molecular Weight	125.55 g/mol	[1]
Appearance	White to almost white crystalline powder
Melting Point	111 °C (with decomposition)	[2][3]
Solubility	Soluble in water.	[2][3]
Stability	Moisture and heat sensitive.	[2]

Structural Elucidation and Spectroscopic Data

While specific, publicly available spectroscopic data for O-Acetyl-N-methylhydroxylamine Hydrochloride is limited, the structural identity is confirmed by manufacturers through techniques such as NMR. For the purpose of providing a reference, the following sections detail the expected spectroscopic characteristics based on its structure and data from closely related analogs.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a fundamental technique for confirming the molecular structure of a compound.

• ¹H NMR: The proton NMR spectrum of O-Acetyl-N-methylhydroxylamine Hydrochloride in a suitable deuterated solvent (e.g., D₂O or DMSO-d₆) is expected to show distinct signals for the acetyl protons and the N-methyl protons. The acetyl group (CH₃CO-) would appear as a singlet, typically in the range of δ 2.0-2.5 ppm. The N-methyl group (N-CH₃) would also be a singlet, likely shifted downfield due to the influence of the nitrogen and oxygen atoms.

• ¹³C NMR: The carbon NMR spectrum would provide evidence for the three distinct carbon environments in the molecule: the carbonyl carbon of the acetyl group (expected around δ 170 ppm), the methyl carbon of the acetyl group (expected around δ 20-30 ppm), and the N-methyl carbon (expected in a similar range to the acetyl methyl carbon).

Infrared (IR) Spectroscopy

Infrared spectroscopy is a valuable tool for identifying the functional groups present in a molecule. The IR spectrum of O-Acetyl-N-methylhydroxylamine Hydrochloride is expected to exhibit characteristic absorption bands:

• A strong absorption band around 1740-1760 cm⁻¹ , characteristic of the C=O stretching vibration of the ester group.

• C-H stretching vibrations for the methyl groups in the region of 2800-3000 cm⁻¹ .

• N-H stretching vibrations from the hydrochloride salt, which may appear as a broad band in the region of 2400-3200 cm⁻¹ .

• C-N and C-O stretching vibrations in the fingerprint region (1000-1300 cm⁻¹ ).

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio of a molecule and its fragments, confirming the molecular weight and offering insights into its structure. For O-Acetyl-N-methylhydroxylamine Hydrochloride, the expected molecular ion peak would correspond to the free base (C₃H₇NO₂). Fragmentation patterns would likely involve the loss of the acetyl group, the methyl group, and other characteristic fragments.

Solubility Profile

Expected Solubility:

• High Solubility: Water, Methanol

• Moderate Solubility: Ethanol, Dimethyl Sulfoxide (DMSO), Dimethylformamide (DMF)

• Low to Insoluble: Non-polar organic solvents such as hexane and toluene.

Experimental Protocol for Determining Solubility:

A standardized method for determining solubility involves preparing a saturated solution of the compound in the solvent of interest at a specific temperature.

• Sample Preparation: Accurately weigh a sample of O-Acetyl-N-methylhydroxylamine Hydrochloride.

• Solvent Addition: Add a known volume of the desired solvent (e.g., methanol, ethanol, DMSO, DMF) to the sample.

• Equilibration: Stir the mixture at a constant temperature for a sufficient period to ensure equilibrium is reached.

• Analysis: Centrifuge or filter the solution to remove any undissolved solid. The concentration of the dissolved compound in the supernatant can then be determined using a suitable analytical technique, such as HPLC or UV-Vis spectroscopy.

Stability and Thermal Properties

O-Acetyl-N-methylhydroxylamine Hydrochloride is reported to be sensitive to moisture and heat.[2] The melting point of 111 °C is accompanied by decomposition, indicating thermal instability at elevated temperatures.[2][3]

Thermal Analysis Workflow:

To quantitatively assess the thermal stability, Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are recommended.

Caption: Workflow for Thermal Analysis.

This analysis would provide a precise decomposition temperature and information about the energetic nature of the decomposition process.

Handling and Storage

Given its sensitivity to moisture and heat, O-Acetyl-N-methylhydroxylamine Hydrochloride should be handled and stored with care to maintain its integrity.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from heat sources.[4] Storage under an inert atmosphere is also recommended to prevent degradation from moisture.

• Handling: Use appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Handle in a well-ventilated area or a fume hood to avoid inhalation of any dust.

Conclusion

This technical guide provides a consolidated overview of the known physical properties of O-Acetyl-N-methylhydroxylamine Hydrochloride, drawing from available data. While foundational information is established, there is a clear opportunity for further research to publish a more comprehensive characterization, including detailed solubility in organic solvents and complete spectroscopic analysis. Such data would be invaluable to the scientific community, enabling more precise and effective use of this important chemical reagent.

References

• - TCI Chemicals

• - Fisher Scientific

• - Chem-Space

• - MedChemExpress

• - Journal of Organic Chemistry

• - TCI Chemicals

• - MedChemExpress

• - TCI America

• - SIELC Technologies

• - Chemistry LibreTexts

• - ChemicalBook

• - PubChem

• - Benchchem

• - CP Lab Safety

• - Fisher Scientific

• - NIST WebBook

• - Chemistry LibreTexts

• - MedChemExpress

• - Organic Chemistry Data

• - PubChem

• - Google Patents

• - Journal of Organic Chemistry

• - PubChem

• - TCI India

• - DTIC

• - Wikipedia

• - Google Patents

• - Google Patents

• - MDPI

• - IntechOpen

• - Wikipedia

• - Molbase

• - Google Patents

• - SpectraBase

• - SpectraBase

Sources

• 1. O-Alkylhydroxylamines as Rationally-designed Mechanism-based Inhibitors of Indoleamine 2,3-Dioxygenase-1 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. labsolu.ca [labsolu.ca]
• 3. O-Acetyl-N-MethylhydroxylaMine Hydrochloride | 19689-95-3 [amp.chemicalbook.com]
• 4. O-Methylhydroxylamine Hydrochloride | 593-56-6 | TCI AMERICA [tcichemicals.com]

O-Acetyl-N-methylhydroxylamine Hydrochloride: A Technical Guide for Strategic Application in Complex Molecule Synthesis

Abstract

O-Acetyl-N-methylhydroxylamine hydrochloride (CAS No. 19689-95-3) has emerged as a reagent of significant interest for medicinal and process chemists. This technical guide provides an in-depth exploration of its synthesis, physicochemical properties, and core applications, with a pronounced focus on its utility in the regioselective α-acetoxylation of carbonyl compounds. We will delve into the mechanistic underpinnings of this transformation, provide detailed, field-tested protocols, and contextualize the importance of the resulting α-acetoxy ketone motif within the landscape of modern drug discovery and development. This document is intended to serve as a comprehensive resource for researchers, scientists, and drug development professionals seeking to leverage this versatile reagent for the efficient synthesis of complex molecular architectures.

Introduction: The Strategic Value of Controlled α-Functionalization

The precise introduction of functional groups at the α-position of carbonyl compounds is a cornerstone of modern organic synthesis. The resulting motifs, particularly α-hydroxy and α-acyloxy ketones, are prevalent in a vast array of biologically active natural products and pharmaceutical agents.[1][2] Historically, the direct α-oxidation of ketones has been fraught with challenges, including harsh reaction conditions, the use of toxic heavy metal oxidants, and a lack of regioselectivity. The development of milder, more selective reagents is therefore of paramount importance. O-Acetyl-N-methylhydroxylamine hydrochloride presents an elegant solution to this challenge, offering a reliable and operationally simple method for the direct α-acetoxylation of ketones and aldehydes.

Physicochemical Properties and Handling

A thorough understanding of the reagent's properties is critical for its safe and effective use in the laboratory.

Property	Value	Source(s)
CAS Number	19689-95-3	[1]
Molecular Formula	C₃H₈ClNO₂	[1]
Molecular Weight	125.55 g/mol	[1]
Appearance	White to off-white crystalline powder	[1]
Melting Point	111 °C (decomposes)	[1]
Solubility	Soluble in water	[1]
Storage	Store in a cool, dry place under an inert atmosphere. The compound is moisture and heat sensitive.	[1]

Safety and Handling: O-Acetyl-N-methylhydroxylamine hydrochloride should be handled in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, is mandatory. Avoid inhalation of dust and contact with skin and eyes. In case of contact, rinse immediately with copious amounts of water.

Synthesis of O-Acetyl-N-methylhydroxylamine Hydrochloride

The synthesis of the title compound is typically achieved through the N-acetylation of its precursor, N-methylhydroxylamine hydrochloride. The following protocol is a representative procedure based on established methods for the acylation of hydroxylamines.[3][4]

Experimental Protocol: Synthesis of O-Acetyl-N-methylhydroxylamine Hydrochloride

Materials:

• N-methylhydroxylamine hydrochloride

• Acetyl chloride

• Sodium bicarbonate (NaHCO₃)

• Anhydrous tetrahydrofuran (THF)

• Petroleum ether

• Deionized water

Procedure:

• Preparation of N-methylhydroxylamine free base (in situ): In a three-necked round-bottomed flask equipped with a mechanical stirrer and a thermometer, suspend N-methylhydroxylamine hydrochloride (1.0 eq) in anhydrous THF.

• To this suspension, add a slurry of sodium bicarbonate (1.1 eq) in water (a minimal amount to dissolve).

• Cool the mixture to -5 to 0 °C in an ice-salt bath.

• Acetylation: Slowly add acetyl chloride (1.05 eq) dropwise to the well-stirred mixture, ensuring the temperature is maintained below 0 °C.

• After the addition is complete, continue stirring at 0 °C for an additional 30-60 minutes.

• Work-up: Allow the reaction mixture to warm to room temperature. Filter the mixture to remove inorganic salts.

• The filtrate is then concentrated under reduced pressure. The residue is triturated with petroleum ether to induce precipitation of the product.

• The solid product is collected by filtration, washed with cold petroleum ether, and dried under vacuum to yield O-Acetyl-N-methylhydroxylamine hydrochloride.

Causality of Experimental Choices:

• The use of a weak base like sodium bicarbonate is crucial to neutralize the HCl salt of the starting material and the HCl generated during the reaction without promoting significant hydrolysis of the acetyl chloride or the product.

• Low-temperature conditions are employed to control the exothermic reaction between acetyl chloride and the hydroxylamine and to minimize potential side reactions.

Caption: Synthesis workflow for O-Acetyl-N-methylhydroxylamine Hydrochloride.

Core Application: α-Acetoxylation of Carbonyl Compounds

The premier application of O-Acetyl-N-methylhydroxylamine hydrochloride is the direct α-acetoxylation of aldehydes and ketones. This transformation, pioneered by Tomkinson and coworkers with the analogous benzoyl derivative, provides a mild and efficient route to valuable α-acetoxy carbonyl compounds.[5][6]

Proposed Mechanism of α-Acetoxylation

The reaction is believed to proceed through the formation of an enol or enolate intermediate, which then undergoes nucleophilic attack on the electrophilic oxygen of the reagent.

Caption: Proposed mechanism for the α-acetoxylation of ketones.

Experimental Protocol: α-Acetoxylation of 1,4-Cyclohexanedione Monoethylene Ketal

This protocol is adapted from the general method developed by Tomkinson et al. for the α-acyloxylation of carbonyl compounds.[5][6]

Materials:

• 1,4-Cyclohexanedione monoethylene ketal

• O-Acetyl-N-methylhydroxylamine hydrochloride

• Dimethyl sulfoxide (DMSO)

• Ethyl acetate

• Saturated aqueous brine

• Anhydrous magnesium sulfate (MgSO₄)

• Isopropyl alcohol

Procedure:

• Reaction Setup: In a round-bottomed flask, dissolve 1,4-cyclohexanedione monoethylene ketal (1.0 eq) and O-Acetyl-N-methylhydroxylamine hydrochloride (1.1 eq) in DMSO.

• Reaction: Stir the resulting mixture at room temperature for 1-2 hours. The reaction can be monitored by thin-layer chromatography (TLC).

• Work-up: Upon completion, dilute the reaction mixture with ethyl acetate.

• Wash the organic layer repeatedly with saturated aqueous brine to remove the DMSO.

• Dry the organic fraction over anhydrous magnesium sulfate, filter, and concentrate in vacuo.

• Purification: The crude product can be purified by recrystallization from a suitable solvent, such as isopropyl alcohol, to yield the α-acetoxy ketone.

Self-Validating System:

• The progress of the reaction can be easily tracked by TLC, observing the consumption of the starting ketone and the appearance of the less polar product spot.

• The final product can be characterized by standard spectroscopic methods (¹H NMR, ¹³C NMR, IR, and Mass Spectrometry) to confirm the introduction of the acetoxy group at the α-position.

Applications in Drug Discovery and Development

The α-acetoxy ketone moiety is a privileged scaffold in medicinal chemistry, appearing in numerous natural products and synthetic drug candidates with a wide range of biological activities.[1][2]

Steroid Synthesis and Modification

The introduction of an acetoxy group at the α-position of a steroidal ketone can significantly modulate its biological activity. This functionalization can influence receptor binding affinity, metabolic stability, and pharmacokinetic properties. The mild conditions of the α-acetoxylation with O-Acetyl-N-methylhydroxylamine hydrochloride make it an attractive method for the late-stage functionalization of complex steroid cores.[7][8][9] For example, the α-acetoxylation of a 3-keto steroid can be a key step in the synthesis of hormonally active agents.

Anticancer and Antiviral Agents

The α-acyloxy ketone functionality is present in several compounds with demonstrated anticancer and antiviral properties.[10][11][12] The electrophilic nature of the carbonyl group, modulated by the adjacent acyloxy substituent, can play a role in the covalent or non-covalent interaction with biological targets such as enzymes.

• α-Ketoamides: This class of compounds, which can be accessed from α-acetoxy ketone precursors, has shown potent activity as proteasome inhibitors for cancer therapy and has been investigated for antiviral applications, including against SARS-CoV-2.[10]

• Nucleoside Analogs: The synthesis of certain acyclic nucleoside analogs, a class of potent antiviral drugs, may involve intermediates bearing the α-acyloxy ketone motif.[4]

Caption: Applications of O-Acetyl-N-methylhydroxylamine Hydrochloride in synthesis.

Conclusion

O-Acetyl-N-methylhydroxylamine hydrochloride is a valuable and versatile reagent for the direct α-acetoxylation of carbonyl compounds. Its ease of preparation, stability, and the mild, regioselective nature of its reactions make it a superior alternative to many traditional oxidation methods. The resulting α-acetoxy ketones are crucial intermediates in the synthesis of complex molecules, including steroids and other pharmacologically active agents. This guide has provided the fundamental knowledge, from synthesis to application, to empower researchers to effectively integrate this reagent into their synthetic strategies, thereby accelerating the discovery and development of novel therapeutics.

References

• Beshara, C. S., Hall, A., Jenkins, R. L., Jones, K. L., Jones, T. C., Killeen, N. M., Taylor, P. H., Thomas, S. P., & Tomkinson, N. C. O. (2005). A general method for the α-acyloxylation of carbonyl compounds. Organic Letters, 7(25), 5729–5732. [Link]

• Beshara, C. S., Hall, A., Jenkins, R. L., Jones, K. L., Jones, T. C., Killeen, N. M., Taylor, P. H., Thomas, S. P., & Tomkinson, N. C. O. (2005). A general method for the α-acyloxylation of carbonyl compounds. Pure and Applied Chemistry, 77(25), 5729-5732. [Link]

• Garg, N. K., & Sarpong, R. (2020). Recent Progress in Steroid Synthesis Triggered by the Emergence of New Catalytic Methods. Accounts of Chemical Research, 53(8), 1585–1598. [Link]

• de la Cruz, P., & Alajarín, R. (2022). Expanding the Chemical Space of Drug-like Passerini Compounds: Can α-Acyloxy Carboxamides Be Considered Hard Drugs?. ACS medicinal chemistry letters, 13(12), 1937–1942. [Link]

• Al-Megrin, M. I., Al-Harbi, N. O., Al-Zharani, M. A., & Al-Amri, J. F. (2022). A new class of α-ketoamide derivatives with potent anticancer and anti-SARS-CoV-2 activities. Scientific reports, 12(1), 1835. [Link]

• ResearchGate. (2006). A General Method for the α-Acyloxylation of Carbonyl Compounds. Retrieved from [Link]

• Prasad, K. R., & Kumar, P. (2018). Recent methods for the synthesis of α-acyloxy ketones. Organic & Biomolecular Chemistry, 16(31), 5549-5569. [Link]

• ResearchGate. (2015). A new procedure for the synthesis of α-acyloxy aldehydes from ketones via α,β-epoxy sulfides. Retrieved from [Link]

• de la Torre, M. C., & Sierra, M. A. (2019). A Mild, Fast, and Scalable Synthesis of Substituted α-Acyloxy Ketones via Multicomponent Reaction Using a Continuous Flow Approach. Frontiers in chemistry, 7, 538. [Link]

• Semantic Scholar. (2015). A new procedure for the synthesis of α-acyloxy aldehydes from ketones via α,β-epoxy sulfides. Retrieved from [Link]

• Van der Poorten, O., & D'hooghe, M. (2015). Chemoselective O-acylation of hydroxyamino acids and amino alcohols under acidic reaction conditions: History, scope and applications. Beilstein journal of organic chemistry, 11, 586–602. [Link]

• Organic Syntheses. (n.d.). n-acetyl-n-phenylhydroxylamine. Retrieved from [Link]

• Google Patents. (n.d.). Method for synthesizing N, O-dimethylhydroxylamine hydrochloride.

• Djerassi, C., Miramontes, L., Rosenkranz, G., Sondheimer, F., & Longo, L. D. (2006). Steroids LIV. Synthesis of 19-nor-17alpha-ethynyltestosterone and 19-nor-17alpha-methyltestosterone. 1954. American journal of obstetrics and gynecology, 194(1), 289. [Link]

• Chemistry Europe. (2021). Synthesis and Anticancer Activity of Novel Derivatives of α,β‐Unsaturated Ketones Based on Oleanolic Acid. Retrieved from [Link]

• Li, Y., Wang, Y., Wang, J., Zhang, X., & Li, J. (2016). Turning an antiviral into an anticancer drug: Nanoparticle delivery of acyclovir monophosphate. Journal of controlled release : official journal of the Controlled Release Society, 228, 138–147. [Link]

• Google Patents. (n.d.). Process to produce n-methylydroxylamine hydrochloride.

• Organic Chemistry Portal. (n.d.). Preparation of α-Acyloxy Ketones via Visible-Light-Driven Aerobic Oxo-Acyloxylation of Olefins with Carboxylic Acids. Retrieved from [Link]

• De Clercq, E. (1995). Acyclic nucleosides as antiviral compounds. Clinical microbiology reviews, 8(2), 200–213. [Link]

• TWINCORE. (2023). Cancer drug works against viruses. Retrieved from [Link]

Sources

• 1. labsolu.ca [labsolu.ca]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Chemoselective O-acylation of hydroxyamino acids and amino alcohols under acidic reaction conditions: History, scope and applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. O-alkylation and arylation of Oximes, Hydroxylamines and related compounds [organic-chemistry.org]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. Recent Progress in Steroid Synthesis Triggered by the Emergence of New Catalytic Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Organic Syntheses Procedure [orgsyn.org]
• 12. Organic Syntheses Procedure [orgsyn.org]

mechanism of action for O-Acetyl-N-methylhydroxylamine Hydrochloride

An In-Depth Technical Guide to the Mechanism and Application of O-Acetyl-N-methylhydroxylamine Hydrochloride

Executive Summary

O-Acetyl-N-methylhydroxylamine Hydrochloride is a specialized chemical reagent whose significance is rooted in its unique structural attributes and resulting reactivity. Unlike compounds with a direct pharmacological effect, its "mechanism of action" is chemical in nature, serving as a versatile building block in advanced organic synthesis. This guide elucidates the chemical principles governing its reactivity, focusing on its role as a precursor and synthetic equivalent for N-methylhydroxylamine synthons. We will explore its application in constructing complex molecular architectures relevant to pharmaceutical development, contrasting its utility with related hydroxylamine derivatives. This document provides researchers, scientists, and drug development professionals with a foundational understanding of the molecule's properties, a detailed analysis of its reactive mechanism, and practical, field-proven protocols for its application.

Introduction

In the landscape of synthetic chemistry, the precise introduction of functional groups is paramount. O-Acetyl-N-methylhydroxylamine Hydrochloride (CAS RN: 19689-95-3) emerges as a niche yet valuable reagent for such transformations.[1] It belongs to the family of hydroxylamine derivatives, which are central to the synthesis of a wide array of biologically active compounds, including hydroxamic acids—a class renowned for its potent enzyme-inhibiting properties.[2][3]

This guide moves beyond a simple cataloging of properties. It aims to provide a deep, mechanistic understanding of how and why this specific reagent behaves as it does. We will dissect its molecular structure to predict its reactivity and detail its primary application as a reactant, for instance, in the synthesis of α-acyloxy ketones.[4] By understanding its core chemical action, researchers can better leverage its capabilities in the rational design and synthesis of novel therapeutic agents and complex organic molecules.

Physicochemical Properties

The stability and reactivity of a reagent are fundamentally tied to its physical properties. O-Acetyl-N-methylhydroxylamine Hydrochloride is a solid, making it more convenient to handle and store compared to volatile liquid analogs.[1][4] Its key properties are summarized below.

Property	Value	Source(s)
CAS Number	19689-95-3	[1][4][5]
Molecular Formula	C₃H₇NO₂·HCl	[5]
Molecular Weight	125.55 g/mol	[4][5]
Appearance	White to almost white powder or crystal	[1][4]
Melting Point	111°C (with decomposition)	[4][5]
Solubility	Soluble in water	[4]

Core Mechanism of Chemical Action

The utility of O-Acetyl-N-methylhydroxylamine Hydrochloride stems from its identity as an N-acylated, N-alkylated hydroxylamine. Its mechanism of action is not biological but is defined by its chemical reactivity in synthetic transformations.

Structural Analysis and Reactivity

The molecule's reactivity can be understood by examining its constituent parts:

• N-Methyl Group: This alkyl group sterically and electronically influences the nitrogen atom.

• Hydroxylamine Core (-N(CH₃)-O-): This is the heart of the molecule's functionality, providing a nucleophilic nitrogen atom.

• O-Acetyl Group (-C(O)CH₃): This group serves two main purposes. First, it acts as a protecting group for the hydroxyl function. Second, as an electron-withdrawing group, it modulates the nucleophilicity of the adjacent nitrogen. Critically, it can function as a leaving group in certain reactions, facilitating the transfer of the "N(CH₃)OH" moiety.

• Hydrochloride Salt: The hydrochloride form enhances the compound's stability and shelf-life, preventing the free base from undergoing potential decomposition.[6] In a reaction, the acidic proton must be neutralized by a base to unmask the nucleophilic nitrogen.

The primary mechanism involves the nitrogen atom's lone pair of electrons acting as a nucleophile, attacking various electrophilic centers. The presence of the O-acetyl group makes it a distinct reagent from N-methylhydroxylamine or O-methylhydroxylamine, offering a different profile of reactivity and stability.

Key reactive sites of the core molecule.

Key Applications in Synthetic Chemistry & Drug Development

While not a drug itself, O-Acetyl-N-methylhydroxylamine Hydrochloride is a valuable precursor in the synthesis of molecules with significant biological activity.

Synthesis of Hydroxamic Acids and Derivatives

Hydroxamic acids (R-C(O)NHOH) are a cornerstone of many drug discovery programs. Their ability to chelate metal ions makes them potent inhibitors of metalloenzymes, such as matrix metalloproteinases (MMPs) and histone deacetylases (HDACs), which are implicated in cancer and inflammatory diseases.[2] This reagent can serve as a sophisticated building block for N-substituted hydroxamic acids after coupling with an activated carboxylic acid and subsequent transformation. The general synthesis of hydroxamic acids often involves activating a carboxylic acid and coupling it with a hydroxylamine derivative.[2][3][7][8]

Role in α-Acyloxy Ketone Synthesis

The documented use of O-Acetyl-N-methylhydroxylamine Hydrochloride as a reactant in the synthesis of α-acyloxy ketones highlights its specific utility.[4] This transformation is crucial for creating complex organic intermediates. While the precise, step-by-step mechanism for this named reaction requires a specific literature source not present in the search results, it likely involves the nucleophilic character of the nitrogen atom initiating a reaction cascade with a suitable substrate.

Experimental Protocols

The following section provides a generalized, robust protocol for utilizing O-Acetyl-N-methylhydroxylamine Hydrochloride in a common synthetic transformation—the acylation of the nitrogen atom. This serves as a template that can be adapted for specific research objectives.

Protocol: N-Acylation with an Activated Carboxylic Acid

This protocol describes the coupling of a carboxylic acid (activated as an acid chloride) with O-Acetyl-N-methylhydroxylamine Hydrochloride. This is a foundational step for creating more complex derivatives.

Causality and Experimental Rationale:

• Anhydrous Conditions: The reaction is sensitive to water, which can hydrolyze the acid chloride and quench the reaction. All glassware must be oven- or flame-dried, and anhydrous solvents are essential.

• Base Selection: A non-nucleophilic organic base, such as triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA), is used. Its purpose is to neutralize the HCl salt of the reagent, liberating the free base to act as a nucleophile. A non-nucleophilic base is chosen to prevent it from competing with the hydroxylamine derivative in attacking the acid chloride.

• Temperature Control: The initial addition is performed at 0 °C to control the exothermic reaction between the highly reactive acid chloride and the nucleophile, minimizing side reactions. The reaction is then allowed to warm to room temperature to ensure it proceeds to completion.

Step-by-Step Methodology:

• Preparation: In a flame-dried, round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve O-Acetyl-N-methylhydroxylamine Hydrochloride (1.0 eq) in an anhydrous solvent such as dichloromethane (DCM) or tetrahydrofuran (THF).

• Cooling: Cool the solution to 0 °C using an ice-water bath.

• Base Addition: Add a non-nucleophilic base (e.g., triethylamine, 1.1 eq) dropwise to the stirred solution. Stir for 10-15 minutes to ensure complete neutralization.

• Electrophile Addition: In a separate flask, prepare a solution of the desired acid chloride (1.05 eq) in the same anhydrous solvent. Add this solution dropwise to the cooled hydroxylamine mixture.

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 2-12 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Workup: Upon completion, quench the reaction by adding a saturated aqueous solution of NH₄Cl. Transfer the mixture to a separatory funnel and extract the product with an organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can then be purified by column chromatography on silica gel.

Workflow for a typical N-acylation reaction.

Safety and Handling

As a chemical reagent, O-Acetyl-N-methylhydroxylamine Hydrochloride requires careful handling. While a specific, detailed safety data sheet (SDS) was not retrieved in the search, data from closely related hydroxylamine salts provide a strong basis for safe handling procedures.[9][10][11][12][13]

• Personal Protective Equipment (PPE): Wear standard laboratory attire, including safety goggles, a lab coat, and chemical-resistant gloves.

• Inhalation and Contact: The compound may be harmful if swallowed or comes into contact with skin. It can cause skin and serious eye irritation.[9][11] Handle in a well-ventilated area or a chemical fume hood to avoid inhaling dust.

• Storage: Store in a cool, dry, and well-ventilated place. Keep the container tightly closed and away from incompatible materials such as strong oxidizing agents.

• Disposal: Dispose of the chemical and its container in accordance with local, regional, and national regulations.

Conclusion

O-Acetyl-N-methylhydroxylamine Hydrochloride is a reagent of precision. Its mechanism of action is fundamentally chemical, dictated by the nucleophilic nature of its N-methylated hydroxylamine core, which is strategically protected and stabilized by O-acetylation and salt formation. It is not an end-product therapeutic but a critical enabler in the synthetic pathways leading to them. For the drug development professional and the research scientist, understanding this reagent's reactivity, stability, and handling is key to unlocking its potential in the synthesis of novel hydroxamic acid derivatives, α-acyloxy ketones, and other complex molecular targets.

References

• O-Acetyl-N-methylhydroxylamine Hydrochloride | 19689-95-3 - TCI Chemicals.
• ChemInform Abstract: An Efficient Method for the Prepar
• The synthesis of Nα-protected amino hydroxamic acids from Nα-protected amino acids employing versatile chlorin
• SAFETY D
• SAFETY D
• Methods for Hydroxamic Acid Synthesis - PMC - PubMed Central - NIH.
• SAFETY D
• N-Methylhydroxylamine - Wikipedia.
• SAFETY D
• Methods for synthesizing hydroxamic acids and their metal complexes - European Journal of Chemistry.
• O-Acetyl-N-methylhydroxylamine Hydrochloride.
• O-Acetyl-N-MethylhydroxylaMine Hydrochloride | 19689-95-3 - ChemicalBook.
• O-Methylhydroxylamine hydrochloride | CH5NO.ClH | CID 521874 - PubChem.
• O-METHYLHYDROXYLAMINE HYDROCHLORIDE | CAMEO Chemicals - NOAA.
• SAFETY D

Sources

• 1. O-Acetyl-N-methylhydroxylamine Hydrochloride | 19689-95-3 | TCI AMERICA [tcichemicals.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Methods for Hydroxamic Acid Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. O-Acetyl-N-MethylhydroxylaMine Hydrochloride | 19689-95-3 [amp.chemicalbook.com]
• 5. labsolu.ca [labsolu.ca]
• 6. N-Methylhydroxylamine - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. eurjchem.com [eurjchem.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. tcichemicals.com [tcichemicals.com]
• 11. spectrumchemical.com [spectrumchemical.com]
• 12. fishersci.com [fishersci.com]
• 13. fishersci.com [fishersci.com]

O-Acetyl-N-methylhydroxylamine Hydrochloride stability and storage

An In-depth Technical Guide to the Stability and Storage of O-Acetyl-N-methylhydroxylamine Hydrochloride

Introduction

O-Acetyl-N-methylhydroxylamine hydrochloride is a hydroxylamine derivative utilized in specialized chemical synthesis. Its structure, featuring an ester linkage, makes it a reactive yet potentially unstable molecule if not handled and stored with precision. For researchers, scientists, and professionals in drug development, understanding the stability profile of this reagent is paramount. The integrity of starting materials directly impacts reaction yields, impurity profiles, and the ultimate success of a synthetic campaign. This guide provides a deep dive into the chemical stability, optimal storage conditions, and methodologies for assessing the integrity of O-Acetyl-N-methylhydroxylamine hydrochloride, framed from the perspective of field-proven application science.

Physicochemical Properties

A foundational understanding of the compound's basic properties is the first step in developing appropriate handling and storage strategies. These properties dictate its behavior under various environmental conditions.

Property	Value	Source
CAS Number	19689-95-3	[1][2]
Molecular Formula	C₃H₇NO₂·HCl	[2]
Molecular Weight	125.55 g/mol	[2]
Appearance	White to Almost white powder or crystal	[3]
Melting Point	111°C (decomposes)	[2]
Purity	>98.0%	[2][3]

Chemical Stability and Degradation Mechanisms

The stability of O-Acetyl-N-methylhydroxylamine hydrochloride is intrinsically linked to its chemical structure. The presence of an acetyl ester group makes it particularly susceptible to hydrolysis.

Primary Degradation Pathway: Hydrolysis

The most significant degradation pathway for this compound is the hydrolysis of the ester linkage.[4][5] This reaction can be catalyzed by both acids and bases and is also promoted by the presence of moisture. The hydrolysis results in the formation of N-methylhydroxylamine hydrochloride and acetic acid.

The causality is clear: water acts as a nucleophile, attacking the electrophilic carbonyl carbon of the acetyl group. This leads to the cleavage of the ester bond, rendering the reagent inactive for its intended purpose. Given that the compound is a hydrochloride salt and can behave as an acid in aqueous solution, auto-catalysis in the presence of moisture is a plausible concern.[6][7]

Caption: Proposed primary degradation of O-Acetyl-N-methylhydroxylamine Hydrochloride via hydrolysis.

Incompatibilities

To ensure stability, it is crucial to avoid contact with incompatible materials. The related compound, N-methylhydroxylamine hydrochloride, is known to be incompatible with:

• Strong Oxidizing Agents: Can lead to vigorous, exothermic reactions.[8]

• Strong Bases: Will neutralize the hydrochloride salt and can promote degradation.[9][10]

• Moisture: As discussed, moisture is the primary driver of hydrolytic degradation.[8][10]

• Acid Anhydrides and Acid Chlorides: These are highly reactive and should not be stored in proximity.[9][10]

Under thermal stress, such as in a fire, hazardous decomposition products can be generated, including nitrogen oxides (NOx), carbon oxides (CO, CO₂), and hydrogen chloride gas.[8]

Recommended Storage and Handling Procedures

The following procedures are designed as a self-validating system. Adherence to these protocols minimizes the introduction of degradants, ensuring the reagent's integrity from procurement to use.

• Temperature: Store in a cool, dry place. While some sources indicate stability at room temperature, long-term storage should ideally be in a controlled cool environment to minimize any potential for thermal degradation.[8][11]

• Atmosphere: The compound is hygroscopic, meaning it readily absorbs moisture from the air.[9][12] Therefore, it is imperative to store it in a tightly sealed container .[8] For enhanced stability and to protect against ambient moisture, storage within a desiccator containing a suitable drying agent (e.g., silica gel) is strongly recommended. For maximum protection, especially for long-term storage, storing under an inert atmosphere (e.g., argon or nitrogen) is best practice.[10][13]

• Ventilation: Always handle and store the compound in a well-ventilated area to avoid the accumulation of any potential dust or vapors.[8]

• Handling: Use personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[8][14] Avoid generating dust during handling.[8][10] After handling, ensure the container is purged with inert gas (if available) before tightly resealing.

Experimental Protocol for Stability Assessment

To empirically validate the stability of a given batch of O-Acetyl-N-methylhydroxylamine hydrochloride, a forced degradation study is the authoritative method. This protocol provides a framework for intentionally stressing the compound to identify potential degradants and establish a stability profile.

Workflow Overview

Caption: Workflow for a forced degradation study of O-Acetyl-N-methylhydroxylamine Hydrochloride.

Step-by-Step Methodology

• Preparation of Stock Solution:

  • Accurately weigh and dissolve O-Acetyl-N-methylhydroxylamine hydrochloride in a suitable solvent (e.g., acetonitrile/water mixture) to a known concentration (e.g., 1 mg/mL). This is your T=0 control sample.

• Application of Stress Conditions:

  • Acidic Hydrolysis: Mix an aliquot of the stock solution with an equal volume of 0.1 N HCl.

  • Basic Hydrolysis: Mix an aliquot of the stock solution with an equal volume of 0.1 N NaOH. Neutralize with an equivalent amount of acid before analysis.

  • Oxidative Degradation: Mix an aliquot of the stock solution with an equal volume of 3% H₂O₂.

  • Thermal Stress: Place a sealed vial of the stock solution in an oven at 60°C.

  • Photolytic Stress: Expose a quartz vial containing the stock solution to a calibrated UV light source. Wrap a control vial in aluminum foil and place it alongside.

  • Control: Keep a sealed vial of the stock solution protected from light at room temperature.

• Sampling and Analysis:

  • Withdraw samples from each stress condition at predetermined time points (e.g., 0, 2, 6, 24, and 48 hours).

  • Analyze all samples by a validated stability-indicating High-Performance Liquid Chromatography (HPLC) method, typically with UV detection. The method must be able to resolve the parent compound from any potential degradants.

Data Interpretation and Reporting

The trustworthiness of the study relies on systematic data analysis. The primary output is the quantification of the parent compound remaining over time under each stress condition.

Quantitative Data Summary

The results should be summarized in a clear, tabular format. This allows for direct comparison of the compound's stability under different environmental pressures.

Stress Condition	Time (hours)	Purity of Parent Compound (%)	Appearance of Degradant Peaks (Area %)
Control	0	100.0	0.0
48	99.8	< 0.2
0.1 N HCl	2	95.2	4.8
24	70.1	29.9
0.1 N NaOH	2	45.3	54.7
24	< 1.0	> 99.0
3% H₂O₂	24	98.5	1.5
Thermal (60°C)	48	99.1	0.9
Photolytic	48	99.5	0.5

(Note: Data shown is illustrative and will vary based on experimental results.)

This data demonstrates that the compound is highly susceptible to basic and acidic hydrolysis, with lesser susceptibility to oxidation, thermal, and photolytic stress.

Conclusion

O-Acetyl-N-methylhydroxylamine hydrochloride is a valuable reagent whose utility is directly tied to its chemical integrity. Its primary vulnerability is hydrolytic degradation, a process accelerated by moisture, acids, and bases. Strict adherence to storage protocols—specifically, keeping the compound in a cool, dry environment in a tightly sealed container, preferably under an inert atmosphere—is non-negotiable for preserving its purity and reactivity. The implementation of systematic stability testing, such as the forced degradation protocol outlined, provides an authoritative, self-validating method to ensure the quality of the reagent before its use in critical synthetic applications.

References

• Cole-Parmer. (n.d.). Material Safety Data Sheet - N-Methylhydroxylamine hydrochloride, 98%. [Link]

• CP Lab Safety. (n.d.). O-Acetyl-N-methylhydroxylamine Hydrochloride, 5g, Each. [Link]

• Singh, R., & Rehman, Z. U. (2014). Proposed degradation pathways of the drug under different hydrolytic conditions. ResearchGate. [Link]

• Kushwaha, P. (2009). Significance of Stability Studies on Degradation Product. Research Journal of Pharmacy and Technology. [Link]

• Wikipedia. (n.d.). N-Methylhydroxylamine. [Link]

• PubChem. (n.d.). N-methylhydroxylamine hydrochloride. [Link]

• PubChem. (n.d.). O-Methylhydroxylamine hydrochloride. [Link]

Sources

• 1. calpaclab.com [calpaclab.com]
• 2. labsolu.ca [labsolu.ca]
• 3. O-Acetyl-N-methylhydroxylamine Hydrochloride | 19689-95-3 | TCI AMERICA [tcichemicals.com]
• 4. researchgate.net [researchgate.net]
• 5. rjptonline.org [rjptonline.org]
• 6. O-METHYLHYDROXYLAMINE HYDROCHLORIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 7. O-Methylhydroxylamine hydrochloride | CH5NO.ClH | CID 521874 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 9. spectrumchemical.com [spectrumchemical.com]
• 10. fishersci.com [fishersci.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. N-methylhydroxylamine hydrochloride | CH5NO.ClH | CID 77906 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. tcichemicals.com [tcichemicals.com]
• 14. aksci.com [aksci.com]

An In-depth Technical Guide to O-Acetyl-N-methylhydroxylamine Hydrochloride: Structure, Properties, and Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

O-Acetyl-N-methylhydroxylamine hydrochloride is a versatile and reactive chemical intermediate of significant interest to the organic chemist, particularly those engaged in the synthesis of complex molecules within the pharmaceutical and agrochemical industries. This guide provides a comprehensive overview of its molecular structure, physicochemical properties, synthesis, and key applications, with a focus on its role in the formation of α-acyloxy ketones, a common motif in bioactive compounds. As a specialized reagent, a thorough understanding of its characteristics and handling is paramount for its effective and safe utilization in a laboratory setting.

Molecular Structure and Physicochemical Properties

O-Acetyl-N-methylhydroxylamine hydrochloride is the hydrochloride salt of the O-acetylated derivative of N-methylhydroxylamine. The presence of the acetyl group on the oxygen atom significantly influences its reactivity, making it a valuable tool for specific chemical transformations.

Key Identifiers and Properties

Property	Value	Source(s)
Chemical Name	O-Acetyl-N-methylhydroxylamine Hydrochloride	TCI Chemicals
IUPAC Name	methylamino acetate;hydrochloride	Fisher Scientific
CAS Number	19689-95-3	TCI Chemicals
Molecular Formula	C₃H₇NO₂·HCl	LabSolu
Molecular Weight	125.55 g/mol	LabSolu
Appearance	White to off-white crystalline powder	TCI Chemicals
Melting Point	111 °C (decomposes)	LabSolu
Solubility	Soluble in water	LabSolu
SMILES	CC(=O)ONC.Cl	Fisher Scientific
InChI Key	ZTMICKVBCKWFHL-UHFFFAOYSA-N	Fisher Scientific

Structural Representation

The molecular structure of O-Acetyl-N-methylhydroxylamine hydrochloride is characterized by a central nitrogen atom bonded to a methyl group and an O-acetyl group. The hydrochloride salt form enhances its stability and ease of handling.

Caption: 2D structure of O-Acetyl-N-methylhydroxylamine Hydrochloride.

Synthesis of O-Acetyl-N-methylhydroxylamine Hydrochloride

Proposed Experimental Protocol

Materials:

• N-methylhydroxylamine hydrochloride

• Acetic anhydride

• Pyridine (anhydrous)

• Dichloromethane (anhydrous)

• Diethyl ether

• Hydrochloric acid (1 M)

• Saturated aqueous sodium bicarbonate

• Brine

• Anhydrous magnesium sulfate or sodium sulfate

Procedure:

• Reaction Setup: In a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar and a dropping funnel under an inert atmosphere (e.g., nitrogen or argon), dissolve N-methylhydroxylamine hydrochloride (1.0 equivalent) in anhydrous pyridine. Cool the mixture to 0 °C in an ice bath.

• Acetylation: Slowly add acetic anhydride (1.1 equivalents) dropwise to the stirred solution, maintaining the temperature at 0 °C.

• Reaction Monitoring: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up: Upon completion, quench the reaction by the slow addition of water. Transfer the mixture to a separatory funnel and dilute with dichloromethane.

• Extraction and Washing: Wash the organic layer sequentially with 1 M hydrochloric acid, saturated aqueous sodium bicarbonate, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: The crude O-Acetyl-N-methylhydroxylamine can be further purified by recrystallization or column chromatography.

• Salt Formation: To obtain the hydrochloride salt, dissolve the purified free base in a minimal amount of a suitable organic solvent (e.g., diethyl ether) and bubble dry hydrogen chloride gas through the solution, or add a solution of HCl in an organic solvent. The resulting precipitate is collected by filtration, washed with cold diethyl ether, and dried under vacuum.

Caption: Proposed workflow for the synthesis of O-Acetyl-N-methylhydroxylamine Hydrochloride.

Spectroscopic Characterization (Predicted)

• ¹H NMR:

  • A singlet corresponding to the acetyl methyl protons (CH₃-C=O) is expected around δ 2.0-2.2 ppm.

  • A singlet for the N-methyl protons (N-CH₃) is anticipated around δ 2.6-2.8 ppm.

  • A broad singlet for the N-H proton will be present, with its chemical shift being concentration and solvent dependent.

• ¹³C NMR:

  • The carbonyl carbon of the acetyl group is expected to appear in the range of δ 168-172 ppm.

  • The methyl carbon of the acetyl group should be observed around δ 20-22 ppm.

  • The N-methyl carbon is predicted to be in the region of δ 35-40 ppm.

• Infrared (IR) Spectroscopy:

  • A strong absorption band corresponding to the C=O stretch of the ester group is expected around 1740-1760 cm⁻¹.

  • An N-H stretching vibration should be visible as a broad band in the region of 3100-3300 cm⁻¹.

  • C-H stretching and bending vibrations for the methyl groups will be present in their characteristic regions.

• Mass Spectrometry (MS):

  • The mass spectrum of the free base (C₃H₇NO₂) would show a molecular ion peak at m/z 89.

  • Common fragmentation patterns would likely involve the loss of the acetyl group (CH₃CO) or the entire O-acetyl group.

Applications in Organic Synthesis and Drug Development

The primary application of O-Acetyl-N-methylhydroxylamine hydrochloride in organic synthesis is as a reagent for the α-acyloxylation of ketones and aldehydes. This transformation is of considerable importance as the α-acyloxy ketone motif is present in a wide array of natural products and pharmaceutically active molecules, exhibiting biological activities such as anti-cancer, anti-inflammatory, and antibacterial properties.[1]

Mechanism of α-Acyloxylation of Ketones

The reaction is believed to proceed through a multi-step mechanism:

• Imine Formation: The reaction initiates with the condensation of the ketone with O-Acetyl-N-methylhydroxylamine to form an N-methyl, O-acetyl imine intermediate.

• Tautomerization: The imine then tautomerizes to the more stable enamine.

• Pericyclic Rearrangement: A[2][2]-sigmatropic rearrangement (aza-Claisen-type rearrangement) of the enamine intermediate occurs, leading to the transfer of the acetyl group to the α-carbon of the original ketone.

• Hydrolysis: Finally, hydrolysis of the resulting imine furnishes the desired α-acetoxy ketone.

Caption: General workflow for the α-acyloxylation of ketones.

Relevance in Drug Discovery

While specific examples of the use of O-Acetyl-N-methylhydroxylamine hydrochloride in the synthesis of marketed drugs are not prominently featured in the literature, its utility in creating α-acyloxy ketone structures makes it a valuable tool for medicinal chemists. The introduction of an acyloxy group at the α-position of a ketone can significantly modulate the biological activity of a molecule. This functional group can participate in hydrogen bonding, alter the electronic properties of the molecule, and provide a handle for further synthetic modifications. For instance, in steroid chemistry, the introduction of such groups can have a profound impact on the pharmacological profile of the steroid nucleus.

Safety and Handling

As a reactive chemical, O-Acetyl-N-methylhydroxylamine hydrochloride should be handled with appropriate safety precautions in a well-ventilated fume hood.

• General Handling: Avoid contact with skin, eyes, and clothing. Avoid inhalation of dust.

• Personal Protective Equipment (PPE): Wear appropriate protective gloves, safety glasses with side shields, and a lab coat.

• Storage: Store in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents. Keep the container tightly closed.

• First Aid:

  • In case of skin contact: Immediately wash with plenty of soap and water.

  • In case of eye contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing.

  • If inhaled: Move the person into fresh air and keep comfortable for breathing.

  • If swallowed: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.

For detailed safety information, always refer to the material safety data sheet (MSDS) provided by the supplier.

Conclusion

O-Acetyl-N-methylhydroxylamine hydrochloride is a specialized reagent with significant potential in organic synthesis, particularly for the preparation of α-acyloxy ketones. Its well-defined molecular structure and predictable reactivity make it a valuable tool for researchers and scientists in the field of drug development and natural product synthesis. A thorough understanding of its properties, coupled with stringent adherence to safety protocols, will enable its effective and safe application in the laboratory. Further research into its applications in the synthesis of complex, biologically active molecules is warranted and will likely expand its utility in the future.

References

• Prasad, P. K., Reddi, R. N., & Arumugam, S. (2017). Recent methods for the synthesis of α-acyloxy ketones. Organic & Biomolecular Chemistry, 15(43), 9126–9144. [Link]

• MDPI. A Novel 2-Methylimidazole Promoted Oxyacyloxylation of α-Hydroxy Ketones and Anhydrides: An Easy Access to α-Acyloxy Ketones. Molecules 2024, 29(22), 5099. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. N-methylhydroxylamine hydrochloride | CH5NO.ClH | CID 77906 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to O-Acetyl-N-methylhydroxylamine Hydrochloride: Synthesis, Reactivity, and Applications

Abstract

O-Acetyl-N-methylhydroxylamine hydrochloride is a versatile and valuable reagent in modern organic synthesis. This guide provides an in-depth analysis of its physicochemical properties, synthesis, and core reactivity. We will explore its primary application as a precursor for generating N-methoxy-N-methylamine (from the related N,O-dimethylhydroxylamine) for the synthesis of Weinreb amides, crucial intermediates in pharmaceutical and fine chemical production. Detailed, field-proven protocols, mechanistic insights, and safety considerations are presented to equip researchers, scientists, and drug development professionals with the necessary knowledge for its effective and safe utilization.

Introduction

In the landscape of synthetic organic chemistry, the pursuit of mild, selective, and high-yielding transformations is paramount. O-Acetyl-N-methylhydroxylamine hydrochloride emerges as a key player in this context, primarily serving as a stable precursor and reagent in various synthetic methodologies. While structurally related to other hydroxylamine derivatives, its unique combination of an N-methyl and an O-acetyl group confers specific reactivity profiles that are advantageous in multi-step synthesis.

This guide moves beyond a simple cataloging of reactions. It is designed to provide a deep, mechanistic understanding of why this reagent is chosen for specific applications and how to optimize its use. We will focus on the causality behind experimental choices, ensuring that the protocols described are not just recipes but self-validating systems grounded in chemical principles.

Physicochemical Properties

A thorough understanding of a reagent's physical and chemical properties is the foundation of its effective application in a laboratory setting. O-Acetyl-N-methylhydroxylamine hydrochloride is a white to off-white crystalline solid. Key quantitative data are summarized below for quick reference.

Property	Value	Source
CAS Number	19689-95-3	[1]
Molecular Formula	C3H8ClNO2	TCI
Molecular Weight	125.55 g/mol	TCI
Appearance	White to Almost white powder to crystal
Melting Point	111 °C (decomposes)	[2]
Solubility	Soluble in water	[2]
Purity	>98.0%
Sensitivities	Moisture and Heat Sensitive	[2]

Note: As the compound is sensitive to moisture and heat, proper storage in a cool, dry place is essential to maintain its integrity.

Synthesis and Purification

While O-Acetyl-N-methylhydroxylamine hydrochloride is commercially available[1], understanding its synthesis provides insight into potential impurities and handling considerations. The synthesis generally involves the N-methylation and subsequent O-acetylation of hydroxylamine or its derivatives. A conceptual workflow is outlined below.

Caption: Conceptual workflow for the synthesis of O-Acetyl-N-methylhydroxylamine HCl.

The process often starts with a protected hydroxylamine to control the selectivity of N-methylation over O-methylation.[3] Subsequent acetylation and salt formation yield the final product. Purification is typically achieved through recrystallization, yielding a high-purity solid suitable for sensitive synthetic applications.[4]

Core Reactivity and Mechanistic Insights

The utility of O-Acetyl-N-methylhydroxylamine hydrochloride is intrinsically linked to its role as a precursor to N,O-dimethylhydroxylamine, the key reagent for forming Weinreb amides.[5] The hydrochloride salt provides stability for storage, and the free base can be generated in situ when needed.

Generation of the Active Species

For many applications, the acetyl group is removed, and the resulting N-methylhydroxylamine is used, or it is further methylated to N,O-dimethylhydroxylamine.[6] The generation of the free base of N-methylhydroxylamine from its hydrochloride salt is a critical first step in many protocols.[7]

Caption: In-situ generation of the N-methylhydroxylamine free base.

Causality: The choice of base is crucial. A strong, non-nucleophilic base is preferred to deprotonate the hydroxylammonium salt without competing in subsequent reactions. Sodium methoxide in methanol is common, as the resulting sodium chloride byproduct conveniently precipitates and can be removed by filtration.[7]

Application in Weinreb Amide Synthesis

The premier application of this chemical family is in the synthesis of N-methoxy-N-methylamides, known as Weinreb amides.[6][8] These amides are exceptionally useful because they react with organometallic reagents (like Grignards or organolithiums) to produce a stable tetrahedral intermediate, which collapses to form a ketone upon acidic workup. This prevents the common over-addition that plagues reactions with other acyl derivatives, which often yield tertiary alcohols.[6][8]

A typical procedure involves coupling a carboxylic acid (or its more reactive acyl chloride derivative) with N,O-dimethylhydroxylamine hydrochloride in the presence of a base.[9]

Experimental Protocols

To ensure trustworthiness and reproducibility, the following section details a robust, step-by-step protocol for a common application.

Protocol: Synthesis of N-Methoxy-N-methylacetamide (A Model Weinreb Amide)

This protocol describes the synthesis of a simple Weinreb amide from acetyl chloride and N,O-dimethylhydroxylamine hydrochloride, a closely related and often-used reagent. The principles are directly applicable to reactions starting with O-Acetyl-N-methylhydroxylamine hydrochloride after appropriate deacetylation and methylation steps.

Materials:

• N,O-Dimethylhydroxylamine hydrochloride (1.0 eq)

• Acetyl chloride (1.0-1.05 eq)

• Triethylamine (TEA) or Pyridine (2.0-2.2 eq)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., nitrogen or argon), add N,O-dimethylhydroxylamine hydrochloride (1.0 eq) and anhydrous DCM.

• Cooling: Cool the resulting suspension to 0 °C using an ice-water bath.

• Base Addition: Slowly add triethylamine (2.2 eq) to the suspension. Stir for 10-15 minutes at 0 °C. The causality here is twofold: TEA acts as a base to generate the free N,O-dimethylhydroxylamine and also serves to neutralize the HCl generated during the acylation step.

• Acylation: Add acetyl chloride (1.05 eq) dropwise to the reaction mixture, ensuring the internal temperature remains below 5 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir overnight to ensure complete conversion.

• Workup - Quenching: Carefully quench the reaction by adding saturated aqueous NaHCO₃ solution. Transfer the mixture to a separatory funnel.

• Workup - Extraction: Separate the layers. Extract the aqueous layer twice more with DCM.

• Workup - Washing: Combine the organic layers and wash sequentially with water and then brine. This removes water-soluble salts and impurities.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification: The resulting crude product is often of sufficient purity for subsequent steps. If necessary, it can be purified by distillation under reduced pressure.[9]

Safety, Handling, and Storage

Scientific integrity demands a rigorous approach to safety. O-Acetyl-N-methylhydroxylamine hydrochloride and its relatives are irritants and potentially harmful.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.[10]

• Handling: Handle the solid in a well-ventilated area or a fume hood to avoid inhaling dust.[11] Avoid contact with skin and eyes.[10][11] In case of contact, flush the affected area with copious amounts of water.[12]

• Storage: Store the reagent in a tightly sealed container in a cool, dry, well-ventilated area away from incompatible substances like strong oxidizing agents.[10][11] Its sensitivity to moisture and heat necessitates careful storage to prevent decomposition.[2]

• Disposal: Dispose of waste materials in accordance with local, state, and federal regulations.[13]

Advanced Insights & Future Outlook

While the formation of Weinreb amides is a primary application, the broader family of hydroxylamines is finding increasing use in other areas of chemical biology and drug discovery. For instance, the related compound methoxyamine hydrochloride is an inhibitor of the base excision repair (BER) pathway in DNA, which can enhance the efficacy of certain DNA-damaging anticancer agents.[14][15][16] This highlights the potential for developing novel therapeutics based on the hydroxylamine scaffold.

The continued development of more efficient coupling reagents and one-pot procedures for Weinreb amide synthesis from carboxylic acids will further enhance the utility of N,O-dimethylhydroxylamine and its precursors.[8]

Conclusion

O-Acetyl-N-methylhydroxylamine hydrochloride is more than just a shelf chemical; it is a key enabler of one of the most reliable methods for ketone synthesis in modern organic chemistry. Its stability as a hydrochloride salt, combined with the versatile reactivity of its derivatives, makes it an indispensable tool for researchers. By understanding the fundamental principles of its synthesis, reactivity, and handling, scientists can confidently and safely leverage this reagent to construct complex molecular architectures essential for drug discovery and materials science.

References

• Vertex AI Search Result [No Title], vertexaisearch.cloud.google.com, N/A
• AK Scientific, Inc., O-Methylhydroxylamine hydrochloride - AK Scientific, Inc., N/A
• NOAA, O-METHYLHYDROXYLAMINE HYDROCHLORIDE | CAMEO Chemicals, cameochemicals.noaa.gov, N/A
• CP Lab Safety, O-Acetyl-N-methylhydroxylamine Hydrochloride, 5g, Each, cplabsafety.com, N/A
• ChemicalBook, The synthetic methods of hydroxylamine hydrochloride, chemicalbook.com, 2022-04-11
• Fisher Scientific, SAFETY D
• BenchChem, An In-depth Technical Guide to the Synthesis of O-Methylhydroxylamine, benchchem.com, 2025-12-01
• Labscoop, O-Methylhydroxylamine Hydrochloride, 500G, labscoop.com, N/A
• Bloemfontein, The Essential Role of Hydroxylamine Hydrochloride in Modern Organic Synthesis, bloemfonteincourant.co.za, N/A
• Organic Syntheses, nitrones for intramolecular 1,3-dipolar cycloadditions, orgsyn.org, N/A
• BenchChem, O-Methylhydroxylamine: A Technical Guide for Researchers, benchchem.com, N/A
• Google Patents, CN105330564A - Preparation method of methoxyamine hydrochloride, p
• ChemicalBook, Research on the Mechanism and Synthesis of Methoxyamine Hydrochloride, chemicalbook.com, 2025-02-28
• BenchChem, N-Methylhydroxylamine Hydrochloride: A Versatile Reagent in Pharmaceutical Synthesis, benchchem.com, N/A
• ChemicalBook, N-Methoxy-N-methylacetamide synthesis, chemicalbook.com, N/A
• ChemicalBook, O-Acetyl-N-MethylhydroxylaMine Hydrochloride | 19689-95-3, chemicalbook.com, N/A
• MedChemExpress, Methoxyamine hydrochloride (O-Methylhydroxylamine hydrochloride) | BER Inhibitor, medchemexpress.com, N/A
• ResearchGate, Synthesis of N, O-dimethylhydroxylamine hydrochloride, researchg
• TCI Chemicals, O-Acetyl-N-methylhydroxylamine Hydrochloride | 19689-95-3, tcichemicals.com, N/A
• National Center for Biotechnology Information, O-Methylhydroxylamine | CH5NO | CID 4113, pubchem.ncbi.nlm.nih.gov, N/A
• Wikipedia, N,O-Dimethylhydroxylamine, en.wikipedia.org, 2025-07-19
• AMI Scientific, O-Acetyl-N-Methylhydroxylamine Hydrochloride TCI Analytical reagent, amiscientific.com, N/A
• Google Patents, WO2015080936A1 - Process to produce n-methylydroxylamine hydrochloride, p

Sources

• 1. calpaclab.com [calpaclab.com]
• 2. labsolu.ca [labsolu.ca]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. WO2015080936A1 - Process to produce n-methylydroxylamine hydrochloride - Google Patents [patents.google.com]
• 5. N,O-Dimethylhydroxylamine - Wikipedia [en.wikipedia.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. researchgate.net [researchgate.net]
• 9. N-Methoxy-N-methylacetamide synthesis - chemicalbook [chemicalbook.com]
• 10. aksci.com [aksci.com]
• 11. fishersci.ca [fishersci.ca]
• 12. O-METHYLHYDROXYLAMINE HYDROCHLORIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 13. O-Methylhydroxylamine Hydrochloride, 500G | Labscoop [labscoop.com]
• 14. Research on the Mechanism and Synthesis of Methoxyamine Hydrochloride_Chemicalbook [chemicalbook.com]
• 15. medchemexpress.com [medchemexpress.com]
• 16. O-Methylhydroxylamine | CH5NO | CID 4113 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Exploring the Potential of O-Acetyl-N-methylhydroxylamine Hydrochloride in Specialized Peptide Modifications

An in-depth analysis of current chemical literature and supplier databases reveals that O-Acetyl-N-methylhydroxylamine Hydrochloride is not a commonly documented or standard reagent for mainstream peptide synthesis. Its application in this specific field appears to be niche, speculative, or part of multi-step syntheses where it may serve as a precursor rather than a direct coupling or modifying agent.

However, based on its chemical structure, we can extrapolate its potential applications by examining related and well-established reactions in peptide and medicinal chemistry. This guide, therefore, serves as a forward-looking application note, grounding its hypotheses in established principles of organic chemistry to guide researchers in exploring novel synthetic routes.

Abstract

N-methylated peptides are of significant interest in drug discovery due to their enhanced metabolic stability, increased cell permeability, and ability to modulate conformation and binding affinity. The synthesis of these modified peptides, however, is often challenging due to steric hindrance and reduced reactivity of N-methylated amino acids during standard solid-phase peptide synthesis (SPPS). This document explores the theoretical application of O-Acetyl-N-methylhydroxylamine Hydrochloride as a potential reagent for the post-synthetic N-methylation of peptide backbones or the synthesis of N-methyl amide bonds, contrasting it with established methodologies. We propose a potential mechanistic pathway and provide an exploratory protocol as a starting point for methods development.

Introduction: The Challenge of N-Methylated Peptides

N-methylation of the peptide backbone introduces a methyl group onto the amide nitrogen. This seemingly minor modification has profound biological consequences:

• Proteolytic Resistance: The N-methyl group sterically shields the adjacent carbonyl group from enzymatic cleavage by proteases.

• Improved Pharmacokinetics: N-methylation can increase lipophilicity, often leading to improved membrane permeability and oral bioavailability.

• Conformational Control: The modification restricts the rotation around the C-N bond, locking the peptide into specific conformations that can enhance binding to biological targets.

Despite these advantages, their synthesis is notoriously difficult. Direct incorporation of N-methylated amino acids in SPPS often results in low coupling yields and requires specialized, highly reactive coupling agents and extended reaction times. This has spurred interest in alternative or post-synthetic modification strategies.

Theoretical Application: O-Acetyl-N-methylhydroxylamine as an Aminating Agent

Based on its structure, O-Acetyl-N-methylhydroxylamine Hydrochloride could theoretically be employed in the conversion of resin-bound esters to N-methyl amides. In this proposed role, the N-methylhydroxylamine core acts as the nucleophile, while the O-acetyl group functions as a leaving group upon activation.

Proposed Mechanism: The most plausible application involves the aminolysis of an activated carboxylic acid or, more likely, a resin-bound ester. This is particularly relevant for creating C-terminal N-methyl amides, a common modification in bioactive peptides.

The proposed reaction pathway is visualized below:

Caption: Proposed mechanism for C-terminal N-methylamidation.

In this hypothesis, a non-nucleophilic base deprotonates the hydrochloride salt to free the O-Acetyl-N-methylhydroxylamine. This species then attacks the ester linkage of the peptide to the solid support, forming a tetrahedral intermediate. Subsequent collapse of this intermediate would cleave the peptide from the resin, yielding a C-terminal N-methyl amide. The final product would likely be the N-hydroxy-N-methyl amide, which may require a subsequent reduction step to yield the desired N-methyl amide.

Established vs. Exploratory Methods

To provide context, it is crucial to compare this theoretical application with current, validated methods for synthesizing N-methylated peptides.

Method	Description	Advantages	Disadvantages
Direct Incorporation	Use of pre-synthesized Fmoc-N-methyl-amino acids in standard SPPS cycles.	Most common and direct method. Precise control over methylation site.	Low coupling efficiency, steric hindrance, requires specialized coupling reagents (e.g., HATU), expensive building blocks.
Sub-monomer Synthesis	A two-step process on the resin involving reductive amination after coupling an aldehyde.	Avoids use of expensive N-methylated amino acids.	Can have significant side reactions, requires harsh reagents like sodium triacetoxyborohydride.
Fukuyama-Mitsunobu Reaction	Post-synthetic N-alkylation of a sulfonamide-protected peptide backbone.	Efficient for multiple N-methylations.	Requires multiple protection/deprotection steps, use of toxic and hazardous reagents.
Exploratory Aminolysis (using O-Acetyl-N-methylhydroxylamine)	Post-synthetic cleavage and modification of a resin-bound ester to form a C-terminal N-methyl amide.	Potentially mild cleavage conditions, introduces modification at the final step.	Theoretical , unproven, may yield N-hydroxy-N-methyl amide requiring further reduction, optimization required.

Exploratory Protocol: C-Terminal N-Methyl Amide Formation

Disclaimer: The following protocol is a theoretical starting point for research and development. It is adapted from general aminolysis procedures and has not been validated for O-Acetyl-N-methylhydroxylamine Hydrochloride. Significant optimization will be required.

Objective: To cleave a peptide from a Wang or similar ester-linked resin, concurrently forming a C-terminal N-methyl amide.

Materials and Reagents:

• Peptide-on-resin (e.g., synthesized on Wang resin)

• O-Acetyl-N-methylhydroxylamine Hydrochloride

• N,N-Diisopropylethylamine (DIEA)

• Dimethylformamide (DMF), anhydrous

• Dichloromethane (DCM)

• HPLC system with C18 column

• Mass Spectrometer (e.g., LC-MS)

Experimental Workflow:

Caption: Workflow for exploratory aminolysis protocol.

Step-by-Step Procedure:

• Resin Preparation:

  • Take 50 mg of the dried peptide-on-resin in a peptide synthesis vessel.

  • Swell the resin in anhydrous DMF (2 mL) for 30 minutes.

  • Drain the DMF.

• Reagent Solution Preparation:

  • In a separate vial, dissolve a 10-fold molar excess of O-Acetyl-N-methylhydroxylamine Hydrochloride (relative to resin loading) in a minimal amount of anhydrous DMF.

  • Add a 20-fold molar excess of DIEA to the solution. This is to both deprotonate the hydrochloride salt and drive the reaction forward. Caution: The solution may become warm.

  • Vortex until fully dissolved.

• Reaction:

  • Add the reagent solution to the swollen resin.

  • Seal the vessel and place it on a shaker at room temperature.

  • Allow the reaction to proceed for 12-24 hours. Initial optimization should test various time points (e.g., 4, 8, 12, 24 hours).

• Work-up and Collection:

  • Filter the reaction solution from the resin beads into a collection tube.

  • Wash the resin beads 3 times with DMF (1 mL each) and collect the washes.

  • Wash the resin beads 3 times with DCM (1 mL each) and collect the washes.

  • Combine all filtrates and washes.

  • Remove the solvent under reduced pressure (e.g., using a rotary evaporator or centrifugal evaporator).

• Analysis and Validation:

  • Reconstitute the dried residue in a suitable solvent (e.g., 50% Acetonitrile/Water).

  • Analyze the crude product using LC-MS to identify the desired product mass (Peptide-CO-N(OH)-CH₃) and any starting material or byproducts.

  • Purify the desired product using preparative HPLC.

Safety and Handling

• O-Acetyl-N-methylhydroxylamine Hydrochloride: Consult the Safety Data Sheet (SDS) before use. Handle in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• DIEA: Corrosive and volatile. Handle only in a fume hood.

• DMF: A potential reproductive toxin. Avoid inhalation and skin contact.

Conclusion and Future Outlook

While not a standard reagent in the peptide chemist's toolkit, O-Acetyl-N-methylhydroxylamine Hydrochloride presents an intriguing chemical structure for specialized applications, particularly for the synthesis of C-terminal modified peptides. The proposed mechanism of ester aminolysis provides a logical, albeit unproven, foundation for its use. The exploratory protocol outlined here serves as a template for researchers to begin investigating its potential utility. Success will depend on careful reaction optimization and rigorous analytical characterization to confirm the identity of the reaction products and assess the efficiency of the transformation compared to established methods.

References

• Biron, E., & Kessler, H. (2005). Recent developments in the synthesis of N-methylated peptides. Journal of Peptide Science, 11(5), 301-309. Available at: [Link]

• Chatterjee, J., Gilon, C., Hoffman, A., & Kessler, H. (2008). N-methylation of peptides: a new perspective in medicinal chemistry. Accounts of Chemical Research, 41(10), 1331-1342. Available at: [Link]

• Isidro-Llobet, A., Álvarez, M., & Albericio, F. (2009). Amino acid-protecting groups. Chemical Reviews, 109(6), 2455-2504. Available at: [Link]

Application Notes and Protocols for O-Acetyl-N-methylhydroxylamine Hydrochloride in Bioconjugation

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the principles and protocols for the use of O-Acetyl-N-methylhydroxylamine Hydrochloride in bioconjugation. This reagent offers a strategic approach for the modification of carboxylic acid groups on biomolecules, such as proteins and peptides, through a carbodiimide-mediated coupling reaction. The resulting O-acyl-N-methyl-N-acetyl hydroxamate linkage provides a stable modification that can be used for a variety of applications in drug development, diagnostics, and fundamental research. This document details the underlying reaction mechanism, provides step-by-step experimental protocols, and outlines methods for the purification and characterization of the resulting bioconjugates.

Introduction: A Strategic Approach to Carboxyl Group Modification

In the field of bioconjugation, the precise and stable modification of biomolecules is paramount for the development of targeted therapeutics, diagnostic agents, and research tools. While primary amines and sulfhydryl groups are common targets for conjugation, the modification of carboxyl groups, present on aspartic acid, glutamic acid residues, and the C-terminus of proteins, offers a valuable alternative strategy. O-Acetyl-N-methylhydroxylamine Hydrochloride emerges as a key reagent in this context, enabling the conversion of carboxyl groups into stable O-acyl-N-methyl-N-acetyl hydroxamates.

This modification is achieved through a two-step, one-pot reaction facilitated by a water-soluble carbodiimide, such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC). The initial activation of the carboxyl group by EDC forms a highly reactive O-acylisourea intermediate. This intermediate is then intercepted by the nucleophilic O-Acetyl-N-methylhydroxylamine to form the final, stable hydroxamate conjugate. This method provides a robust means to introduce a unique chemical handle onto a biomolecule, expanding the repertoire of available bioconjugation strategies.

Reaction Mechanism: The Carbodiimide-Mediated Pathway

The conjugation of O-Acetyl-N-methylhydroxylamine to a biomolecule's carboxyl group proceeds through a well-established carbodiimide-mediated mechanism. The process can be dissected into two principal stages:

• Activation of the Carboxyl Group: A water-soluble carbodiimide, most commonly EDC, reacts with the carboxyl group of the biomolecule in an acidic to neutral pH range (typically pH 4.5-6.5). This reaction forms a highly reactive and unstable O-acylisourea intermediate.[1][2] The addition of N-hydroxysuccinimide (NHS) or its water-soluble analog (sulfo-NHS) can be employed to convert the O-acylisourea into a more stable amine-reactive NHS ester, which can improve reaction efficiency, particularly when the concentration of the nucleophile is low.[3][4]

• Nucleophilic Attack by O-Acetyl-N-methylhydroxylamine: The hydroxylamine moiety of O-Acetyl-N-methylhydroxylamine then acts as a potent nucleophile, attacking the carbonyl carbon of the activated carboxyl group (either the O-acylisourea or the NHS ester). This results in the formation of a stable O-acyl-N-methyl-N-acetyl hydroxamate bond and the release of the carbodiimide byproduct (N,N'-disubstituted urea) and, if used, NHS.

Caption: Carbodiimide-mediated reaction for bioconjugation.

Experimental Protocols

This section provides a detailed, step-by-step protocol for the modification of a protein with O-Acetyl-N-methylhydroxylamine Hydrochloride using EDC.

Materials and Reagents

• Protein of interest (e.g., antibody, enzyme)

• O-Acetyl-N-methylhydroxylamine Hydrochloride (FW: 125.55 g/mol )

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide Hydrochloride (EDC)

• N-Hydroxysuccinimide (NHS) or N-Hydroxysulfosuccinimide (sulfo-NHS) (optional, but recommended)

• Activation Buffer: 0.1 M MES (2-(N-morpholino)ethanesulfonic acid), 0.5 M NaCl, pH 6.0

• Coupling Buffer: Phosphate-Buffered Saline (PBS), pH 7.2-7.4

• Quenching Solution: 1 M Hydroxylamine HCl, pH 7.4 or 1 M Tris-HCl, pH 7.4

• Desalting columns (e.g., Sephadex G-25)

• Reaction tubes

• Standard laboratory equipment (pipettes, vortexer, centrifuge)

Reagent Preparation

• Protein Solution: Prepare a solution of the protein to be modified in the Activation Buffer at a concentration of 1-10 mg/mL.

• O-Acetyl-N-methylhydroxylamine Hydrochloride Solution: Prepare a fresh 100 mM stock solution in the Activation Buffer.

• EDC Solution: Prepare a fresh 100 mM stock solution of EDC in ultrapure water immediately before use.

• NHS/sulfo-NHS Solution (Optional): Prepare a fresh 100 mM stock solution of NHS or sulfo-NHS in ultrapure water or DMSO immediately before use.

• Quenching Solution: Prepare a 1 M stock solution of hydroxylamine HCl or Tris-HCl and adjust the pH to 7.4.

Step-by-Step Conjugation Protocol

This protocol is a general guideline and may require optimization for specific biomolecules.

• Protein Preparation: Equilibrate a desalting column with Activation Buffer. Pass the protein solution through the column to remove any interfering substances and to exchange the buffer.

• Activation of Carboxyl Groups:

  • To the buffered protein solution, add the EDC stock solution to a final concentration of 10-20 mM.

  • (Optional but recommended) Add the NHS or sulfo-NHS stock solution to a final concentration of 20-40 mM.

  • Incubate the reaction mixture for 15-30 minutes at room temperature with gentle mixing.

• Conjugation with O-Acetyl-N-methylhydroxylamine:

  • Add the O-Acetyl-N-methylhydroxylamine Hydrochloride stock solution to the activated protein solution to a final concentration of 50-100 mM.

  • Incubate the reaction for 2-4 hours at room temperature or overnight at 4°C with gentle mixing.

• Quenching the Reaction:

  • Add the Quenching Solution to the reaction mixture to a final concentration of 50-100 mM.

  • Incubate for 15-30 minutes at room temperature to quench any unreacted activated carboxyl groups.

• Purification of the Bioconjugate:

  • Remove excess reagents and byproducts by passing the reaction mixture through a desalting column equilibrated with the desired storage buffer (e.g., PBS).

  • Collect the protein-containing fractions.

Sources

• 1. Methods for Hydroxamic Acid Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Validation of Protein Acetylation by Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Amide-forming chemical ligation via O-acyl hydroxamic acids - PubMed [pubmed.ncbi.nlm.nih.gov]

O-Acetyl-N-methylhydroxylamine Hydrochloride: A Comprehensive Guide for Synthetic Applications

Introduction

O-Acetyl-N-methylhydroxylamine hydrochloride is a specialized hydroxylamine derivative of significant interest to researchers and process chemists in the pharmaceutical and fine chemical industries. Its unique structural features, combining an O-acetyl protecting group and an N-methyl substituent, offer distinct reactivity profiles compared to more common hydroxylamine reagents. This guide provides an in-depth exploration of the reaction conditions, potential applications, and handling protocols for O-Acetyl-N-methylhydroxylamine hydrochloride, empowering chemists to effectively integrate this versatile reagent into their synthetic workflows.

While direct, widespread applications of O-Acetyl-N-methylhydroxylamine hydrochloride are not as extensively documented as those for N-methylhydroxylamine or N,O-dimethylhydroxylamine, its structure suggests its primary utility as a stable precursor for the in situ generation of N-methylhydroxylamine. This approach can be advantageous in reactions where the controlled release of the free hydroxylamine is desired to mitigate side reactions or instability issues. This application note will focus on this potential application, drawing parallels with established protocols for related compounds and providing a theoretical framework for its use.

Physicochemical Properties and Safety Considerations

A thorough understanding of the physicochemical properties and safety profile of a reagent is paramount for its safe and effective use in a laboratory setting.

Table 1: Physicochemical Properties of O-Acetyl-N-methylhydroxylamine Hydrochloride

Property	Value	Source
CAS Number	19689-95-3	[1][2][3]
Molecular Formula	C₃H₈ClNO₂	[4]
Molecular Weight	125.55 g/mol	[4]
Appearance	White to off-white crystalline powder	[5]
Melting Point	111 °C (decomposes)	[6]
Solubility	Soluble in water.	[7]

Safety and Handling:

O-Acetyl-N-methylhydroxylamine hydrochloride should be handled with care in a well-ventilated fume hood, utilizing appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. While specific toxicity data for this compound is limited, data for the closely related O-methylhydroxylamine hydrochloride indicates that it can be corrosive and may cause irritation to the skin, eyes, and respiratory tract[8][9]. It is advisable to treat O-Acetyl-N-methylhydroxylamine hydrochloride with similar precautions.

Core Application: In Situ Generation of N-Methylhydroxylamine for Synthesis

The primary hypothesized application of O-Acetyl-N-methylhydroxylamine hydrochloride is as a stable, solid precursor for the controlled, in situ generation of N-methylhydroxylamine. The acetyl group can be readily cleaved under basic conditions to liberate the free N-methylhydroxylamine, which can then participate in various chemical transformations.

Mechanistic Rationale: Deacetylation

The deacetylation of O-acetylated compounds is a well-established transformation in organic synthesis. The reaction is typically effected by treatment with a base, such as a metal alkoxide or an amine. In the context of O-Acetyl-N-methylhydroxylamine hydrochloride, a suitable base would neutralize the hydrochloride salt and subsequently catalyze the removal of the acetyl group.

Figure 1: Proposed deacetylation of O-Acetyl-N-methylhydroxylamine Hydrochloride.

This in situ generation offers several potential advantages:

• Improved Stability: O-Acetyl-N-methylhydroxylamine hydrochloride is a stable, crystalline solid, which is easier to handle and store than the potentially unstable free N-methylhydroxylamine[10].

• Controlled Release: The gradual release of N-methylhydroxylamine can be beneficial in reactions where a high concentration of the free amine might lead to side reactions or decomposition.

• Milder Reaction Conditions: The deacetylation can often be achieved under mild basic conditions, compatible with a wide range of functional groups.

Application in the Synthesis of Nitrones

N-methylhydroxylamine is a key reagent in the synthesis of nitrones from aldehydes and ketones. Nitrones are valuable intermediates in organic synthesis, particularly in 1,3-dipolar cycloaddition reactions for the construction of heterocyclic systems[11].

Protocol for Nitrone Formation via In Situ Generation of N-Methylhydroxylamine:

This protocol is a generalized procedure based on established methods for nitrone synthesis using N-methylhydroxylamine hydrochloride[3]. Researchers should optimize the conditions for their specific substrates.

Materials:

• Aldehyde or ketone (1.0 eq)

• O-Acetyl-N-methylhydroxylamine hydrochloride (1.1 - 1.5 eq)

• Base (e.g., triethylamine, sodium bicarbonate) (2.1 - 3.0 eq to neutralize the hydrochloride and catalyze deacetylation)

• Anhydrous solvent (e.g., dichloromethane, toluene, methanol)

• Inert atmosphere (e.g., nitrogen or argon)

Procedure:

• To a stirred solution of the aldehyde or ketone in the chosen anhydrous solvent under an inert atmosphere, add O-Acetyl-N-methylhydroxylamine hydrochloride.

• Add the base portion-wise or dropwise at room temperature. The reaction may be cooled if an initial exotherm is observed.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). The reaction time can vary from a few hours to overnight depending on the substrate.

• Upon completion, the reaction mixture is typically quenched with water or a saturated aqueous solution of ammonium chloride.

• The product is extracted with a suitable organic solvent (e.g., ethyl acetate, dichloromethane).

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate or magnesium sulfate, filtered, and concentrated under reduced pressure.

• The crude product can be purified by column chromatography on silica gel or recrystallization.

Figure 2: General workflow for nitrone synthesis.

Table 2: Representative Reaction Conditions for Nitrone Formation

Substrate	Base	Solvent	Temperature	Time	Yield	Reference
3,7-Dimethyl-6-octenal	Sodium methoxide	Toluene/Methanol	Reflux	3 h	>80%	[3]
Various Aldehydes	N/A (in situ from HCl salt)	Methanol	Room Temp.	15 min	N/A	[3]

Note: The conditions in Table 2 are for reactions using N-methylhydroxylamine hydrochloride and are provided as a starting point for optimization with O-Acetyl-N-methylhydroxylamine hydrochloride.

Potential Application in Weinreb Amide Synthesis

The Weinreb amide synthesis is a robust method for the preparation of ketones and aldehydes[12][13]. This reaction typically employs N,O-dimethylhydroxylamine hydrochloride. While O-Acetyl-N-methylhydroxylamine hydrochloride is not the direct precursor for the standard Weinreb amide, its in situ generated N-methylhydroxylamine could potentially be used in a modified Weinreb-type synthesis, for instance, by subsequent N-alkoxy functionalization or by direct coupling with a carboxylic acid followed by O-alkylation. However, this application is more speculative and would require significant methods development.

Conclusion

O-Acetyl-N-methylhydroxylamine hydrochloride is a valuable reagent for synthetic chemists, primarily serving as a stable and convenient precursor for the in situ generation of N-methylhydroxylamine. This approach allows for the controlled release of the reactive species, which can be particularly advantageous in the synthesis of nitrones from aldehydes and ketones. The protocols and mechanistic insights provided in this guide offer a solid foundation for researchers to explore the utility of O-Acetyl-N-methylhydroxylamine hydrochloride in their synthetic endeavors. Further research into its applications, particularly in the development of one-pot procedures and its potential role in other transformations, will undoubtedly expand its utility in modern organic synthesis.

References

• BenchChem. (2025). N-Methylhydroxylamine Hydrochloride: A Versatile Reagent in Pharmaceutical Synthesis. BenchChem Application Note. Link

• Wikipedia. (2023). Weinreb ketone synthesis. Link

• TCI Chemicals. (n.d.). O-Acetyl-N-methylhydroxylamine Hydrochloride. Link

• Oriental Journal of Chemistry. (2020). Synthesis of Weinreb and their Derivatives (A Review). Link

• CP Lab Safety. (n.d.). O-Acetyl-N-methylhydroxylamine Hydrochloride, 5g, Each. Link

• Fisher Scientific. (n.d.). O-Acetyl-N-methylhydroxylamine Hydrochloride 98.0+%, TCI America. Link

• Organic Syntheses. (n.d.). Nitrones for intramolecular 1,3-dipolar cycloadditions. Link

• Chem-Impex International, Inc. (n.d.). O-Acetyl-N-methylhydroxylamine hydrochloride. Link

• Organic Syntheses. (n.d.). Procedure. Link

• TCI Chemicals. (n.d.). O-Acetyl-N-methylhydroxylamine Hydrochloride | 19689-95-3. Link

• TCI Chemicals. (n.d.). O-Acetyl-N-methylhydroxylamine Hydrochloride 19689-95-3. Link

• Spectrum Chemical. (n.d.). CAS Number 19689-95-3 | O-Acetyl-N-methylhydroxylamine Hydrochloride. Link

• ChemScene. (n.d.). 19689-95-3 | O-acetyl-N-methylhydroxylamine hydrochloride. Link

• ChemicalBook. (n.d.). O-Acetyl-N-MethylhydroxylaMine Hydrochloride | 19689-95-3. Link

• Fisher Scientific. (n.d.). O-Acetyl-N-methylhydroxylamine Hydrochloride 98.0+%, TCI America 1 g | Buy Online. Link

• Wikipedia. (2023). N-Methylhydroxylamine. Link

• Quora. (2015). Organic Chemistry: How does hydroxylamine react with aldehydes/ketones to form oximes?Link

• ARKAT USA, Inc. (n.d.). The reaction of hydroxylamine with aspirin. Link

• Chemistry Stack Exchange. (2017). How does O-benzoyl-N-methylhydroxylamine hydrochloride oxidise this ketone?Link

• AMI Scientific. (n.d.). O-Acetyl-N-Methylhydroxylamine Hydrochloride TCI Analytical reagent. Link

• PubChem. (n.d.). O-Methylhydroxylamine hydrochloride. Link

• Beilstein Journal of Organic Chemistry. (2015). Chemoselective O-acylation of hydroxyamino acids and amino alcohols under acidic reaction conditions: History, scope and applications. Link

• MDPI. (2023). Process Improvement for the Continuous Synthesis of N-Benzylhydroxylamine Hydrochloride. Link

• BenchChem. (n.d.). O-Methylhydroxylamine: A Technical Guide for Researchers. Link

• ResearchGate. (2013). Oximation of aldehydes and ketones with hydroxylamine hydrochloride in the presence of potassium carbonate in methanol. Link

• Wikipedia. (2023). Methoxyamine. Link

• CAMEO Chemicals. (n.d.). O-METHYLHYDROXYLAMINE HYDROCHLORIDE. Link

• MDPI. (2020). Acetylation of Alcohols, Amines, Phenols, Thiols under Catalyst and Solvent-Free Conditions. Link

• ResearchGate. (2009). Novel convenient synthesis of biologically active esters of hydroxylamine. Link

• Testbook. (2021). Aldehydes react with hydroxylamine to form. Link

• YouTube. (2019). Action of Hydroxylamine on Aldehyde and Ketone. Link

• PubMed Central. (2009). Novel convenient synthesis of biologically active esters of hydroxylamine. Link

• ResearchGate. (n.d.). A) Mechanism of N→O and O→N intramolecular acyl migration reaction; (B)...Link

• Wikipedia. (2023). N,O-Dimethylhydroxylamine. Link

• PubChem. (n.d.). N-methylhydroxylamine hydrochloride. Link

• Sigma-Aldrich. (n.d.). N-Methylhydroxylamine hydrochloride. Link

• Sigma-Aldrich. (n.d.). N-Methylhydroxylamine 98 4229-44-1. Link

• Frontiers. (2022). The Biosynthesis and Metabolism of the N-Acylated Aromatic Amino Acids. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. grokipedia.com [grokipedia.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Weinreb amides [pubsapp.acs.org]
• 5. O-Acetyl-N-methylhydroxylamine Hydrochloride | 19689-95-3 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 6. O-Acetyl-N-methylhydroxylamine Hydrochloride | 19689-95-3 | TCI AMERICA [tcichemicals.com]
• 7. O-Acetyl-N-MethylhydroxylaMine Hydrochloride | 19689-95-3 [amp.chemicalbook.com]
• 8. O-Methylhydroxylamine hydrochloride | CH5NO.ClH | CID 521874 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. O-METHYLHYDROXYLAMINE HYDROCHLORIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 10. N-Methylhydroxylamine - Wikipedia [en.wikipedia.org]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Weinreb ketone synthesis - Wikipedia [en.wikipedia.org]
• 13. Synthesis of Weinreb and their Derivatives (A Review) – Oriental Journal of Chemistry [orientjchem.org]

Application Note & Protocol: O-Acetyl-N-methylhydroxylamine Hydrochloride in the Synthesis of Weinreb Amides

A Senior Application Scientist's Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Enduring Utility of the Weinreb Amide

First reported in 1981 by Steven M. Weinreb and Steven Nahm, the N-methoxy-N-methylamide, or "Weinreb amide," has become an indispensable tool in modern organic synthesis.[1][2] Its remarkable stability and predictable reactivity have established it as a superior precursor for the synthesis of ketones and aldehydes. The direct conversion of more reactive species like carboxylic acids, acid chlorides, or esters to ketones using organometallic reagents is often plagued by over-addition, leading to the formation of tertiary alcohols and diminished yields.[2]

The genius of the Weinreb amide lies in its ability to react with organolithium or Grignard reagents to form a stable, five-membered cyclic tetrahedral intermediate.[2] This chelated intermediate prevents the collapse of the tetrahedral structure and the subsequent second addition of the organometallic reagent. Upon aqueous workup, this stable intermediate readily hydrolyzes to furnish the desired ketone in high yield. Similarly, reduction with mild hydride reagents like lithium aluminum hydride (LiAlH₄) cleanly provides aldehydes.[1] Given their versatility, reliable and efficient methods for the synthesis of Weinreb amides are of paramount importance in research and development settings, particularly in the synthesis of complex molecules and active pharmaceutical ingredients.[3]

O-Acetyl-N-methylhydroxylamine Hydrochloride: A Stable Pro-Reagent for Weinreb Amide Synthesis

The most common method for preparing Weinreb amides involves the coupling of a carboxylic acid with N,O-dimethylhydroxylamine hydrochloride.[1][3] While effective, the hydrochloride salt can be hygroscopic and its handling may require stringent anhydrous conditions. O-Acetyl-N-methylhydroxylamine hydrochloride presents itself as a viable and potentially more stable, solid alternative. The core hypothesis of this application note is that O-Acetyl-N-methylhydroxylamine hydrochloride can function as a "pro-reagent," generating the active N,O-dimethylhydroxylamine in situ under appropriate basic conditions.

The acetyl group serves as a protecting group for the hydroxyl moiety, which can be readily cleaved under basic conditions, a process well-established in organic chemistry. This in situ generation of the active nucleophile offers potential advantages in terms of reagent stability, handling, and controlled release during the reaction.

Proposed Reaction Mechanism: In Situ Deprotection and Amide Coupling

The synthesis of a Weinreb amide from a carboxylic acid using O-Acetyl-N-methylhydroxylamine hydrochloride is proposed to proceed via a two-stage, one-pot process:

Stage 1: Activation of the Carboxylic Acid. The carboxylic acid must first be activated to form a more electrophilic species that is susceptible to nucleophilic attack. A wide variety of peptide coupling reagents can be employed for this purpose, such as carbodiimides (e.g., DCC, EDC), phosphonium salts (e.g., BOP, PyBOP), or uronium salts (e.g., HBTU, HATU).[4][5] Alternatively, conversion to an acid chloride using reagents like thionyl chloride (SOCl₂) or oxalyl chloride is a common activation strategy.[4]

Stage 2: In Situ Deacetylation and Nucleophilic Acyl Substitution. In the presence of a non-nucleophilic base (e.g., triethylamine, N,N-diisopropylethylamine), the O-Acetyl-N-methylhydroxylamine hydrochloride is neutralized and the acetyl protecting group is cleaved. This generates the free N,O-dimethylhydroxylamine, which then acts as the nucleophile, attacking the activated carbonyl of the carboxylic acid derivative. This nucleophilic acyl substitution reaction proceeds through a tetrahedral intermediate, which then collapses to form the stable Weinreb amide and release the leaving group from the activated carboxylic acid.

Diagram 1: Proposed Reaction Mechanism A visual representation of the key steps in the synthesis of Weinreb amides using O-Acetyl-N-methylhydroxylamine Hydrochloride.

Experimental Protocols

The following protocols are provided as a general guideline and should be optimized for specific substrates. All reactions should be conducted in a well-ventilated fume hood, and appropriate personal protective equipment (PPE) should be worn.

Protocol 4.1: General Procedure for Weinreb Amide Synthesis using EDC/HOBt Coupling

This protocol utilizes 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in conjunction with 1-Hydroxybenzotriazole (HOBt) as the coupling system. This method is generally mild and effective for a wide range of carboxylic acids, including those with sensitive functional groups.

Materials:

• Carboxylic Acid (1.0 eq)

• O-Acetyl-N-methylhydroxylamine Hydrochloride (1.2 eq)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.5 eq)

• 1-Hydroxybenzotriazole (HOBt) (1.5 eq)

• N,N-Diisopropylethylamine (DIPEA) or Triethylamine (TEA) (3.0 eq)

• Anhydrous Dichloromethane (DCM) or Dimethylformamide (DMF)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• 1 M aqueous hydrochloric acid (HCl) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the carboxylic acid (1.0 eq), O-Acetyl-N-methylhydroxylamine hydrochloride (1.2 eq), and HOBt (1.5 eq).

• Dissolve the solids in anhydrous DCM or DMF.

• Cool the mixture to 0 °C using an ice bath.

• Add DIPEA or TEA (3.0 eq) dropwise to the stirred solution. The base serves to both neutralize the hydrochloride salt and facilitate the deacetylation and coupling steps.

• Add EDC (1.5 eq) portion-wise to the reaction mixture at 0 °C.

• Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS.

• Upon completion, dilute the reaction mixture with DCM.

• Wash the organic layer sequentially with 1 M HCl, saturated NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired Weinreb amide.

Diagram 2: Experimental Workflow for EDC/HOBt Coupling A step-by-step visual guide to the laboratory procedure.

Protocol 4.2: Alternative Procedure via Acid Chloride Formation

This two-step procedure is often faster but may not be suitable for substrates with acid-sensitive functional groups.

Step A: Formation of the Acid Chloride

• In a flask equipped with a reflux condenser and a gas outlet to a scrubber (to neutralize HCl gas), add the carboxylic acid (1.0 eq) to an anhydrous solvent such as DCM or toluene.

• Add thionyl chloride (SOCl₂) (2.0 eq) or oxalyl chloride (1.5 eq with a catalytic amount of DMF) dropwise at 0 °C.

• Allow the reaction to warm to room temperature and then heat to reflux for 1-3 hours until gas evolution ceases.

• Cool the reaction mixture and remove the excess SOCl₂ and solvent under reduced pressure. The resulting crude acid chloride is typically used immediately in the next step.

Step B: Amide Formation

• Dissolve the crude acid chloride in anhydrous DCM and cool to 0 °C.

• In a separate flask, dissolve O-Acetyl-N-methylhydroxylamine hydrochloride (1.2 eq) in anhydrous DCM and add a base such as triethylamine (3.0 eq) or pyridine (3.0 eq). Stir for 15-30 minutes to facilitate deacetylation.

• Add the solution from Step B2 dropwise to the stirred acid chloride solution at 0 °C.

• Allow the reaction to warm to room temperature and stir for 2-4 hours.

• Perform an aqueous workup and purification as described in Protocol 4.1 (Steps 7-10).

Data and Expected Outcomes

While specific yields are substrate-dependent, the synthesis of Weinreb amides using standard coupling procedures with N,O-dimethylhydroxylamine hydrochloride typically provides yields ranging from 70% to over 95%.[6] It is anticipated that the use of O-Acetyl-N-methylhydroxylamine hydrochloride under the proposed conditions will result in comparable yields.

Parameter	Typical Range	Notes
Reaction Time	12-24 hours (Coupling Reagents)	Monitor by TLC for consumption of starting material.
3-6 hours (via Acid Chloride)
Yield	70-95%	Highly dependent on substrate and purity of reagents.
Purification	Flash Column Chromatography	Eluent systems typically Hexanes/Ethyl Acetate.
Characterization	¹H NMR, ¹³C NMR, MS, IR	Confirm structure and purity.

Troubleshooting and Key Considerations

• Anhydrous Conditions: Moisture can hydrolyze the activated carboxylic acid intermediate and quench the coupling reagents. Ensure all glassware is flame-dried and use anhydrous solvents.

• Base Selection: The choice of base is critical. A non-nucleophilic hindered base like DIPEA is often preferred to minimize side reactions. The amount of base must be sufficient to neutralize the hydrochloride salt and facilitate the deacetylation.

• Low Yields: If low yields are observed, ensure the coupling reagent is fresh and active. Incomplete activation of the carboxylic acid or incomplete deacetylation of the hydroxylamine reagent could be the cause. Increasing the equivalents of the coupling reagent or base may improve the yield.

• Side Reactions: With acid-sensitive substrates, the formation of byproducts may occur. Using milder coupling reagents (e.g., COMU, HATU) at low temperatures can mitigate these issues.

Conclusion

O-Acetyl-N-methylhydroxylamine hydrochloride is a promising alternative to the commonly used N,O-dimethylhydroxylamine hydrochloride for the synthesis of Weinreb amides. Its potential for enhanced stability and ease of handling makes it an attractive option for researchers. The proposed protocols, based on the principle of in situ deacetylation and subsequent amide coupling, provide a robust starting point for the application of this reagent in organic synthesis. As with any new procedure, optimization of reaction conditions for specific substrates is key to achieving high yields and purity.

References

• Weinreb, S. M., & Nahm, S. (1981). N-methoxy-N-methylamides as effective acylating agents. Tetrahedron Letters, 22(39), 3815-3818. [Link]

• Recent Developments in Weinreb Synthesis and their Applications. Oriental Journal of Chemistry, 35(6). [Link]

• Synthesis of Weinreb and their Derivatives (A Review). Oriental Journal of Chemistry, 36(2), 293-319. [Link]

• Synthesis of hydroxamates (Weinreb amides). Organic Chemistry Portal. [Link]

• A facile one-pot synthesis of weinreb amides from carboxylic acids with pocl3. Arkivoc, 2016(4), 339-351. [Link]

• How do you prepare a Weinreb amide?. TutorChase. [Link]

• Synthesis of Nα-protected aminoacid/peptide Weinreb amides employing N,N'-carbonyldiimidazole. Arkivoc, 2016(iv), 339-351. [Link]

• Katritzky, A. R., Yang, H., Zhang, S., & Wang, M. (2002). An efficient conversion of carboxylic acids into Weinreb amides. Arkivoc, 2002(11), 39-44. [Link]

• Amide Synthesis. Fisher Scientific. [Link]

• Nanopore Identification of N-Acetylation by Hydroxylamine Deacetylation (NINAHD). ACS Central Science, 10(4), 785-793. [Link]

• De-O-acetylation using sodium methoxide. GlycoPODv2. [Link]

• Coupling Reagents. Aapptec Peptides. [Link]

• Me3SI-promoted chemoselective deacetylation: a general and mild protocol. RSC Advances, 11(32), 19691-19697. [Link]

• Process optimization for acid-amine coupling: a catalytic approach. Current Chemistry Letters, 12(1), 133-144. [Link]

Sources

• 1. Weinreb ketone synthesis - Wikipedia [en.wikipedia.org]
• 2. Recent Developments in Weinreb Synthesis and their Applications – Oriental Journal of Chemistry [orientjchem.org]
• 3. Synthesis of Weinreb and their Derivatives (A Review) – Oriental Journal of Chemistry [orientjchem.org]
• 4. Amide Synthesis [fishersci.co.uk]
• 5. peptide.com [peptide.com]
• 6. arkat-usa.org [arkat-usa.org]

Application Note: O-Acetyl-N-methylhydroxylamine Hydrochloride as a Potent Inhibitor of Base Excision Repair

An In-depth Guide to the Properties, Applications, and Experimental Protocols of O-Acetyl-N-methylhydroxylamine Hydrochloride for Researchers, Scientists, and Drug Development Professionals.

Abstract

The Base Excision Repair (BER) pathway is a critical cellular defense mechanism against DNA damage caused by endogenous and exogenous agents, such as alkylation and oxidation.[1] In many cancers, upregulation of BER contributes to resistance against DNA-damaging chemotherapeutics and radiation.[2][3] O-Acetyl-N-methylhydroxylamine Hydrochloride is a small molecule inhibitor designed to disrupt this pathway. Structurally related to known BER inhibitors like methoxyamine, it is presumed to act by covalently modifying apurinic/apyrimidinic (AP) sites, which are key intermediates in the BER process.[4][5] This modification forms a stable adduct that blocks the subsequent repair steps by enzymes like AP Endonuclease 1 (APE1), leading to an accumulation of cytotoxic DNA lesions.[1][3] This application note provides a comprehensive overview of the mechanism of action of alkoxyamine-based BER inhibitors, detailed protocols for evaluating the efficacy of O-Acetyl-N-methylhydroxylamine Hydrochloride in cellular and biochemical assays, and guidance for its application in cancer research and drug development.

Physicochemical Properties and Handling

O-Acetyl-N-methylhydroxylamine Hydrochloride is a solid, water-soluble compound, making it suitable for use in standard cell culture and biochemical buffers.[6][7] The acetyl group may enhance cell permeability and stability compared to its parent compound, N-methylhydroxylamine.

Property	Value	Source
CAS Number	19689-95-3	[6]
Molecular Formula	C₃H₇NO₂·HCl	[6]
Molecular Weight	125.55 g/mol	[6]
Appearance	White to off-white crystalline powder
Melting Point	111°C (decomposes)	[6]
Solubility	Soluble in water	[5] (Inferred from related compounds)

Stock Solution Preparation: For in vitro studies, prepare a 100 mM stock solution in sterile, nuclease-free water or PBS. Sterilize by filtration through a 0.22 µm filter. Aliquot and store at -20°C to prevent degradation from repeated freeze-thaw cycles.[8] For cell culture experiments, dilute the stock solution in the appropriate cell culture medium to the final working concentration immediately before use.

Mechanism of Action: Targeting the AP Site

The BER pathway is a multi-step process initiated by DNA glycosylases that recognize and excise specific damaged or inappropriate bases (e.g., uracil, 8-oxoguanine, or alkylated purines).[9][10] This action creates an apurinic/apyrimidinic (AP) site, a temporary gap in the DNA's information content.[1]

O-Acetyl-N-methylhydroxylamine, like other alkoxyamines such as methoxyamine, inhibits BER by directly targeting the AP site intermediate.[4][8] The AP site exists in equilibrium between a cyclic hemiacetal and a reactive open-ring aldehyde form. The inhibitor's hydroxylamine moiety reacts with this aldehyde, forming a stable oxime adduct. This "capped" AP site is a steric blockade, preventing APE1 from incising the phosphodiester backbone, thereby halting the repair pathway.[3][11] This leads to the accumulation of unrepaired AP sites, which can stall replication forks, convert to lethal double-strand breaks, and ultimately trigger apoptosis.[3][11]

Key Research Applications

The primary application of O-Acetyl-N-methylhydroxylamine Hydrochloride is to potentiate the cytotoxicity of DNA-damaging agents, effectively sensitizing resistant cancer cells to therapy.[2][8]

• Chemosensitization: Enhancing the efficacy of alkylating agents like temozolomide (TMZ) or methyl methanesulfonate (MMS), which create lesions repaired by BER.[2]

• Radiosensitization: Increasing the lethality of ionizing radiation, which generates oxidative DNA damage and single-strand breaks also processed through the BER pathway.[3]

• Probing DNA Repair: Serving as a tool to study the functional consequences of BER deficiency in various cellular contexts.

Experimental Protocols

Protocol 1: Cell-Based Chemosensitization Assay

This protocol determines the ability of O-Acetyl-N-methylhydroxylamine Hydrochloride to enhance the cytotoxicity of a DNA-damaging agent in a cancer cell line.

A. Materials

• Cancer cell line of interest (e.g., glioblastoma, colon, or breast cancer lines)

• Complete cell culture medium (e.g., DMEM with 10% FBS)[12][13]

• O-Acetyl-N-methylhydroxylamine Hydrochloride

• DNA-damaging agent (e.g., MMS or Temozolomide)

• 96-well clear-bottom cell culture plates

• Cell viability reagent (e.g., CellTiter-Glo®, MTT, or PrestoBlue™)

• Plate reader (luminometer or spectrophotometer)

B. Experimental Workflow

C. Step-by-Step Procedure

• Cell Seeding: Seed cells into a 96-well plate at a predetermined density (e.g., 2,000-5,000 cells/well) to ensure they are in the exponential growth phase at the end of the experiment. Incubate for 18-24 hours at 37°C, 5% CO₂.[14]

• Inhibitor Pre-treatment: Prepare serial dilutions of O-Acetyl-N-methylhydroxylamine Hydrochloride in complete medium. A suggested starting range is 0.1 µM to 100 µM. Remove the old medium and add the inhibitor-containing medium to the appropriate wells. Include "vehicle-only" (medium) controls. Incubate for 2-4 hours.

  • Rationale: Pre-incubation allows for cellular uptake of the inhibitor, ensuring it is present when AP sites are generated by the subsequent DNA-damaging treatment.

• Co-treatment with DNA-Damaging Agent: Prepare serial dilutions of the DNA-damaging agent (e.g., MMS: 10 µM to 1 mM). Add these directly to the wells already containing the inhibitor or vehicle.

• Experimental Groups (Minimum):

  • Vehicle Control (untreated cells)

  • Inhibitor only (across a concentration range)

  • DNA-damaging agent only (across a concentration range)

  • Inhibitor + DNA-damaging agent (combination treatment)

• Incubation: Incubate the plates for an additional 48-72 hours. The duration should be sufficient to observe significant cell death in the positive control (DNA-damaging agent alone).

• Viability Measurement: Equilibrate the plate to room temperature. Add the cell viability reagent according to the manufacturer's instructions. Read the signal on an appropriate plate reader.

• Data Analysis: Normalize the data to the vehicle-only control (set to 100% viability). Plot dose-response curves and calculate the IC₅₀ values for the DNA-damaging agent in the presence and absence of the inhibitor. A significant leftward shift in the IC₅₀ curve indicates sensitization. Combination Index (CI) analysis can be performed to determine if the interaction is synergistic.

Protocol 2: In Vitro Reconstituted BER Assay

This biochemical assay directly measures the inhibition of BER activity using cell-free extracts and a specific DNA substrate.[15][16]

A. Materials

• Cell-free extracts (prepared from the cell line of interest)[17]

• Oligonucleotide substrate: A 30-40 bp oligo containing a single lesion (e.g., uracil or an AP site analog), with one end fluorescently or radioactively labeled.

• O-Acetyl-N-methylhydroxylamine Hydrochloride

• BER reaction buffer

• Denaturing polyacrylamide gel (e.g., 15% TBE-Urea)

• Gel imaging system

B. Step-by-Step Procedure

• Reaction Setup: In a microcentrifuge tube on ice, assemble the BER reaction mixture.

  • BER Reaction Buffer

  • Labeled oligonucleotide substrate (e.g., 25 nM final concentration)

  • Cell-free extract (e.g., 5-10 µg total protein)

  • O-Acetyl-N-methylhydroxylamine Hydrochloride at various concentrations (e.g., 0, 1, 10, 100 µM).

• Incubation: Incubate the reaction at 37°C for 15-30 minutes.

• Reaction Termination: Stop the reaction by adding a formamide-containing loading buffer and heating to 95°C for 5 minutes.

• Gel Electrophoresis: Load the samples onto a denaturing polyacrylamide gel. Run the gel until the full-length substrate and the shorter, repaired product bands are well-separated.

  • Rationale: The full-length, unrepaired substrate will migrate slower than the shorter oligonucleotide product that results from successful BER (excision and strand cleavage).

• Imaging and Analysis: Visualize the bands using a phosphorimager or fluorescence scanner. Quantify the band intensities. Inhibition is observed as a dose-dependent decrease in the formation of the repaired product band and a corresponding increase in the persistence of the full-length substrate.

Data Interpretation and Troubleshooting

Expected Outcome	Interpretation	Troubleshooting Steps
Decreased IC₅₀ of damaging agent with inhibitor	Successful chemosensitization. The inhibitor is blocking BER, making the cells more vulnerable to the DNA damage.	If no shift is seen, increase inhibitor concentration or pre-incubation time. Confirm the cell line has a functional BER pathway.
Inhibitor is highly toxic on its own	The inhibitor may have off-target effects at the concentrations used.	Perform a dose-response of the inhibitor alone to determine its intrinsic cytotoxicity. Use concentrations below its toxic threshold for combination studies.
No inhibition in the in vitro BER assay	The inhibitor may be cell-impermeable (unlikely for this compound), unstable in the buffer, or the active form is not generated in the cell-free extract.	Confirm the activity of the cell extract with a known BER inhibitor (e.g., Methoxyamine). Check the stability of the compound in the reaction buffer.

Conclusion

References

• Cellular thermal shift assay - Wikipedia. Wikipedia. [Link]

• Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement. ACS Publications. [Link]

• Targeting the 8-oxodG Base Excision Repair Pathway for Cancer Therapy. MDPI. [Link]

• Full article: Cellular thermal shift assay: an approach to identify and assess protein target engagement. Taylor & Francis Online. [Link]

• Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement. PubMed Central. [Link]

• Small-molecule inhibitors of proteins involved in base excision repair potentiate the anti-tumorigenic effect of existing chemotherapeutics and irradiation. PubMed Central. [Link]

• Disrupting the Base Excision Repair (BER) Pathway by Targeting the Abasic Site Enhances the Sensitivity of PARP Inhibitor in HR-Proficient Cancer Cells. ACS Publications. [Link]

• Isolation of a small molecule inhibitor of DNA base excision repair. PubMed Central. [Link]

• Involvement of base excision repair in response to therapy targeted at thymidylate synthase. Oxford Academic. [Link]

• In Vitro Reconstitutive Base Excision Repair (BER) Assay. PubMed. [Link]

• In Vitro Reconstitutive Base Excision Repair (BER) Assay. Scholars @ UT Health San Antonio. [Link]

• Versatile Cell-Based Assay for Measuring Base Excision Repair of DNA Alkylation Damage. ScienceDirect. [Link]

• In Vitro Base Excision Repair Assay Using Mammalian Cell Extracts. ResearchGate. [Link]

• In Vitro Base Excision Repair Using Mammalian Cell Extracts | Request PDF. ResearchGate. [Link]

• O-Methylhydroxylamine hydrochloride | CH5NO.ClH | CID 521874. PubChem. [Link]

• A common mechanism of action for the N-glycosylase activity of DNA N-glycosylase/AP lyases from E. coli and T4. PubMed. [Link]

• Synthesis and Application of Methyl N,O-Hydroxylamine Muramyl Peptides. PubMed Central. [Link]

• Synthesis of N, O-dimethylhydroxylamine hydrochloride. ResearchGate. [Link]

• O-Acetyl-N-methylhydroxylamine Hydrochloride, 5g, Each. CP Lab Safety. [Link]

• O-Methylhydroxylamine | CH5NO | CID 4113. PubChem. [Link]

• Synthesis and Application of Methyl N,O-Hydroxylamine Muramyl Peptides. PubMed. [Link]

• Methoxyamine - Wikipedia. Wikipedia. [Link]

• N-Methylhydroxylamine - Wikipedia. Wikipedia. [Link]

• Basic Cell Culture Protocols. Humana Press. [Link]

• Focus on DNA Glycosylases—A Set of Tightly Regulated Enzymes with a High Potential as Anticancer Drug Targets. MDPI. [Link]

• DNA glycosylase - Wikipedia. Wikipedia. [Link]

• DNA-N-Glycosylases Process Novel O-Glycosidic Sites in DNA. PubMed Central. [Link]

• DNA Glycosylases Define the Outcome of Endogenous Base Modifications. MDPI. [Link]

• Basic cell culture protocols. National Library of Medicine. [Link]

• A Detailed Guide for Metabolic Incorporation of N-acetyl muramic Acid Probes into Bacterial Peptidoglycan. NIH. [Link]

• N-methylhydroxylamine hydrochloride | CH5NO.ClH | CID 77906. PubChem. [Link]

Sources

• 1. Isolation of a small molecule inhibitor of DNA base excision repair - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Small-molecule inhibitors of proteins involved in base excision repair potentiate the anti-tumorigenic effect of existing chemotherapeutics and irradiation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. O-Methylhydroxylamine hydrochloride | CH5NO.ClH | CID 521874 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. labsolu.ca [labsolu.ca]
• 7. calpaclab.com [calpaclab.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. Focus on DNA Glycosylases—A Set of Tightly Regulated Enzymes with a High Potential as Anticancer Drug Targets [mdpi.com]
• 10. DNA glycosylase - Wikipedia [en.wikipedia.org]
• 11. O-Methylhydroxylamine | CH5NO | CID 4113 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. mpapi.bjcancer.org [mpapi.bjcancer.org]
• 13. atcc.org [atcc.org]
• 14. atcc.org [atcc.org]
• 15. In Vitro Reconstitutive Base Excision Repair (BER) Assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: O-Acetyl-N-methylhydroxylamine Hydrochloride in Synthesis

Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals utilizing O-Acetyl-N-methylhydroxylamine Hydrochloride in their synthetic workflows. This guide is designed to provide in-depth technical assistance, troubleshooting advice, and answers to frequently asked questions regarding the common side products and challenges encountered during its use. Our goal is to empower you with the knowledge to optimize your reactions, minimize impurities, and achieve higher yields and purity in your target molecules.

I. Frequently Asked Questions (FAQs)

Here we address some of the most common questions our team receives about reactions involving O-Acetyl-N-methylhydroxylamine Hydrochloride.

Q1: What is the primary role of O-Acetyl-N-methylhydroxylamine Hydrochloride in organic synthesis?

A1: O-Acetyl-N-methylhydroxylamine Hydrochloride is primarily used as a coupling reagent, particularly in the formation of amide bonds. It serves as an activated form of N-methylhydroxylamine, facilitating the reaction between a carboxylic acid and a primary or secondary amine. This is especially common in peptide synthesis and the preparation of complex organic molecules where mild reaction conditions are required.

Q2: What are the signs that my reaction using O-Acetyl-N-methylhydroxylamine Hydrochloride is generating significant side products?

A2: Several indicators may suggest the formation of unwanted byproducts:

• Lower than expected yield of the desired product: This is the most common sign.

• Complex reaction mixture upon analysis (TLC, LC-MS, NMR): The presence of multiple spots on a TLC plate or numerous peaks in an LC-MS or NMR spectrum that do not correspond to your starting materials or desired product.

• Difficulty in purification: Co-eluting impurities or byproducts with similar polarity to your target compound can make purification by chromatography challenging.

• Inconsistent reaction outcomes: High variability in yield or purity between batches can point to competing side reactions.

Q3: How does the stability of O-Acetyl-N-methylhydroxylamine Hydrochloride affect my reaction?

A3: O-Acetyl-N-methylhydroxylamine Hydrochloride is sensitive to moisture and heat.[1] Degradation of the reagent can lead to a lower effective concentration, resulting in incomplete reactions and reduced yields. It is crucial to store the reagent in a cool, dry place, preferably under an inert atmosphere. Physical signs of degradation can include clumping or discoloration of the solid.

Q4: Can I use O-Acetyl-N-methylhydroxylamine Hydrochloride for the synthesis of Weinreb amides?

A4: While structurally similar to N,O-dimethylhydroxylamine hydrochloride, which is the standard reagent for Weinreb amide synthesis, O-Acetyl-N-methylhydroxylamine Hydrochloride is not the typical choice. Weinreb amide synthesis specifically requires the N,O-dimethylated hydroxylamine to form the stable chelated intermediate with the organometallic reagent, preventing over-addition.[2] Using O-Acetyl-N-methylhydroxylamine would likely lead to a different set of reactions and is not a direct substitute.

II. Troubleshooting Guide: Common Side Products and Their Mitigation

This section provides a detailed breakdown of potential side products, their mechanisms of formation, and actionable troubleshooting steps.

Unreacted Starting Materials

• Issue: Significant amounts of unreacted carboxylic acid and/or amine are observed in the final reaction mixture.

• Root Cause & Mechanism:

  • Insufficient Reagent: The O-Acetyl-N-methylhydroxylamine Hydrochloride may have degraded due to improper storage, leading to a lower than expected active concentration.

  • Poor Activation: The carboxylic acid may not be efficiently activated. This can be due to the presence of moisture, which can hydrolyze the acetyl group of the reagent.

  • Steric Hindrance: Highly sterically hindered carboxylic acids or amines can react slowly, leading to incomplete conversion.

• Troubleshooting & Mitigation:

  • Verify Reagent Quality: Use a fresh, properly stored batch of O-Acetyl-N-methylhydroxylamine Hydrochloride.

  • Ensure Anhydrous Conditions: Dry all solvents and glassware thoroughly before use. Run the reaction under an inert atmosphere (e.g., nitrogen or argon).

  • Optimize Reaction Conditions: Increase the reaction time or temperature. For sterically hindered substrates, consider using a more potent activating agent or a different coupling strategy.

  • Stoichiometry: A slight excess of the coupling reagent and the carboxylic acid relative to the amine can sometimes drive the reaction to completion.

N-Acetylated Amine

• Issue: Formation of an N-acetylated version of the starting amine as a significant byproduct.

• Root Cause & Mechanism: The acetyl group from O-Acetyl-N-methylhydroxylamine can be transferred directly to the nucleophilic amine, especially if the amine is highly reactive and the activation of the carboxylic acid is slow. The presence of a strong base can also promote this side reaction.

• Troubleshooting & Mitigation:

  • Order of Addition: Add the O-Acetyl-N-methylhydroxylamine Hydrochloride to the carboxylic acid first to allow for pre-activation before introducing the amine.

  • Base Selection: Use a non-nucleophilic, hindered base such as diisopropylethylamine (DIPEA) instead of less hindered bases like triethylamine (TEA). The choice of base is critical in minimizing side reactions.

  • Temperature Control: Running the reaction at a lower temperature can sometimes favor the desired amide bond formation over the N-acetylation.

Symmetrical Anhydride of the Carboxylic Acid

• Issue: The formation of a symmetrical anhydride from two molecules of the starting carboxylic acid.

• Root Cause & Mechanism: The activated carboxylic acid intermediate can react with another molecule of the carboxylic acid to form a symmetrical anhydride. This is a common side reaction in many amide bond formation protocols, especially when carbodiimides are used.[3][4] While less documented for O-acetyl hydroxylamines, a similar pathway is plausible.

• Troubleshooting & Mitigation:

  • Control Stoichiometry: Avoid using a large excess of the carboxylic acid.

  • Slow Addition: Add the carboxylic acid slowly to the reaction mixture containing the coupling reagent and the amine.

Products from Lossen Rearrangement

• Issue: Formation of an isocyanate and its subsequent reaction products (e.g., ureas if an amine is present, or an amine with one less carbon after hydrolysis).

• Root Cause & Mechanism: O-acyl hydroxamates can undergo a base-induced thermal rearrangement known as the Lossen rearrangement to form an isocyanate.[5][6][7][8][9] Although O-Acetyl-N-methylhydroxylamine itself is not a hydroxamic acid, its reaction with the carboxylic acid forms an intermediate that is structurally similar to an O-acylated hydroxamic acid. Under basic conditions, this intermediate could potentially undergo a Lossen-type rearrangement.

• Troubleshooting & Mitigation:

  • Careful Base Selection and Stoichiometry: Use the minimum amount of a non-nucleophilic base required to neutralize the hydrochloride salt and promote the reaction.

  • Temperature Control: Avoid high reaction temperatures, as the Lossen rearrangement is often promoted by heat.

  • Rapid Consumption of the Activated Intermediate: Ensure that the amine is readily available to react with the activated carboxylic acid to minimize the lifetime of the intermediate that could undergo rearrangement.

III. Visualizing Reaction Pathways and Troubleshooting

To further clarify the relationships between reactants, intermediates, and potential side products, the following diagrams illustrate the intended reaction pathway and the origins of common impurities.

Diagram 1: Intended Amide Formation Pathway

Caption: Ideal reaction pathway for amide synthesis.

Diagram 2: Troubleshooting Common Side Reactions

Caption: Origins of common side products from the activated intermediate.

IV. Experimental Protocols: Identifying Impurities

A crucial aspect of troubleshooting is the accurate identification of side products. Below are general protocols for analyzing your reaction mixture.

Protocol 1: Thin Layer Chromatography (TLC) Analysis

• Sample Preparation: Dilute a small aliquot of your crude reaction mixture in a suitable solvent (e.g., dichloromethane or ethyl acetate).

• Spotting: Spot the diluted sample onto a TLC plate alongside your starting materials (carboxylic acid and amine) as references.

• Elution: Develop the TLC plate in an appropriate solvent system that provides good separation of your starting materials and the expected product.

• Visualization: Visualize the spots under UV light (if applicable) and then stain with a suitable reagent (e.g., ninhydrin to detect free amines, or potassium permanganate for general visualization).

• Interpretation: Compare the Rf values of the spots in your reaction mixture to the references. New spots indicate the formation of other compounds, which could be your desired product or side products.

Protocol 2: Liquid Chromatography-Mass Spectrometry (LC-MS) Analysis

• Sample Preparation: Prepare a dilute solution of your crude reaction mixture in a solvent compatible with your LC system (e.g., acetonitrile/water).

• Method Development: Use a reverse-phase C18 column with a gradient elution of water and acetonitrile, both typically containing 0.1% formic acid or trifluoroacetic acid.

• Injection and Analysis: Inject the sample and acquire both the UV chromatogram and the mass spectrum for each eluting peak.

• Data Interpretation:

  • Identify the peaks corresponding to your starting materials and desired product by their retention times and mass-to-charge ratios (m/z).

  • Analyze the m/z of the unknown peaks to determine their molecular weights. This information can help you deduce the structures of the side products. For example, an N-acetylated amine will have a mass increase of 42.04 amu compared to the starting amine.

V. Quantitative Data Summary

While specific yields are highly dependent on the substrates, the following table provides a general overview of how reaction conditions can influence the product distribution.

Condition	Desired Amide Yield	N-Acetylated Amine	Symmetrical Anhydride
Optimal Conditions	High (>80%)	Low (<5%)	Low (<5%)
Excess Strong Base	Moderate to Low	High (>20%)	Low
High Temperature	Variable	Variable	Possible Increase
Wet Solvents	Low	Low	Low (hydrolysis)

VI. References

• Johnson, J. S. (2023). Development of New Reactions Driven by N–O Bond Cleavage: from O-Acyl Hydroxylamines to Tetrodotoxin. National Institutes of Health. [Link]

• Organic Chemistry Reaction. (2026). Lossen Rearrangement Mechanism. Organic Chemistry Reaction. [Link]

• AAPPTec. (n.d.). Monitoring of Peptide Coupling and Capping; Coupling Tests. AAPPTec. [Link]

• Unacademy. (n.d.). What Is Lossen Rearrangement?. Unacademy. [Link]

• Wikipedia. (n.d.). Lossen rearrangement. Wikipedia. [Link]

• Almac. (n.d.). Analytical method development for synthetic peptide purity and impurities content by UHPLC - illustrated case study. Almac. [Link]

• Oxford Global. (2023). Peptide Characterisation Methods and Impurity Detection. Oxford Global. [Link]

• Cambridge University Press. (n.d.). Lossen Rearrangement. Cambridge University Press. [Link]

• Organic Chemistry Portal. (n.d.). O-alkylation and arylation of Oximes, Hydroxylamines and related compounds. Organic Chemistry Portal. [Link]

• MolecularCloud. (2023). Analysis Methods for Peptide-Related Impurities in Peptide Drugs. MolecularCloud. [Link]

• National Center for Biotechnology Information. (2023). Development of New Reactions Driven by N–O Bond Cleavage: from O-Acyl Hydroxylamines to Tetrodotoxin. National Center for Biotechnology Information. [Link]

• Semantic Scholar. (2000). Reactions of Isothiocyanates with N-Acyl-O-alkylhydroxylamines and Benzyloxyamine. Semantic Scholar. [Link]

• Google Patents. (n.d.). Novel process for the preparation of weinreb amide derivatives. Google Patents.

• American Pharmaceutical Review. (2014). Byproducts of Commonly Used Coupling Reagents: Origin, Toxicological Evaluation and Methods for Determination. American Pharmaceutical Review. [Link]

• Aapptec Peptides. (2021). Carbodiimides and Additives. Aapptec Peptides. [Link]

• UNC Chemistry Department. (n.d.). Development of New Reactions Driven by N-O Bond Cleavage: from O -Acyl Hydroxylamines to Tetrodotoxin. UNC Chemistry Department. [Link]

• Google Patents. (n.d.). Preparation of O-substituted hydroxylammonium salts. Google Patents.

• Wikipedia. (n.d.). Weinreb ketone synthesis. Wikipedia. [Link]

• Wikipedia. (n.d.). Carbodiimide. Wikipedia. [Link]

• Google Patents. (n.d.). Method for synthesizing N, O-dimethylhydroxylamine hydrochloride. Google Patents.

• Organic Syntheses Procedure. (n.d.). nitrones for intramolecular 1,3-dipolar cycloadditions. Organic Syntheses Procedure. [Link]

• Oriental Journal of Chemistry. (2020). Synthesis of Weinreb and their Derivatives (A Review). Oriental Journal of Chemistry. [Link]

• Reddit. (2022). Carbodiimide amide coupling reaction sideproduct. Reddit. [Link]

• ChemSpider Synthetic Pages. (2012). Preparation of Weinreb Amides from Carboxylic Acid via CDI Activation. ChemSpider Synthetic Pages. [Link]

• Wikipedia. (n.d.). N-Methylhydroxylamine. Wikipedia. [Link]

• ACS Omega. (2022). Synthesis of Unsymmetrical Ketones Using Chelation-Controlled Sequential Substitution of N-Triazinylamide/Weinreb Amide by Organometallic Reagents. ACS Omega. [Link]

• PubMed Central. (2015). Chemoselective O-acylation of hydroxyamino acids and amino alcohols under acidic reaction conditions: History, scope and applications. PubMed Central. [Link]

• PubMed. (2019). Thermal decomposition mechanism of O-acetyl-4-O-methylglucurono-xylan. PubMed. [Link]

• Google Patents. (n.d.). The technique that hydroxylamine hydrochloride is prepared using oxime acid hydrolysis method. Google Patents.

Sources

• 1. doras.dcu.ie [doras.dcu.ie]
• 2. Weinreb ketone synthesis - Wikipedia [en.wikipedia.org]
• 3. peptide.com [peptide.com]
• 4. Carbodiimide - Wikipedia [en.wikipedia.org]
• 5. chemistry-reaction.com [chemistry-reaction.com]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. What Is Lossen Rearrangement? [unacademy.com]
• 8. Lossen rearrangement - Wikipedia [en.wikipedia.org]
• 9. Lossen Rearrangement (Chapter 76) - Name Reactions in Organic Synthesis [resolve.cambridge.org]

Technical Support Center: O-Acetyl-N-methylhydroxylamine Hydrochloride Synthesis

Welcome to the technical support guide for the synthesis of O-Acetyl-N-methylhydroxylamine Hydrochloride. This document is designed for researchers, chemists, and drug development professionals to navigate the common challenges encountered during this synthesis. We will delve into the causality behind experimental choices, provide validated protocols, and offer data-driven insights to ensure the successful and repeatable synthesis of this important reagent.

Frequently Asked Questions (FAQs)

Q1: What is the primary reaction for synthesizing O-Acetyl-N-methylhydroxylamine Hydrochloride?

A1: The most common and direct method is the O-acetylation of N-methylhydroxylamine hydrochloride using an acetylating agent such as acetyl chloride or acetic anhydride. The reaction selectively targets the oxygen atom due to the protonation of the nitrogen atom in the hydrochloride salt, which reduces its nucleophilicity.[1]

Q2: Why is it crucial to use the hydrochloride salt of N-methylhydroxylamine as a starting material?

A2: Using N-methylhydroxylamine as its hydrochloride salt is critical for chemoselectivity. The nitrogen atom is protonated, forming an ammonium salt. This significantly decreases the nucleophilicity of the nitrogen, thereby preventing N-acetylation and the formation of undesired side products. This allows the acetylation to occur preferentially on the hydroxyl group's oxygen atom.[1]

Q3: What are the typical signs of degradation for the starting material, N-methylhydroxylamine hydrochloride?

A3: N-methylhydroxylamine hydrochloride is a stable salt, but it can be hygroscopic.[2] Signs of degradation include discoloration (changing from white to yellow or brown), clumping due to moisture absorption, and a noticeable decrease in melting point.[2] Using degraded starting material can lead to lower yields and the formation of impurities.[2] For long-term storage, it is recommended to keep it in a cool, dry, and well-ventilated area in a tightly sealed container.[2]

Q4: Can I use a base in this reaction?

A4: While some acylation reactions utilize a base to scavenge the acid byproduct, it is generally not recommended or necessary for this specific synthesis when starting with the hydrochloride salt. The introduction of a base can deprotonate the nitrogen, increasing its nucleophilicity and leading to the formation of N-acetylated and N,O-diacetylated byproducts, which complicates purification.

Core Synthesis Pathway and Mechanism

The synthesis proceeds via a nucleophilic acyl substitution. The lone pair of electrons on the oxygen atom of N-methylhydroxylamine attacks the electrophilic carbonyl carbon of the acetylating agent.

Caption: General reaction workflow for O-acetylation.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis, providing potential causes and actionable solutions.

Problem 1: Low or No Product Yield

Symptom: After the reaction and workup, the isolated mass of the desired product is significantly lower than the theoretical yield, or no product is obtained.

Potential Cause	Scientific Explanation	Recommended Solution & Protocol
Degraded Starting Material	N-methylhydroxylamine hydrochloride is hygroscopic and can degrade over time, reducing the amount of active reactant.[2]	Verify Starting Material Purity: Check the melting point of your N-methylhydroxylamine HCl. It should be sharp and within the literature range (approx. 86-88 °C). If it's low, discolored, or clumped, use a fresh batch.[2]
Ineffective Acetylating Agent	Acetyl chloride and acetic anhydride are sensitive to moisture and can hydrolyze to acetic acid, which is not an effective acetylating agent under these conditions.	Use Fresh Acetylating Agent: Always use a freshly opened bottle of acetyl chloride or acetic anhydride, or distill it immediately before use. Handle under an inert atmosphere (e.g., nitrogen or argon) to minimize exposure to moisture.
Inappropriate Reaction Temperature	The reaction may be too slow at very low temperatures, or side reactions could be favored at excessively high temperatures.	Optimize Temperature: A common temperature range for this reaction is 0 °C to room temperature. Start the addition of the acetylating agent at 0 °C to control the initial exotherm and then allow the reaction to slowly warm to room temperature.
Premature Product Hydrolysis	The O-acetyl group is an ester and can be susceptible to hydrolysis, especially if the workup involves prolonged exposure to aqueous basic conditions.	Controlled Workup: Minimize the time the product is in an aqueous solution. If an aqueous workup is necessary, use cold, dilute acid or brine. Ensure efficient extraction into an organic solvent.

Problem 2: Presence of Significant Impurities in the Final Product

Symptom: NMR or other analytical data (e.g., melting point) of the isolated product shows peaks corresponding to impurities. The melting point may be broad or depressed.[3][4]

Potential Cause	Scientific Explanation	Recommended Solution & Protocol
N-Acetylation Side Product	If any free base of N-methylhydroxylamine is present, the more nucleophilic nitrogen can compete with the oxygen in the acetylation reaction.	Ensure Acidic Conditions: Confirm that the starting material is the hydrochloride salt. The reaction should be run without the addition of any base to keep the nitrogen protonated and non-nucleophilic.
Di-Acetylation Side Product	Formation of the N,O-diacetylated product can occur if the reaction conditions are too harsh or if a base is used, which deprotonates the nitrogen of the desired O-acetylated product, making it susceptible to a second acetylation.	Control Stoichiometry: Use a slight excess (1.05-1.1 equivalents) of the acetylating agent, but avoid a large excess. Add the acetylating agent slowly at a low temperature (0 °C) to maintain control over the reaction.
Residual Acetic Acid	Acetic acid can be present from the hydrolysis of the acetylating agent.	Purification by Recrystallization: This is the most effective method to remove acetic acid and other polar impurities. A suitable solvent system is often isopropanol/ether or dichloromethane/hexane.
Starting Material Contamination	Impurities in the starting N-methylhydroxylamine hydrochloride will carry through the reaction.	Source High-Purity Reagents: Use reagents from a reputable supplier with a specified purity of >98%.[5]

Troubleshooting Workflow

Caption: A decision tree for troubleshooting the synthesis.

Key Experimental Protocols

Protocol 1: Synthesis of O-Acetyl-N-methylhydroxylamine Hydrochloride

• Materials:

  • N-methylhydroxylamine hydrochloride (1.0 eq)

  • Acetyl chloride (1.1 eq)

  • Dichloromethane (DCM), anhydrous

• Procedure:

  • Suspend N-methylhydroxylamine hydrochloride in anhydrous DCM in a round-bottom flask equipped with a magnetic stirrer and an inert gas inlet (N₂ or Ar).

  • Cool the suspension to 0 °C in an ice-water bath.

  • Slowly add acetyl chloride dropwise to the stirred suspension over 15-20 minutes. The reaction is exothermic, so maintain the temperature at or below 5 °C during the addition.

  • After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature.

  • Stir the reaction mixture at room temperature for 2-4 hours. Monitor the reaction progress by TLC or ¹H NMR (by taking a small aliquot).

  • Upon completion, filter the resulting white precipitate.

  • Wash the solid with a small amount of cold, anhydrous DCM or diethyl ether to remove any unreacted starting materials or soluble impurities.

  • Dry the product under vacuum to obtain O-Acetyl-N-methylhydroxylamine Hydrochloride as a white crystalline solid.[6]

Protocol 2: Purity Assessment and Recrystallization

• Purity Assessment:

  • Melting Point: The pure product should have a sharp melting point around 111 °C (with decomposition).[4][6] A broad or depressed melting point indicates impurities.

  • ¹H NMR: Acquire a proton NMR spectrum in a suitable deuterated solvent (e.g., D₂O or DMSO-d₆). Check for the absence of starting material and the presence of characteristic peaks for the product (N-methyl and acetyl protons).

• Recrystallization Protocol:

  • Dissolve the crude product in a minimum amount of hot isopropanol.

  • If any insoluble material remains, filter the hot solution.

  • Slowly add diethyl ether to the hot solution until it becomes slightly cloudy.

  • Allow the solution to cool slowly to room temperature, then place it in a freezer (approx. -20 °C) for several hours to maximize crystal formation.

  • Collect the crystals by vacuum filtration, wash with a small amount of cold diethyl ether, and dry under vacuum.

References

• WO2015080936A1 - Process to produce n-methylydroxylamine hydrochloride.
• CN103073449A - Method for synthesizing N, O-dimethylhydroxylamine hydrochloride.
• CN105330564A - Preparation method of methoxyamine hydrochloride.

• N-Methylhydroxylamine . Wikipedia. [Link]

• O-Methylhydroxylamine hydrochloride . PubChem. [Link]

• Synthesis of N, O-dimethylhydroxylamine hydrochloride . ResearchGate. [Link]

• O-Acetyl-N-methylhydroxylamine Hydrochloride, 5g, Each . CP Lab Safety. [Link]

• N-Acetylation of Amines in Continuous-Flow with Acetonitrile—No Need for Hazardous and Toxic Carboxylic Acid Derivatives . National Institutes of Health (NIH). [Link]

• Chemoselective O-acylation of hydroxyamino acids and amino alcohols under acidic reaction conditions: History, scope and applications . PubMed Central. [Link]

• Nitrones for intramolecular 1,3-dipolar cycloadditions . Organic Syntheses Procedure. [Link]

• Direct O-acetylation of N-hydroxy arylamines by acetylsalicylic acid to form carcinogen-DNA adducts . PubMed. [Link]

• US5510511A - Process for preparing N,O-dialkylhydroxylamine, its salts or intermediates in their synthesis.

• The reaction of hydroxylamine with aspirin . Semantic Scholar. [Link]

• The Reaction of Hydroxylamine with Activated Acyl Groups. I. Formation of O-Acylhydroxylamine . Journal of the American Chemical Society. [Link]

• The reaction of hydroxylamine with aspirin . ResearchGate. [Link]

• US3230260A - Process for the isolation of n,o-dimeth-ylhydroxylamine.

Sources

• 1. Chemoselective O-acylation of hydroxyamino acids and amino alcohols under acidic reaction conditions: History, scope and applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. WO2015080936A1 - Process to produce n-methylydroxylamine hydrochloride - Google Patents [patents.google.com]
• 4. labsolu.ca [labsolu.ca]
• 5. O-Acetyl-N-methylhydroxylamine Hydrochloride 98.0+%, TCI America 1 g | Buy Online | TCI America | Fisher Scientific [fishersci.com]
• 6. O-Acetyl-N-MethylhydroxylaMine Hydrochloride | 19689-95-3 [amp.chemicalbook.com]

managing hygroscopic nature of O-Acetyl-N-methylhydroxylamine Hydrochloride

Welcome to the technical support center for O-Acetyl-N-methylhydroxylamine Hydrochloride (CAS: 19689-95-3). This guide is designed for researchers, scientists, and drug development professionals to address the challenges associated with the hygroscopic nature of this valuable reagent. Our goal is to provide you with the expertise and practical solutions needed to ensure the integrity of your materials and the success of your experiments.

Frequently Asked Questions (FAQs)

This section addresses the most common issues encountered when working with O-Acetyl-N-methylhydroxylamine Hydrochloride.

Question 1: My bottle of O-Acetyl-N-methylhydroxylamine Hydrochloride has turned into a solid clump. What happened?

Answer: This is a classic sign of moisture absorption. O-Acetyl-N-methylhydroxylamine Hydrochloride is a hygroscopic solid, meaning it readily attracts and absorbs water vapor from the atmosphere[1][2]. When the powder is exposed to ambient air, even for brief periods, it begins to absorb moisture, causing the fine crystals to stick together and eventually form a hard clump or a viscous liquid. This is not just a physical change; the presence of water can initiate chemical degradation, compromising the reagent's purity[3].

Question 2: Can I still use the reagent if it has clumped or discolored?

Answer: It is strongly advised not to use O-Acetyl-N-methylhydroxylamine Hydrochloride that shows physical signs of degradation, such as clumping, caking, or discoloration[3]. These changes indicate that the compound has been compromised by moisture. Using it will lead to several critical experimental problems:

• Inaccurate Stoichiometry: The measured weight will not be accurate, as a significant portion of it could be water. This makes precise molar calculations impossible.

• Reduced Reactivity: The reagent may have partially hydrolyzed, lowering the concentration of the active compound and leading to incomplete reactions or significantly reduced yields[3].

For reliable and reproducible results, always start with a fresh, free-flowing powder from a properly stored container[3].

Question 3: What is the correct way to store O-Acetyl-N-methylhydroxylamine Hydrochloride to prevent moisture absorption?

Answer: Proper storage is the most critical factor in maintaining the stability of this reagent. The primary goal is to create a barrier against atmospheric moisture.

• Primary Storage: Always keep the reagent in its original, tightly sealed container. After dispensing, ensure the cap is replaced immediately and securely.

• Secondary Storage: The tightly sealed container should be placed inside a desiccator containing an active desiccant like silica gel or Drierite[4][5][6]. This provides a dry micro-environment. For long-term storage, especially for high-purity applications, consider using a vacuum desiccator.

• Inert Atmosphere: For the highest level of protection, storing the reagent inside a glovebox with a dry nitrogen or argon atmosphere is the ideal method[7][8]. This completely isolates it from environmental moisture.

Question 4: My reaction yield is consistently low. Could the handling of O-Acetyl-N-methylhydroxylamine Hydrochloride be the cause?

Answer: Absolutely. If the reagent itself is pure, low yields are often traced back to improper handling techniques that introduce moisture during the experimental setup. Water can interfere with many organic reactions by competing as a nucleophile, altering the pH, or causing hydrolysis of sensitive intermediates[9].

To mitigate this, you must adopt anhydrous handling techniques:

• Dry Glassware: All glassware must be rigorously dried, typically in an oven at >120°C for several hours, and cooled in a desiccator or under a stream of inert gas just before use[10]. A thin film of adsorbed water on glassware is a common source of contamination[10].

• Inert Atmosphere: Conduct the reaction under an inert atmosphere (nitrogen or argon) using Schlenk line techniques or in a glovebox[8][10]. This prevents ambient moisture from entering the reaction vessel.

• Rapid Dispensing: Minimize the time the reagent container is open to the air. Weigh the required amount quickly and reseal the bottle immediately[1].

Troubleshooting Guide

This table provides a quick reference for diagnosing and solving common problems related to the hygroscopic nature of O-Acetyl-N-methylhydroxylamine Hydrochloride.

Problem Observed	Probable Cause (Related to Hygroscopicity)	Recommended Solution & Rationale
Reagent is clumped, caked, or discolored in the bottle.	Prolonged or repeated exposure to atmospheric moisture due to improper storage or a poorly sealed container.	Discard the reagent. The integrity is compromised, and using it will produce unreliable results[3]. Procure a new bottle and implement the rigorous storage protocol described below.
Reaction fails to initiate or proceeds very slowly.	The reagent has degraded due to moisture, lowering its effective concentration. The active compound is simply not present in the required amount.	Use a fresh, unopened bottle of the reagent. Verify its appearance (free-flowing white powder) before use. Implement fully anhydrous reaction conditions.
Inconsistent results between experimental runs.	Variable amounts of water are being introduced. This can happen if the reagent is handled differently each time (e.g., longer exposure to air on some days).	Standardize the handling protocol. Use a glovebox or Schlenk line for all transfers to eliminate atmospheric variables[8][11]. Ensure all solvents are certified anhydrous.
Unexpected byproducts are observed during analysis (TLC, LC-MS, NMR).	Water has participated in the reaction, or degradation products from the reagent are reacting to form impurities.	Confirm the reagent's integrity. If it is sound, meticulously dry all solvents and reagents. Perform a "dry run" of the setup to ensure no leaks or sources of moisture ingress[4].

Experimental Protocols

Protocol 1: Recommended Storage of O-Acetyl-N-methylhydroxylamine Hydrochloride

This protocol ensures the long-term stability and integrity of the reagent.

• Inspect Upon Receipt: When you receive the reagent, inspect the container seal for any damage.

• Initial Labeling: On the bottle, write the date received and the date first opened. This helps track the potential exposure of the contents.

• Parafilm Sealing: After each use, tightly close the original cap and wrap the cap-bottle interface securely with Parafilm to create an extra barrier against moisture.

• Desiccator Storage: Place the sealed bottle inside a dedicated desiccator containing an indicating desiccant. Ensure the desiccant is active (e.g., blue for silica gel). Regenerate or replace the desiccant as soon as it changes color.

• Cool, Dry Location: Store the desiccator in a cool, dry, and well-ventilated area away from direct sunlight and sources of heat[1][7].

Protocol 2: Weighing and Dispensing Under Ambient Conditions (for less sensitive applications)

This method minimizes moisture exposure when a glovebox is not available.

• Prepare a "Weighing Station": Set up your balance. Have all necessary tools ready: spatulas, weigh paper/boat, and the reaction flask (stoppered).

• Allow to Equilibrate: If the reagent was stored in a refrigerator, allow the sealed container to warm to room temperature before opening to prevent condensation from forming on the cold powder[5].

• Minimize Exposure Time: Open the container, quickly remove the approximate amount of reagent needed using a clean, dry spatula, and immediately reseal the container tightly.

• Weigh Rapidly: Place the reagent on the balance and record the weight. Immediately transfer the weighed solid into your reaction vessel.

• Seal and Purge: Immediately cap the reaction vessel. If using anhydrous techniques, purge the headspace with inert gas.

Visualizations

Below are diagrams illustrating key workflows for managing this reagent.

Caption: Workflow for proper storage and handling of hygroscopic reagents.

Caption: Decision tree for troubleshooting failed reactions.

References

• Ningbo Inno Pharmchem Co., Ltd. (2026, January 6). Mastering Moisture-Sensitive Chemicals: Safety and Best Practices.
• TutorChase. (n.d.). How do you handle hygroscopic solutes in the lab?
• Molecular Inorganic Chemistry, Leiden University. (2008, April 12). Working with air and moisture sensitive compounds.
• TCI Chemicals. (n.d.). O-Acetyl-N-methylhydroxylamine Hydrochloride | 19689-95-3.
• University of California, Environment, Health & Safety. (n.d.). Water Sensitive Chemicals.
• Wipf Group, University of Pittsburgh. (2014, February 22). Techniques for Handling Air- and Moisture-Sensitive Compounds.
• Physics Forums. (2010, March 24). Keeping moisture-sensitive chemicals dry.
• TCI Chemicals. (n.d.). SAFETY DATA SHEET - O-Methylhydroxylamine Hydrochloride.
• University of Rochester, Department of Chemistry. (n.d.). How to Store Reagents.
• Spectrum Chemical. (2019, February 12). SAFETY DATA SHEET - METHOXYAMINE HYDROCHLORIDE.
• HepatoChem, Inc. (n.d.). How do you handle hygroscopic salts?
• NOAA. (n.d.). O-METHYLHYDROXYLAMINE HYDROCHLORIDE | CAMEO Chemicals.
• Santa Cruz Biotechnology. (n.d.). O-Acetyl-N-methylhydroxylamine Hydrochloride.
• PubChem. (n.d.). N-methylhydroxylamine hydrochloride.
• ResearchGate. (2025, August 6). Impact of water on the OH + HOCl reaction.
• BenchChem. (2025). Storage conditions to ensure N-Methylhydroxylamine hydrochloride stability.
• TCI Chemicals. (n.d.). O-Methylhydroxylamine Hydrochloride | 593-56-6.

Sources

• 1. tutorchase.com [tutorchase.com]
• 2. N-methylhydroxylamine hydrochloride | CH5NO.ClH | CID 77906 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. ehs.umich.edu [ehs.umich.edu]
• 5. physicsforums.com [physicsforums.com]
• 6. Reagents & Solvents [chem.rochester.edu]
• 7. nbinno.com [nbinno.com]
• 8. molan.wdfiles.com [molan.wdfiles.com]
• 9. researchgate.net [researchgate.net]
• 10. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 11. hepatochem.com [hepatochem.com]

preventing decomposition of O-Acetyl-N-methylhydroxylamine Hydrochloride during reaction

Welcome to the technical support guide for O-Acetyl-N-methylhydroxylamine Hydrochloride (Product No. A2365).[1][2] This document is designed for researchers, scientists, and drug development professionals to navigate the complexities of using this valuable reagent. Our goal is to provide you with the field-proven insights and troubleshooting strategies necessary to ensure the success and reproducibility of your experiments by mitigating the primary challenge: reagent decomposition.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries we receive regarding the stability and handling of O-Acetyl-N-methylhydroxylamine Hydrochloride.

Question: My reaction yield is significantly lower than expected. Could the reagent be the problem?

Answer: Absolutely. Low yield is the most common symptom of reagent degradation. O-Acetyl-N-methylhydroxylamine Hydrochloride is susceptible to hydrolysis and thermal decomposition. If the reagent has degraded, its effective concentration is reduced, leading to an incomplete reaction.[3] We strongly recommend verifying the quality of your reagent before troubleshooting other reaction parameters.

Question: How should I properly store O-Acetyl-N-methylhydroxylamine Hydrochloride?

Answer: Proper storage is critical to maintaining the reagent's integrity. It should be kept in a tightly sealed container in a cool, dry, and well-ventilated area. The compound is hygroscopic, meaning it readily absorbs moisture from the air, which can initiate hydrolysis of the acetyl group.[3] For long-term storage, refrigeration in a desiccated environment is recommended.

Question: My bottle of O-Acetyl-N-methylhydroxylamine Hydrochloride has turned yellowish and the powder is clumpy. Can I still use it?

Answer: It is highly inadvisable to use reagent that has changed in appearance. Discoloration and clumping are clear visual indicators of moisture absorption and chemical degradation.[3] Using compromised material will lead to unreliable and irreproducible results, including low yields and the formation of unexpected side products.[3] Always start your experiment with a fresh supply that is a white to off-white, free-flowing crystalline powder.[2]

Question: What are the primary decomposition products and how do they affect my reaction?

Answer: The main decomposition pathway is hydrolysis, which breaks the ester bond to form N-methylhydroxylamine and acetic acid. The resulting N-methylhydroxylamine is significantly less stable than its acetylated precursor and can undergo further exothermic decomposition.[4] These decomposition products will not participate in the desired reaction and can introduce impurities that complicate purification.

Part 2: In-Depth Troubleshooting Guide

When experiments go wrong, a systematic approach is key. This guide provides a logical framework for diagnosing and solving common issues related to reagent stability.

Scenario 1: Consistently Low or No Product Yield

If you are experiencing poor yields, follow this diagnostic workflow to pinpoint the cause.

Caption: Troubleshooting workflow for low reaction yield.

Core Principles of Stability: The "Why" Behind the Protocol

Understanding the mechanisms of decomposition is crucial for preventing it. O-Acetyl-N-methylhydroxylamine is a salt, providing it with greater stability than its free base form. The primary threats to its integrity during a reaction are pH, temperature, and water .

• The Role of pH: The hydrochloride salt is weakly acidic in solution.[5][6] To make it act as a nucleophile, a base must be added to deprotonate the nitrogen atom, generating the free base N-acetyl-N-methylhydroxylamine. However, this free base is less stable. Furthermore, strongly basic conditions (pH > 9) can rapidly hydrolyze the acetyl ester group, destroying the reagent.[7] The key is to generate the nucleophilic free base in situ at a rate that it is consumed by your electrophile, minimizing its time in solution.

• Thermal Sensitivity: While the hydrochloride salt has a melting point with decomposition around 111 °C, its stability in solution is much lower, especially once converted to the free base.[8] Many hydroxylamine derivatives exhibit autocatalytic and exothermic decomposition, meaning the process can accelerate as it proceeds, potentially leading to a thermal runaway.[9][10] Therefore, maintaining low temperatures (e.g., 0 °C to room temperature) is a critical safety and quality control measure.

• Hydrolysis: As a hygroscopic compound containing an ester, the reagent is highly susceptible to hydrolysis. The presence of water, especially under basic or strongly acidic conditions, will cleave the acetyl group, rendering the reagent inactive for its intended purpose.[3][11] The use of anhydrous solvents and an inert atmosphere is non-negotiable for success.

Caption: Primary decomposition pathways for the reagent.

Part 3: Preventative Protocols & Data

To proactively avoid decomposition, we have developed a robust, self-validating protocol for a standard application: the coupling of O-Acetyl-N-methylhydroxylamine Hydrochloride with a carboxylic acid to form a hydroxamic acid, a common step in drug development.

Recommended Protocol: EDC/HOBt Mediated Coupling

This protocol is designed to maximize yield by minimizing the lifetime of the unstable free base form of the reagent.

Materials:

• Carboxylic Acid (1.0 eq)

• O-Acetyl-N-methylhydroxylamine Hydrochloride (1.2 eq, fresh bottle)

• EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide, 1.2 eq)

• HOBt (Hydroxybenzotriazole, 1.2 eq)

• DIEA (N,N-Diisopropylethylamine, 2.5 eq)

• Anhydrous DMF (N,N-Dimethylformamide)

• Inert atmosphere (Nitrogen or Argon)

Step-by-Step Methodology:

• Preparation: Under an inert atmosphere, dissolve the carboxylic acid (1.0 eq), EDC (1.2 eq), and HOBt (1.2 eq) in anhydrous DMF.

• Activation: Stir the solution at room temperature for 30 minutes to pre-activate the carboxylic acid, forming the HOBt-ester.

• Cooling: Cool the reaction mixture to 0 °C using an ice-water bath. This is a critical step to control the exotherm upon base and nucleophile addition.

• Reagent Addition: Add the O-Acetyl-N-methylhydroxylamine Hydrochloride (1.2 eq) to the cooled mixture as a solid.

• Controlled Base Addition: Add the DIEA (2.5 eq) dropwise over 10-15 minutes, ensuring the internal temperature does not rise above 5 °C. The DIEA will neutralize the hydrochloride salt and catalyze the coupling. This slow, controlled addition is the key to preventing decomposition.

• Reaction: Allow the reaction to slowly warm to room temperature and stir for 4-12 hours.

• Monitoring: Monitor the reaction progress by TLC or LC-MS. Check for the consumption of the starting carboxylic acid.

• Workup: Upon completion, quench the reaction with water and extract the product with an appropriate organic solvent (e.g., Ethyl Acetate). Proceed with standard aqueous washes and purification.

Data Summary: Influence of Parameters on Stability

The following table summarizes the critical parameters and their impact on reagent stability, providing a quick reference guide for your experimental design.

Parameter	High Risk Condition	Recommended Condition	Rationale
Temperature	> 40 °C or prolonged heating	0 °C to Room Temperature	Prevents thermal and potentially autocatalytic decomposition of the reagent and its free base.[9][12]
pH	> 9.0 (Strongly Basic)	In situ neutralization (pH ~8)	Strong base rapidly hydrolyzes the acetyl group; in situ generation of the free base minimizes its concentration and decomposition.[7][13]
Moisture	Use of protic or non-anhydrous solvents	Anhydrous aprotic solvents (DMF, DCM, THF)	Prevents hydrolysis of the sensitive ester linkage. The reagent is hygroscopic.[3]
Atmosphere	Open to air	Inert (Nitrogen or Argon)	Minimizes exposure to atmospheric moisture.[3]
Reagent Age	Old, discolored, or clumpy powder	Fresh, white, free-flowing powder	Ensures high purity and reactivity, avoiding unpredictable results from degraded material.[3]

By adhering to these guidelines and understanding the chemical principles governing the stability of O-Acetyl-N-methylhydroxylamine Hydrochloride, you can significantly improve the reliability, reproducibility, and success of your synthetic endeavors.

References

• Wikipedia. N-Methylhydroxylamine. [Link]

• Google Patents. US5382685A - Preparation of O-substituted hydroxylammonium salts.

• ScienceDirect. Reaction pathways of hydroxylamine decomposition in the presence of acid/base. [Link]

• ResearchGate. Thermal Decomposition Pathways of Hydroxylamine: Theoretical Investigation on the Initial Steps. [Link]

• ResearchGate. Autocatalytic decomposition of hydroxylamine hydrochloride and n-methyl hydroxylamine hydrochloride. [Link]

• ResearchGate. Effect of temperature on the reaction rate constant at 40% NaOH. [Link]

• PubChem. O-Methylhydroxylamine hydrochloride. [Link]

• SciSpace. Thermal Decomposition Pathways of Hydroxylamine: Theoretical Investigation on the Initial Steps. [Link]

• National Center for Biotechnology Information. Use of Hydroxylamines, Hydroxamic Acids, Oximes and Amines as Nucleophiles in the Zbiral Oxidative Deamination of N-Acetyl Neuraminic Acid. Isolation and Characterization of Novel Mono- and Disubstitution Products. [Link]

• ResearchGate. Thermal decomposition kinetic research on hydroxylamine inorganic salts and organic deriavatives. [Link]

• Google Patents.
• Google Patents. CN103073449A - Method for synthesizing N, O-dimethylhydroxylamine hydrochloride.

• ResearchGate. Nucleophilic Addition Reactions of the Nitroprusside Ion - The Case of O -Methylhydroxylamine. [Link]

• ResearchGate. Influence of pH on the Stability of Pharmaceutical Compounds in Japan. [Link]

• Organic Syntheses. nitrones for intramolecular 1,3-dipolar cycloadditions. [Link]

• PubChem. N-methylhydroxylamine hydrochloride. [Link]

• PubMed. Kinetics and mechanism of hydroxy group acetylations catalyzed by N-methylimidazole. [Link]

• PubMed. Effect of pH on the stability of methacholine chloride in solution. [Link]

• Master Organic Chemistry. Nucleophilicity Trends of Amines. [Link]

• PubMed Central. Chemoselective O-acylation of hydroxyamino acids and amino alcohols under acidic reaction conditions: History, scope and applications. [Link]

• PubMed Central. The stability and degradation products of polyhydroxy flavonols in boiling water. [Link]

• Google Patents. CN107522181A - The technique that hydroxylamine hydrochloride is prepared using oxime acid hydrolysis method.

• Der Pharma Chemica. Effect of solvents on activation parameters for the kinetics of reaction between p-Toluene sulfonyl Chloride with α- hydroxy acids in the presence of pyridine. [Link]

• PubMed Central. Nucleophilic addition of bulk chemicals with imines using N-functionalized hydroxylamine reagents as precursors. [Link]

Sources

• 1. O-Acetyl-N-methylhydroxylamine Hydrochloride 98.0+%, TCI America 1 g | Buy Online | TCI America | Fisher Scientific [fishersci.com]
• 2. O-Acetyl-N-methylhydroxylamine Hydrochloride | 19689-95-3 | TCI AMERICA [tcichemicals.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. N-Methylhydroxylamine - Wikipedia [en.wikipedia.org]
• 5. O-Methylhydroxylamine hydrochloride | CH5NO.ClH | CID 521874 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. O-METHYLHYDROXYLAMINE HYDROCHLORIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 7. Effect of pH on the stability of methacholine chloride in solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. labsolu.ca [labsolu.ca]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. skoge.folk.ntnu.no [skoge.folk.ntnu.no]

Technical Support Center: Optimizing Reactions with O-Acetyl-N-methylhydroxylamine Hydrochloride

Welcome to the technical support guide for O-Acetyl-N-methylhydroxylamine Hydrochloride. This document is designed for researchers, chemists, and drug development professionals seeking to optimize reaction conditions, troubleshoot common issues, and enhance the efficiency of their synthetic procedures involving this versatile reagent. As your dedicated application scientist, my goal is to provide not just protocols, but the underlying chemical principles to empower you to make informed decisions in your laboratory work.

Introduction: Understanding the Reagent

O-Acetyl-N-methylhydroxylamine Hydrochloride is a bifunctional molecule containing both an N-methylhydroxylamine core and an O-acetyl group. While its direct applications are specific, its chemistry is closely related to the widely used class of N,O-disubstituted hydroxylamines, most notably N,O-dimethylhydroxylamine, the precursor to Weinreb amides.[1][2] The primary utility of such reagents lies in their role as nucleophiles in acylation reactions to form stable amide intermediates.[3] Optimizing reaction time hinges on understanding and controlling the key steps of this transformation: activation of the electrophile (typically a carboxylic acid), ensuring the nucleophilicity of the hydroxylamine, and managing reaction conditions to prevent side reactions and decomposition.[4]

This guide is structured in a question-and-answer format to directly address the challenges you may encounter.

Section 1: Foundational Concepts & Reaction Setup

Q1: My reaction is slow or fails to initiate. Have I properly activated the O-Acetyl-N-methylhydroxylamine?

This is the most common initial hurdle. The reagent is supplied as a hydrochloride salt to ensure its stability.[5] In this protonated form, the nitrogen's lone pair is unavailable for nucleophilic attack. To initiate the reaction, you must add a base to neutralize the salt and liberate the free amine.

Causality: The hydrochloride salt has a pKa that requires a sufficiently strong base for deprotonation. The choice of base is critical; it must be strong enough to deprotonate the hydroxylamine salt but should not introduce competing side reactions.

Solution:

• Use a Non-Nucleophilic Base: Tertiary amines like triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA) are standard choices.[6] They are sterically hindered, which prevents them from competing with the hydroxylamine as a nucleophile.

• Stoichiometry: Use at least one equivalent of base relative to the O-Acetyl-N-methylhydroxylamine Hydrochloride. It is common practice to use a slight excess (1.1-1.2 equivalents) to ensure complete neutralization.

• Order of Addition: Typically, the carboxylic acid, coupling agent, and base are stirred together for a pre-activation period before the hydroxylamine salt is added.[4] Alternatively, the hydroxylamine salt can be pre-mixed with the base in the reaction solvent before the activated acid is introduced.

Q2: What is the general mechanism I am trying to optimize?

The reaction to form an amide from a carboxylic acid and your hydroxylamine derivative is not a direct mixing of components. It requires the conversion of the carboxylic acid's hydroxyl group—a poor leaving group—into a good one. This is achieved using a coupling agent.

Mechanism Overview:

• Carboxylic Acid Activation: The coupling agent (e.g., HATU, EDC) reacts with the carboxylic acid to form a highly reactive activated intermediate (like an active ester).

• Nucleophilic Attack: The free (deprotonated) O-Acetyl-N-methylhydroxylamine attacks the carbonyl carbon of the activated intermediate.

• Intermediate Collapse: A tetrahedral intermediate is formed, which then collapses, expelling the leaving group (derived from the coupling agent) to form the final amide product.

Sources

• 1. Weinreb Amides as Directing Groups for Transition Metal-Catalyzed C-H Functionalizations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Weinreb ketone synthesis - Wikipedia [en.wikipedia.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. N-Methylhydroxylamine - Wikipedia [en.wikipedia.org]
• 6. Recent Developments in Weinreb Synthesis and their Applications – Oriental Journal of Chemistry [orientjchem.org]

dealing with impurities in commercial O-Acetyl-N-methylhydroxylamine Hydrochloride

Welcome to the Technical Support Center for O-Acetyl-N-methylhydroxylamine Hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to navigate the challenges associated with the purity of this versatile reagent. In the following sections, we will address common issues encountered during its use, providing troubleshooting guides and frequently asked questions to ensure the integrity and success of your experiments.

Part 1: Frequently Asked Questions (FAQs)

Here we address the most common initial queries regarding the quality and handling of commercial O-Acetyl-N-methylhydroxylamine Hydrochloride.

Q1: My reaction yield is significantly lower than expected. Could the purity of my O-Acetyl-N-methylhydroxylamine Hydrochloride be the issue?

A1: Absolutely. The purity of O-Acetyl-N-methylhydroxylamine Hydrochloride is critical for stoichiometric reactions. The presence of impurities means the actual concentration of the active reagent is lower than calculated. Furthermore, certain impurities can actively interfere with your reaction mechanism, leading to side products and reduced yield.

Q2: I've noticed the color of the solid reagent has changed from white to a yellowish or brownish tint. Is it still usable?

A2: Discoloration is a strong indicator of degradation.[1] It is not recommended to use discolored reagent as it may contain impurities that could compromise your experimental results.[1] The color change is often due to the formation of degradation byproducts. For reliable and reproducible results, it is always best to use a fresh, properly stored supply.

Q3: The O-Acetyl-N-methylhydroxylamine Hydrochloride powder has become clumpy and difficult to handle. What causes this and can I still use it?

A3: Clumping or caking is typically a sign of moisture absorption.[1] The hydrochloride salt is hygroscopic and will readily absorb water from the atmosphere. This can lead to hydrolysis of the acetyl group, resulting in the formation of N-methylhydroxylamine hydrochloride and acetic acid as impurities. Using clumped material is not advised as its purity is compromised.[1]

Q4: What are the ideal storage conditions for O-Acetyl-N-methylhydroxylamine Hydrochloride?

A4: To maintain its stability, O-Acetyl-N-methylhydroxylamine Hydrochloride should be stored in a cool, dry, and well-ventilated area in a tightly sealed container to protect it from moisture.[1] For long-term storage, maintaining a cool environment is recommended to minimize potential degradation.[1] Some suppliers suggest storage at temperatures at or below 30°C.

Part 2: Troubleshooting Guide - Identifying and Mitigating Impurities

This section provides a more in-depth guide to understanding and dealing with impurities in your O-Acetyl-N-methylhydroxylamine Hydrochloride.

Understanding the Origin of Impurities

Impurities in commercial O-Acetyl-N-methylhydroxylamine Hydrochloride can arise from three primary sources: the synthetic route, degradation, and improper storage.

Diagram 1: Origins of Impurities

A diagram illustrating the primary sources of impurities.

• Synthesis-Related Impurities: The manufacturing process can leave behind unreacted starting materials, byproducts, or reagents from the workup. A common synthesis involves the acetylation of N-methylhydroxylamine. Therefore, potential impurities include:

  • N-methylhydroxylamine hydrochloride: Incomplete acetylation will result in the presence of the starting material.

  • Diacetylated products: Over-acetylation could lead to diacetylated species.

  • Residual solvents and reagents: Solvents used in the reaction and purification, as well as any catalysts or acids/bases, could be present in trace amounts.

• Degradation Products: O-Acetyl-N-methylhydroxylamine Hydrochloride can degrade over time, especially when exposed to heat, light, or moisture.

  • Hydrolysis: As a hydrochloride salt and an ester, the compound is susceptible to hydrolysis, breaking down into N-methylhydroxylamine and acetic acid.

  • Thermal Decomposition: At elevated temperatures, complex decomposition pathways can be initiated. The melting point is noted to be 111°C with decomposition.[2] The free base, N-methylhydroxylamine, is known to undergo exothermic decomposition.[3]

• Storage-Related Impurities: Improper handling and storage can introduce contaminants.

  • Moisture: As mentioned, the hygroscopic nature of the compound can lead to hydrolysis.[1]

  • Cross-contamination: Storing with or near incompatible chemicals, such as strong oxidizing agents, can lead to reactions.[1]

Analytical Methods for Purity Assessment

To quantitatively assess the purity of your reagent, the following analytical techniques are recommended:

Analytical Method	Principle	Information Provided	Key Considerations
High-Performance Liquid Chromatography (HPLC)	Separation based on polarity.	Provides quantitative purity (% area) and detects non-volatile impurities.	A reverse-phase method with a C18 column is often suitable. A simple mobile phase of acetonitrile and water with an acid modifier like formic acid (for MS compatibility) or phosphoric acid can be effective.[4]
Nuclear Magnetic Resonance (NMR) Spectroscopy	Provides structural information based on the magnetic properties of atomic nuclei.	Confirms the structure of the main component and can identify and quantify impurities with distinct signals.	¹H and ¹³C NMR are standard. Comparison to a reference spectrum is essential. Can be used to determine enantiomeric purity with chiral derivatizing agents.[5]
Mass Spectrometry (MS)	Measures the mass-to-charge ratio of ions.	Confirms the molecular weight of the compound and can be coupled with HPLC (LC-MS) to identify unknown impurities.	Provides high sensitivity and specificity for impurity identification.
Titration	A quantitative chemical analysis method.	Can determine the overall assay of the hydrochloride salt.	Less specific than chromatographic methods as it measures the total amount of titratable species.

Diagram 2: Analytical Workflow for Purity Assessment

A workflow for the analytical assessment of reagent purity.

Purification Protocol: Recrystallization

If you have determined that your O-Acetyl-N-methylhydroxylamine Hydrochloride requires purification, recrystallization is an effective method for removing many common impurities.[6][7]

Principle of Recrystallization: This technique relies on the differential solubility of the desired compound and its impurities in a chosen solvent system at varying temperatures. The ideal solvent will dissolve the compound readily at an elevated temperature but poorly at a lower temperature, while impurities remain either insoluble at high temperatures or soluble at low temperatures.[6][7]

Experimental Protocol: Recrystallization of O-Acetyl-N-methylhydroxylamine Hydrochloride

This is a general protocol and may require optimization based on the specific impurities present.

• Solvent Selection:

  • Based on the polarity of the molecule, a polar protic solvent or a mixture including one is a good starting point. Ethanol, isopropanol, or a mixture of ethanol and water are plausible candidates.

  • To test solvents, place a small amount of the compound in a test tube and add a few drops of the solvent. If it dissolves at room temperature, the solvent is likely too good. If it is insoluble at room temperature, heat the mixture. If it dissolves upon heating and precipitates upon cooling, you have a good candidate solvent.

• Dissolution:

  • Place the impure O-Acetyl-N-methylhydroxylamine Hydrochloride in an Erlenmeyer flask.

  • Add a minimal amount of the chosen hot solvent to just dissolve the solid with gentle heating and stirring. Avoid adding a large excess of solvent as this will reduce your final yield.[7]

• Hot Filtration (if necessary):

  • If there are insoluble impurities present in the hot solution, perform a hot gravity filtration to remove them. This must be done quickly to prevent premature crystallization of your product.

• Crystallization:

  • Remove the flask from the heat source and allow it to cool slowly to room temperature. Slow cooling encourages the formation of larger, purer crystals.[6]

  • Once at room temperature, you can place the flask in an ice bath to maximize crystal formation.

• Isolation and Washing:

  • Collect the crystals by vacuum filtration using a Büchner funnel.

  • Wash the crystals with a small amount of ice-cold solvent to remove any residual soluble impurities.

• Drying:

  • Dry the purified crystals under vacuum to remove all traces of the solvent.

Diagram 3: Recrystallization Workflow

A step-by-step workflow for the recrystallization process.

Part 3: Final Recommendations

For critical applications such as in drug development, it is always recommended to:

• Purchase high-purity grade O-Acetyl-N-methylhydroxylamine Hydrochloride from a reputable supplier.

• Request a certificate of analysis (CoA) for the specific lot you are using.

• Perform your own purity assessment upon receiving a new batch, especially if it will be used in sensitive or regulated processes.

• Always store the reagent under the recommended conditions in a tightly sealed container.

By understanding the potential impurities and implementing appropriate analytical and purification strategies, you can ensure the quality of your O-Acetyl-N-methylhydroxylamine Hydrochloride and the reliability of your experimental outcomes.

References

• SIELC Technologies. (2018, May 16). O-Methylhydroxylamine hydrochloride. Retrieved from [Link]

• BenchChem. (2025). N-Methylhydroxylamine Hydrochloride: A Versatile Reagent in Pharmaceutical Synthesis.

• PubMed. (n.d.). A Simple Protocol for NMR Analysis of the Enantiomeric Purity of Chiral Hydroxylamines. Retrieved from [Link]

• ResearchGate. (2025, August 6). Synthesis of N, O-dimethylhydroxylamine hydrochloride.
• Royal Society of Chemistry. (2008). Hydroxylamine as an oxygen nucleophile.
• BenchChem. (2025). An In-depth Technical Guide to the Synthesis of O-Methylhydroxylamine.

• Wikipedia. (n.d.). Methoxyamine. Retrieved from [Link]

• YouTube. (2020, January 10). Recrystallization. Retrieved from [Link]

• YouTube. (2022, December 5). Recrystallization and Melting Point Analysis. Retrieved from [Link]

• SpectraBase. (n.d.). N-Methylhydroxylamine hydrochloride - Optional[13C NMR] - Spectrum. Retrieved from [Link]

• PubChem. (n.d.). N-methylhydroxylamine hydrochloride. Retrieved from [Link]

• PubChem. (n.d.). O-Methylhydroxylamine hydrochloride. Retrieved from [Link]

• BenchChem. (2025).
• BenchChem. (2025). storage conditions to ensure N-Methylhydroxylamine hydrochloride stability.

• Wikipedia. (n.d.). N-Methylhydroxylamine. Retrieved from [Link]

• ResearchGate. (2018, October).

• PubMed. (2019, July 22). Thermal decomposition mechanism of O-acetyl-4-O-methylglucurono-xylan. Retrieved from [Link]

• NIH. (2020, November 5). Degradation Kinetics and Shelf Life of N-acetylneuraminic Acid at Different pH Values. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. O-Acetyl-N-MethylhydroxylaMine Hydrochloride | 19689-95-3 [amp.chemicalbook.com]
• 3. N-Methylhydroxylamine - Wikipedia [en.wikipedia.org]
• 4. O-Methylhydroxylamine hydrochloride | SIELC Technologies [sielc.com]
• 5. A simple protocol for NMR analysis of the enantiomeric purity of chiral hydroxylamines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. N-Methylhydroxylamine hydrochloride(4229-44-1) 1H NMR spectrum [chemicalbook.com]
• 7. spectrabase.com [spectrabase.com]

scale-up challenges for reactions using O-Acetyl-N-methylhydroxylamine Hydrochloride

Technical Support Center: O-Acetyl-N-methylhydroxylamine Hydrochloride

Introduction

O-Acetyl-N-methylhydroxylamine Hydrochloride is a versatile reagent employed in organic synthesis, particularly for the mild and efficient formation of N-methyl amides from carboxylic acids, and for the synthesis of various heterocyclic compounds. While bench-scale reactions often proceed without significant issues, scaling these processes for pilot or manufacturing campaigns introduces a unique set of challenges. These challenges stem from the reagent's inherent stability profile, potential for exothermic decomposition, and the critical importance of maintaining stringent control over reaction parameters.

This guide is designed for researchers, chemists, and process development professionals. It provides in-depth, field-proven insights into the common pitfalls encountered during the scale-up of reactions involving O-Acetyl-N-methylhydroxylamine Hydrochloride. The format is a series of frequently asked questions (FAQs) and troubleshooting scenarios, designed to provide not just solutions, but a foundational understanding of the underlying chemical principles to empower you to design robust and safe processes.

Section 1: Critical Safety & Handling in Scale-Up

Scaling up any chemical process requires a renewed and intensified focus on safety. The potential consequences of a thermal runaway or uncontrolled decomposition event are significantly greater at larger scales.

Q1: What are the primary thermal hazards associated with O-Acetyl-N-methylhydroxylamine Hydrochloride, and how do they change upon scale-up?

A: The primary thermal hazard is exothermic decomposition. O-Acetyl-N-methylhydroxylamine Hydrochloride has a decomposition onset temperature around 111°C.[1] While this may seem high, several factors critical to scale-up can create conditions that initiate decomposition at lower bulk temperatures:

• Poor Heat Transfer: As reactor volume increases, the surface-area-to-volume ratio decreases. This fundamentally limits the rate at which heat can be removed from the reaction mass. A small exotherm that is easily managed in a 1 L flask can become a dangerous, temperature-accelerating event in a 100 L reactor.

• Localized Hotspots: Inadequate mixing in a large vessel can create localized regions of high reactant concentration or "hotspots," especially during reagent addition. These hotspots can exceed the decomposition temperature even if the bulk temperature reading is well within the safe range.

• Contamination: The presence of incompatible materials, such as strong bases or certain metals, can catalyze decomposition, lowering the effective onset temperature.[2]

Upon thermal decomposition, the compound can release irritating and toxic gases, including nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide (CO2), and hydrogen chloride gas.[2][3]

Q2: My process requires a base. What are the compatibility risks when scaling up?

A: Base selection and addition strategy are critical. O-Acetyl-N-methylhydroxylamine Hydrochloride is incompatible with strong bases.[2] The free base form of hydroxylamines can be significantly less stable than their salt forms. A rapid, bulk addition of a strong base (e.g., NaOH, KOH) on a large scale can lead to:

• Exothermic Neutralization: A rapid acid-base neutralization reaction that adds to the overall heat load of the process.

• Formation of the Less Stable Free Base: This can increase the risk of decomposition.

• Hydrolysis: The acetyl group can be hydrolyzed under strong basic conditions, rendering the reagent inactive.

For scale-up, it is highly recommended to use milder organic bases like triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA). The base should be added subsurface and at a controlled rate to manage the exotherm and prevent localized high concentrations.

Safety Parameter Summary

Parameter	Value / Information	Source(s)
Appearance	White to almost white crystalline powder
Melting Point	~111 °C with decomposition	[1]
Incompatible Materials	Strong bases, acid anhydrides, acid chlorides, strong oxidizing agents	[2][3]
Decomposition Products	Nitrogen oxides (NOx), CO, CO2, Hydrogen chloride gas	[2][3]
Handling Precautions	Use in a well-ventilated area or fume hood. Avoid dust formation. Corrosive; causes severe skin burns and eye damage.[2]

Section 2: Reagent Quality, Stability, and Pre-use Verification

The success of your reaction is predicated on the quality of your starting materials. This is especially true for a reagent like O-Acetyl-N-methylhydroxylamine Hydrochloride.

Q3: We've observed a drop in yield in our scaled-up reaction compared to the lab results, even with fresh material. Could reagent stability be the issue?

A: Yes, absolutely. O-Acetyl-N-methylhydroxylamine Hydrochloride is sensitive to moisture.[4] While a freshly opened bottle may be of high purity, improper handling or storage, especially in a plant environment, can lead to degradation. Signs of degradation include clumping, caking, or discoloration of the powder.[4]

Degradation via hydrolysis reduces the amount of active reagent available for the reaction. This stoichiometric imbalance is a common cause of incomplete conversion and reduced yields. On a large scale, even minor-seeming degradation can result in a significant loss of product and the formation of process impurities.

Q4: How can we verify the quality of a new batch or a previously opened container of the reagent before committing it to a large-scale run?

A: A pre-use quality control (QC) check is a critical self-validating step in any robust scale-up protocol. It is not recommended to use material that shows physical signs of degradation, such as discoloration or clumping.[4] For quantitative assessment:

• Titration: A simple acid-base titration can be used to determine the molarity of the hydrochloride salt, providing a good measure of overall purity.

• NMR Spectroscopy: ¹H NMR is an excellent tool to confirm the structure and identify major organic impurities. The presence of significant acetic acid or N-methylhydroxylamine signals would indicate hydrolysis.

• HPLC: A reverse-phase HPLC method can provide a more precise quantification of purity and detect non-volatile impurities.

Workflow for Reagent Quality Verification

Caption: Pre-use quality control workflow for O-Acetyl-N-methylhydroxylamine HCl.

Section 3: Troubleshooting Reaction Scale-Up

Q5: Our reaction is stalling, leading to incomplete conversion of the starting carboxylic acid. What are the likely causes on a larger scale?

A: Incomplete conversion is a classic scale-up challenge. Assuming reagent quality is good (see Section 2), the most common culprits are related to mixing, stoichiometry, and temperature control.

• Cause 1: Inadequate Mixing & pH Control: The reaction generates one equivalent of HCl. If your base is not dispersed efficiently, localized acidic pockets can form. This protonates the amine base (e.g., TEA) and can even protonate your starting material if it contains basic functional groups, effectively taking them out of the reaction.

  • Solution: Ensure your reactor's agitation is sufficient for the batch volume. For viscous reaction mixtures, consider a different impeller design. Implement controlled, subsurface addition of the base to maintain a consistent pH throughout the reaction mass.

• Cause 2: Thermal Control: Many amidation reactions have a specific optimal temperature range. On a large scale, maintaining this temperature can be difficult. If the reaction is running too cool due to overly aggressive cooling, the reaction rate will slow dramatically.

  • Solution: Characterize the reaction kinetics and heat flow in a reaction calorimeter before scaling up. This will define the required heating/cooling duty for the plant reactor. Monitor the internal batch temperature, not just the jacket temperature.

• Cause 3: Off-Gassing/Pressure Build-up: The neutralization of HCl with a carbonate base (e.g., K₂CO₃) generates CO₂ gas. In the lab, this easily vents. In a large, sealed reactor, the pressure can build up, potentially inhibiting the reaction or creating a hazardous situation.

  • Solution: If using a carbonate base, ensure the reactor is adequately vented. Prefer organic bases like TEA or DIPEA which do not produce gaseous byproducts upon neutralization.

Q6: We are observing a new, significant impurity in our scaled-up batch that we didn't see in the lab. What could it be?

A: The appearance of new impurities on scale-up often points to issues with residence time or temperature.

• Possible Impurity 1: Over-acylation or Side Reactions: If your product contains other nucleophilic sites (e.g., a free hydroxyl group), prolonged reaction times or excessive temperatures can lead to side reactions that were kinetically insignificant on the small scale.

• Possible Impurity 2: Degradation Products: As discussed, localized hotspots can cause thermal degradation of the reagent or the product itself. The resulting impurities may be complex.

• Possible Impurity 3: Di-acylated N-methylhydroxylamine: Formation of N,O-diacetyl-N-methylhydroxylamine could occur if an activating agent for the carboxylic acid (e.g., acetyl chloride) is formed in situ or used, which then reacts with the hydroxylamine starting material.

Troubleshooting Workflow for Impurity Formation

Caption: Logical workflow for identifying and mitigating new impurities.

Q7: The work-up on a large scale is proving difficult, with emulsions and poor phase splits. How can we improve this?

A: Work-up is frequently underestimated during scale-up. What works in a 250 mL separatory funnel often fails in a 200 L reactor.

• Emulsions: Emulsions are often stabilized by fine particulates or partially soluble salts (e.g., amine hydrochlorides).

  • Solution:

    • Add Brine: Washing with a saturated aqueous NaCl solution can help break emulsions by increasing the density and ionic strength of the aqueous phase.[5]

    • Filter: Before the aqueous wash, consider filtering the reaction mixture through a pad of Celite to remove any solids that could be stabilizing the emulsion.

    • Solvent Choice: Ensure your organic solvent has a significantly different density from water. Avoid solvents like benzene which are partially miscible with water.[5]

• Removing Amine Bases: Removing residual triethylamine or DIPEA can be challenging.

  • Solution: Perform an acidic wash with dilute aqueous HCl (e.g., 1M HCl). This will protonate the amine, making it highly water-soluble and partitioning it into the aqueous layer.[5] Caution: Ensure your desired product is stable to these acidic conditions.

Section 4: Protocols & Methodologies

Protocol 1: General Procedure for Scale-Up Amidation

This is a representative protocol and must be adapted and optimized for your specific substrate and equipment.

• Reactor Setup: To a clean, dry, and inerted reactor equipped with an overhead stirrer, thermocouple, and condenser, charge the carboxylic acid (1.0 eq) and a suitable solvent (e.g., Dichloromethane or Ethyl Acetate, 5-10 volumes).

• Cooling: Cool the solution to 0-5 °C.

• Base Addition: Add N,N-diisopropylethylamine (DIPEA) (2.2 eq) at a controlled rate, ensuring the internal temperature does not exceed 10 °C.

• Reagent Addition: In a separate container, dissolve O-Acetyl-N-methylhydroxylamine Hydrochloride (1.1 eq) in a minimal amount of the reaction solvent. Add this solution to the reactor at a controlled rate, again maintaining the internal temperature below 10 °C.

• Reaction: Allow the reaction to warm to room temperature and stir until reaction completion is confirmed by a suitable in-process control (e.g., HPLC, TLC).

• Quench & Wash 1 (Acidic): Cool the reaction mixture to 10-15 °C. Add 1M HCl (aq) and stir. Separate the aqueous layer. This step removes excess DIPEA.

• Wash 2 (Basic): Add saturated aqueous NaHCO₃ solution to neutralize any remaining acid. Separate the aqueous layer.

• Wash 3 (Brine): Add saturated aqueous NaCl solution to help remove water and break any potential emulsions. Separate the aqueous layer.

• Drying & Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

References

• LeBel, N. A., et al. Organic Syntheses Procedure. [Link]

• PubChem. O-Methylhydroxylamine hydrochloride. [Link]

• University of Rochester. Organic Reaction Workup Formulas for Specific Reagents. [Link]

• Organic Syntheses. n-acetyl-n-phenylhydroxylamine. [Link]

• ResearchGate. Optimization of the reaction conditions.NH 2 OH.HCl. [Link]

• Organic Syntheses. Procedure 7. [Link]

• Technology Networks. (2023). Overcoming Challenges Presented During Reaction Scale-up Processes. [Link]

• MDPI. (2024). Process Improvement for the Continuous Synthesis of N-Benzylhydroxylamine Hydrochloride. [Link]

• Google Patents. CN103073449A - Method for synthesizing N, O-dimethylhydroxylamine hydrochloride.

• CP Lab Safety. O-Acetyl-N-methylhydroxylamine Hydrochloride, 5g, Each. [Link]

• LEAP Online. (2005). Material Safety Data Sheet - Hydroxylamine Hydrochloride. [Link]

• Google Patents. WO2015080936A1 - Process to produce n-methylydroxylamine hydrochloride.

• Wikipedia. Methoxyamine. [Link]

• ResearchGate. Hydroxylamine Hydrochloride as an effective Catalyst for Form amide derivative Synthesis. [Link]

• ResearchGate. Large-Scale Amidations in Process Chemistry: Practical Considerations for Reagent Selection and Reaction Execution. [Link]

• PubMed. Kinetics and mechanism of hydroxy group acetylations catalyzed by N-methylimidazole. [Link]

• Semantic Scholar. Transamidation of primary amides with amines using hydroxylamine hydrochloride as an inorganic catalyst. [Link]

Sources

• 1. labsolu.ca [labsolu.ca]
• 2. fishersci.com [fishersci.com]
• 3. aksci.com [aksci.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. rtong.people.ust.hk [rtong.people.ust.hk]

effect of pH on O-Acetyl-N-methylhydroxylamine Hydrochloride reactivity

Welcome to the technical support center for O-Acetyl-N-methylhydroxylamine Hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting advice for experiments involving this versatile reagent. Here, we address common questions and challenges related to its reactivity, with a special focus on the critical influence of pH.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of pH in controlling the reactivity of O-Acetyl-N-methylhydroxylamine Hydrochloride?

The pH of the reaction medium is the most critical parameter governing both the stability and reactivity of O-Acetyl-N-methylhydroxylamine Hydrochloride. It dictates the equilibrium between the protonated and free amine forms of the hydroxylamine, influences the rate of hydrolysis of the O-acetyl group, and affects the rate-determining step of its reaction with electrophiles, such as aldehydes and ketones.

Essentially, pH determines the dominant reactive species in your solution and the efficiency of the desired transformation. An incorrectly chosen pH can lead to reagent decomposition, slow reaction rates, or the formation of unwanted byproducts.

Q2: My reaction with an aldehyde is sluggish. Could the pH be the issue?

Absolutely. The reaction of O-Acetyl-N-methylhydroxylamine with aldehydes and ketones to form oximes is highly pH-dependent. While the reaction is acid-catalyzed, a common pitfall is assuming that a lower pH will always lead to a faster reaction.

The reaction proceeds via a two-step mechanism: nucleophilic addition of the hydroxylamine to the carbonyl group to form a hemiaminal intermediate, followed by acid-catalyzed dehydration to the oxime.[1]

• At very low pH (e.g., < 3): The nitrogen atom of the hydroxylamine becomes protonated, rendering it non-nucleophilic. This significantly slows down or even halts the initial addition step.[2]

• In the optimal pH range (typically 4-6): There is a sufficient concentration of the free, nucleophilic hydroxylamine to attack the carbonyl, and enough acid present to effectively catalyze the dehydration of the hemiaminal intermediate. For many oxime formations, a pH of around 4.5 is considered advantageous.[1]

• At neutral or higher pH (e.g., > 7): The acid-catalyzed dehydration step becomes the rate-determining step and can be very slow, leading to an overall sluggish reaction.[1]

Therefore, if your reaction is slow, it is crucial to measure and adjust the pH of your reaction mixture to the optimal acidic range.

Q3: I'm observing significant hydrolysis of my starting material. How is this related to pH?

O-Acetyl-N-methylhydroxylamine Hydrochloride is susceptible to hydrolysis, and the rate of this hydrolysis is significantly influenced by pH. The ester linkage of the acetyl group can be cleaved under both acidic and basic conditions.

• Acid-catalyzed hydrolysis: At low pH, the carbonyl oxygen of the acetyl group can be protonated, making it more susceptible to nucleophilic attack by water.

• Base-catalyzed hydrolysis (saponification): At high pH, hydroxide ions can directly attack the carbonyl carbon of the acetyl group, leading to rapid cleavage.

This hydrolysis is often an undesired side reaction as it consumes the reagent and generates N-methylhydroxylamine and acetic acid. If you are working in a non-aqueous system, ensure your solvents and other reagents are anhydrous to minimize hydrolysis. In aqueous systems, careful pH control is essential.

Q4: What is the stability of O-Acetyl-N-methylhydroxylamine Hydrochloride in solution at different pH values?

The stability of O-Acetyl-N-methylhydroxylamine Hydrochloride in solution is inversely proportional to the deviation of the pH from neutral.

• Acidic conditions (pH < 4): The reagent is relatively stable, but as mentioned, its reactivity with carbonyls is diminished due to protonation. Prolonged exposure to strong acid can lead to hydrolysis of the acetyl group.

• Neutral conditions (pH ≈ 7): The reagent has moderate stability, but the rate of reaction with carbonyls is often slow due to the lack of acid catalysis for the dehydration step.[1][3]

• Basic conditions (pH > 8): The reagent is highly unstable and will rapidly hydrolyze. Hydroxylamine solutions, in general, are known to decompose at high pH.[4]

For optimal stability during storage of stock solutions, it is advisable to keep them in a slightly acidic buffer and at a low temperature.

Troubleshooting Guides

Issue 1: Low Yield or No Reaction

Potential Cause	Troubleshooting Steps
Incorrect pH	Measure the pH of your reaction mixture. For reactions with aldehydes and ketones, adjust the pH to the 4-6 range using a suitable buffer (e.g., acetate buffer). Avoid strong, non-buffered acids which can lead to a pH that is too low.
Reagent Degradation	O-Acetyl-N-methylhydroxylamine Hydrochloride is moisture and heat sensitive. Ensure it has been stored correctly in a cool, dry place. Consider using a fresh bottle of the reagent. If making a stock solution, prepare it fresh before use.
Hydrolysis of the Reagent	If using aqueous conditions, hydrolysis may be consuming your reagent. Minimize reaction time and maintain the pH in the acidic range to slow hydrolysis. In organic solvents, ensure all reagents and glassware are dry.
Insufficient Catalyst	The reaction with carbonyls is acid-catalyzed. Ensure you have an appropriate acid catalyst present if the reaction is being run at neutral pH.

Issue 2: Formation of Multiple Products

Potential Cause	Troubleshooting Steps
Hydrolysis of O-Acetyl Group	If the acetyl group hydrolyzes, you will have both O-Acetyl-N-methylhydroxylamine and N-methylhydroxylamine in your reaction mixture, potentially leading to different reaction products or rates. Use HPLC or LC-MS to analyze your reaction mixture for the presence of the hydrolyzed product. To minimize hydrolysis, work at a slightly acidic pH and lower temperatures.
Side Reactions of the Carbonyl Compound	At very low or high pH, your aldehyde or ketone starting material may be unstable and undergo side reactions. Ensure the pH is within the stability range of your substrate.
Reaction with Buffer Components	Ensure your chosen buffer is inert and does not react with your starting materials or the desired product. Acetate and phosphate buffers are generally good choices.

Experimental Protocols

Protocol 1: General Procedure for Oxime Formation with pH Control

This protocol provides a general method for the reaction of O-Acetyl-N-methylhydroxylamine Hydrochloride with an aldehyde or ketone under buffered conditions to favor oxime formation.

Materials:

• Aldehyde or ketone

• O-Acetyl-N-methylhydroxylamine Hydrochloride

• Methanol or other suitable solvent

• Acetate buffer (e.g., 0.1 M, pH 4.5)

• Standard laboratory glassware

Procedure:

• Dissolve the aldehyde or ketone in methanol.

• In a separate flask, dissolve O-Acetyl-N-methylhydroxylamine Hydrochloride (typically 1.1-1.5 equivalents) in the acetate buffer.

• Slowly add the hydroxylamine solution to the aldehyde/ketone solution with stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, quench the reaction with a suitable reagent or proceed directly to workup.

• Workup may involve extraction with an organic solvent and subsequent purification by chromatography.

Protocol 2: Monitoring Reagent Stability by HPLC

This protocol can be used to assess the purity and stability of O-Acetyl-N-methylhydroxylamine Hydrochloride under different pH conditions.

Materials:

• O-Acetyl-N-methylhydroxylamine Hydrochloride

• Buffers of varying pH (e.g., pH 2, 4, 7, 9)

• HPLC system with a C18 column and UV detector

• Acetonitrile (ACN)

• Water (HPLC grade)

• Formic acid or other suitable mobile phase modifier

Procedure:

• Prepare stock solutions of O-Acetyl-N-methylhydroxylamine Hydrochloride in each of the different pH buffers.

• Immediately inject an aliquot of each solution onto the HPLC to get a t=0 measurement.

• Store the solutions at a constant temperature (e.g., room temperature or 37°C).

• At various time points (e.g., 1, 4, 8, 24 hours), inject aliquots of each solution onto the HPLC.

• Monitor the decrease in the peak area of the O-Acetyl-N-methylhydroxylamine Hydrochloride and the appearance of any degradation products.

• Plot the percentage of remaining starting material against time for each pH to determine the stability profile.

Visualizing the Effect of pH

The following diagrams illustrate the key pH-dependent equilibria and reaction pathways.

Caption: pH-dependent species of O-Acetyl-N-methylhydroxylamine.

Caption: Simplified mechanism of oxime formation.

Summary of pH Effects on Reactivity

pH Range	Predominant Species	Reactivity with Carbonyls	Stability	Key Considerations
< 3	Protonated (R-ONH₂(CH₃)⁺)	Very Low (non-nucleophilic)	High	Reaction is inhibited due to lack of a free nucleophile.
4 - 6	Free Amine (R-ONH(CH₃))	Optimal	Moderate	Balances nucleophilicity and acid catalysis for dehydration.[1]
≈ 7	Free Amine (R-ONH(CH₃))	Slow	Moderate	Dehydration of the intermediate is the slow, rate-determining step.[1]
> 8	Free Amine / Hydrolyzed	Very Low (due to rapid decomposition)	Very Low	Rapid hydrolysis of the acetyl group and decomposition of the hydroxylamine.[4]

References

• Dirksen, A. & Hackeng, T. M. (2009). Oximes and Hydrazones in Bioconjugation: Mechanism and Catalysis. In Bioconjugate Techniques (pp. 201-218). Academic Press.

• Organic Syntheses Procedure. (n.d.). Nitrones for intramolecular 1,3-dipolar cycloadditions. Retrieved from [Link]

• Crisalli, P., & Kool, E. T. (2014). Fast Alpha Nucleophiles: Structures That Undergo Rapid hydrazone/oxime Formation at Neutral pH. Organic letters, 16(5), 1454–1457.
• Benchchem. (2025). Troubleshooting low yield in O-(3-quinolyl)methylhydroxylamine reactions.
• Buncel, E., & Um, I. H. (2004). The α-effect and its modulation by solvent. Tetrahedron, 60(36), 7801-7825.
• Schmidt, P. J., & Raines, R. T. (2015). Boronic acids facilitate rapid oxime condensations at neutral pH. Chemical science, 6(6), 3329–3333.
• Kölmel, D. K., & Kool, E. T. (2017). Exceptionally rapid oxime and hydrazone formation promoted by catalytic amine buffers with low toxicity. Chemical Science, 8(2), 1235–1240.
• Pandit, N. K., & Connors, K. A. (1982). Kinetics and mechanism of hydroxy group acetylations catalyzed by N-methylimidazole. Journal of pharmaceutical sciences, 71(5), 485–491.
• Benchchem. (2025). Storage conditions to ensure N-Methylhydroxylamine hydrochloride stability.
• Quora. (2015). Organic Chemistry: How does hydroxylamine react with aldehydes/ketones to form oximes?
• Chemistry - The Mystery of Molecules. (2022, October 23). Why aldehyde reacts with NH2OH in acidic medium| aldehyde and ketone class 12 | with hydroxylamine [Video]. YouTube.
• ResearchGate. (n.d.). pH-rate profiles for the hydrolytic reactions of the copolymer model 3a...
• Lönnberg, T., & Lönnberg, H. (2015). Chemoselective O-acylation of hydroxyamino acids and amino alcohols under acidic reaction conditions: History, scope and applications. Beilstein journal of organic chemistry, 11, 456–473.
• CP Lab Safety. (n.d.). O-Acetyl-N-methylhydroxylamine Hydrochloride, 5g, Each.
• Organic Syntheses. (n.d.). Nitrones for Intramolecular 1,3-Dipolar Cycloadditions.
• RJPT. (n.d.).
• Frontiers in Microbiology. (n.d.). Proteomics and acetyl-proteomics reveal the antibacterial mechanism of berberine sulfate against methicillin-resistant Staphylococcus aureus.
• Arkivoc. (2011). The reaction of hydroxylamine with aspirin.
• Benchchem. (2025). Troubleshooting guide for incomplete Epibromohydrin reactions.
• MDPI. (2023). Process Improvement for the Continuous Synthesis of N-Benzylhydroxylamine Hydrochloride.
• ChemRxiv. (2021). 1 pH-rate profile for hydrolysis of 4-nitrophenyl β-D-glucopyranoside: unimolecular, bimolecular and intramolecular cleavage me.
• RNA. (2022).
• Organic Chemistry Portal. (n.d.).
• MDPI. (2022).
• ResearchGate. (n.d.). The kinetics of hydrolysis of acetylsalicylic acid (Aspirin) in different polar media.
• NIH. (n.d.). Use of Hydroxylamines, Hydroxamic Acids, Oximes and Amines as Nucleophiles in the Zbiral Oxidative Deamination of N-Acetyl Neuraminic Acid. Isolation and Characterization of Novel Mono- and Disubstitution Products.
• ResearchGate. (n.d.). Acetylation of Amino and Tyrosine Hydroxyl Groups.
• Thermo Fisher Scientific - US. (n.d.). Reagents for Modifying Aldehydes and Ketones—Section 3.3.
• NIH. (2014). Polysaccharide Aldehydes and Ketones: Synthesis and Reactivity.
• ResearchGate. (n.d.).
• Semantic Scholar. (n.d.).
• ChemRxiv. (2021). pH-Rate Profile for Hydrolysis of 4-Nitrophenyl β-D-Glucopyranoside: Unimolecular, Bimolecular and Intramolecular Cleavage Mechanisms.
• Sigma-Aldrich. (n.d.). HPLC Troubleshooting Guide.
• NIH. (2020). T- and pH-Dependent Hydroxyl-Radical Reaction Kinetics of Lactic Acid, Glyceric Acid, and Methylmalonic Acid in the Aqueous Phase.
• MDPI. (2018). pH- and Temperature-Dependent Kinetics of the Oxidation Reactions of OH with Succinic and Pimelic Acid in Aqueous Solution.
• SciSpace. (n.d.).

Sources

• 1. Oximes and Hydrazones in Bioconjugation: Mechanism and Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. arkat-usa.org [arkat-usa.org]
• 3. Fast alpha nucleophiles: structures that undergo rapid hydrazone/oxime formation at neutral pH - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Process Improvement for the Continuous Synthesis of N-Benzylhydroxylamine Hydrochloride [mdpi.com]

Reference Data & Comparative Studies

comparison of O-Acetyl-N-methylhydroxylamine Hydrochloride with other activating agents

An In-Depth Guide to the Synthesis of N-Methyl Hydroxamic Acids: A Comparative Analysis of O-Acetyl-N-methylhydroxylamine Hydrochloride and Traditional Activating Agents

Introduction: The Significance of the Hydroxamic Acid Moiety

In the landscape of medicinal chemistry and drug development, the hydroxamic acid functional group (R-CO-NH-OH) stands out for its potent and versatile role as a metal-chelating pharmacophore. This unique capability allows hydroxamic acid-containing molecules to act as powerful inhibitors of metalloenzymes, a class of proteins critical to numerous pathological processes.[1] Consequently, these compounds are at the core of therapeutics for cancer, inflammation, and infectious diseases.[1]

The synthesis of hydroxamic acids typically involves the formation of an amide bond between a carboxylic acid and a hydroxylamine derivative.[2] While conceptually similar to standard amide coupling, this transformation presents unique challenges related to the stability and reactivity of the hydroxylamine nucleophile. This guide provides a comprehensive comparison of synthetic strategies, with a special focus on O-Acetyl-N-methylhydroxylamine Hydrochloride , a specialized reagent, versus classical methods employing common activating agents like carbodiimides and uronium salts. We will delve into the mechanistic underpinnings, comparative performance data, and field-proven protocols to equip researchers with the knowledge to make informed decisions for their specific synthetic challenges.

Pillar 1: Mechanistic Insights into Hydroxamic Acid Synthesis

The creation of a hydroxamic acid bond requires the activation of a carboxylic acid to render it susceptible to nucleophilic attack by a hydroxylamine. The choice of both the hydroxylamine source and the activation method dictates the reaction's efficiency, scope, and side-reaction profile.

Strategy 1: The Direct Incorporation Approach with O-Acetyl-N-methylhydroxylamine Hydrochloride

O-Acetyl-N-methylhydroxylamine Hydrochloride is a convenient, bench-stable reagent that serves as a direct precursor for the N-methyl-N-acetoxy-amide moiety. It is not an "activating agent" in the classical sense; rather, it is a specialized nucleophile. The carboxylic acid partner must still be activated separately, typically by conversion to a highly reactive acyl chloride or through in-situ activation with standard coupling agents.

The primary advantage of this reagent is its stability and ease of handling compared to free N-methylhydroxylamine. The acetyl group serves as a protecting group on the oxygen, which can be removed in a subsequent step if the free hydroxamic acid is desired.

Caption: Mechanism of EDC/NHS activation for hydroxamic acid synthesis.

Pillar 2: Head-to-Head Performance Comparison

Choosing the optimal synthetic strategy requires a nuanced understanding of each method's strengths and weaknesses. The following table provides a comparative summary based on key performance indicators.

Feature	Strategy 1: O-Acetyl-N-methylhydroxylamine HCl	Strategy 2: In-Situ Activation (EDC/NHS, HBTU)	Strategy 3: Acyl Chloride Intermediate
Primary Use Case	Convenient synthesis of N-methyl-O-acetyl hydroxamic acids.	General purpose, versatile for various hydroxylamines.	Robust, high-yield synthesis with non-sensitive substrates.
Reagent Stability	High. The hydrochloride salt is a stable solid. [3]	Moderate. Uronium/phosphonium salts are hygroscopic; carbodiimides can degrade.	Low. Acyl chlorides are highly moisture-sensitive.
Reaction Conditions	Requires prior activation of the carboxylic acid. Coupling is typically fast.	Mild conditions (often room temperature). pH control can be important for EDC/NHS. [4]	Can be harsh (heat, strong reagents like SOCl₂). The coupling step is fast.
Typical Yields	Good to Excellent (70-95%), dependent on the activation step.	Good to Excellent (65-95%). [5]	Often Excellent (>90%). [6]
Side Reactions	Minimal side reactions at the nucleophile stage.	Potential for O-acylation vs. N-acylation; racemization of chiral centers (suppressed by HOBt/HOAt). [7]	Risk of degradation for substrates with acid-sensitive functional groups.
Work-up Complexity	Simple. Byproducts depend on the initial activation method.	Moderate. Requires removal of coupling agent byproducts (e.g., DCU, HOBt). Water-soluble byproducts from EDC simplify this.	Simple. Byproducts (e.g., HCl, SO₂) are often volatile.
Safety Concerns	Standard laboratory precautions.	HOBt and related compounds can be explosive under certain conditions. [8]Phosphonium/Uronium salts can be allergenic. [9]	Acylating agents (SOCl₂, oxalyl chloride) are toxic and corrosive.

Pillar 3: Field-Proven Experimental Protocols

To provide a practical context, we present two validated protocols for the synthesis of a model compound, N-methyl-N-hydroxy-benzamide, from benzoic acid.

Protocol A: Synthesis using O-Acetyl-N-methylhydroxylamine Hydrochloride

This protocol involves a two-step process: first, the activation of the carboxylic acid to an acyl chloride, followed by coupling.

Step 1: Formation of Benzoyl Chloride

• To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add benzoic acid (1.22 g, 10 mmol).

• Under a fume hood, carefully add thionyl chloride (1.5 mL, 20 mmol).

• Heat the mixture to 70-80°C for 1 hour. The reaction is complete when gas evolution (SO₂ and HCl) ceases.

• Allow the mixture to cool to room temperature and remove excess thionyl chloride under reduced pressure to yield crude benzoyl chloride.

Step 2: Coupling Reaction

• Dissolve O-Acetyl-N-methylhydroxylamine Hydrochloride (1.39 g, 10 mmol) in 20 mL of dichloromethane (DCM) in a separate flask and cool to 0°C in an ice bath.

• Slowly add pyridine (2.4 mL, 30 mmol) to the solution.

• Add the crude benzoyl chloride dropwise to the cooled hydroxylamine solution.

• Allow the reaction to warm to room temperature and stir for 2-3 hours. Monitor completion by Thin Layer Chromatography (TLC).

• Work-up: Wash the reaction mixture sequentially with 1M HCl (2 x 20 mL), saturated NaHCO₃ solution (2 x 20 mL), and brine (1 x 20 mL).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the resulting crude N-acetyl-N-methyl-benzohydroxamic acid by column chromatography or recrystallization.

Protocol B: Synthesis using EDC/HOBt In-Situ Activation

This protocol demonstrates the one-pot synthesis method.

• In a round-bottom flask, dissolve benzoic acid (1.22 g, 10 mmol), 1-hydroxybenzotriazole (HOBt) (1.53 g, 10 mmol), and N-methylhydroxylamine hydrochloride (0.84 g, 10 mmol) in 30 mL of dimethylformamide (DMF).

• Cool the solution to 0°C in an ice bath.

• Add N,N-Diisopropylethylamine (DIPEA) (3.5 mL, 20 mmol) to the mixture.

• Slowly add EDC hydrochloride (2.11 g, 11 mmol) in portions over 10 minutes.

• Allow the reaction to warm to room temperature and stir overnight (12-16 hours). Monitor completion by TLC or LC-MS.

• Work-up: Pour the reaction mixture into 100 mL of cold water and extract with ethyl acetate (3 x 40 mL).

• Combine the organic layers and wash sequentially with 1M HCl (2 x 30 mL), saturated NaHCO₃ solution (2 x 30 mL), and brine (1 x 30 mL).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude N-methyl-N-hydroxy-benzamide by column chromatography on silica gel.

Caption: Experimental workflow for the EDC/HOBt in-situ activation protocol.

Conclusion and Recommendations

The synthesis of N-methyl hydroxamic acids can be approached through several effective strategies, each with distinct advantages.

• O-Acetyl-N-methylhydroxylamine Hydrochloride is not a universal activating agent but rather a highly valuable, specialized nucleophile. It excels in scenarios where convenience, stability, and a direct route to N-methyl-O-acetyl hydroxamic acids are desired. It is particularly well-suited for robust substrates that can first be converted to a reactive derivative like an acyl chloride.

• In-situ activating agents like EDC/HOBt or HBTU represent the most versatile and widely applicable method. [10]This approach offers mild reaction conditions, is compatible with a broader range of sensitive functional groups, and avoids the need to pre-activate and isolate highly reactive intermediates. For novel or delicate substrates, the EDC/HOBt or HBTU method is the recommended starting point due to its proven reliability and extensive documentation in the literature. [11] Ultimately, the choice of reagent should be guided by the specific characteristics of the carboxylic acid substrate, the desired scale of the reaction, and considerations of cost, safety, and purification. By understanding the mechanistic principles and comparative performance of each method, researchers can confidently select and execute the optimal strategy for advancing their drug discovery and development programs.

References

• Verma, R. P., & Hansch, C. (2007). Amide Bond Activation of Biological Molecules. Chemical Reviews, 107(7), 3071-3119.
• Ghaffari, M., & Movassaghi, M. (2018). Amide activation: an emerging tool for chemoselective synthesis. Chemical Society Reviews, 47(18), 7078-7097.
• Wang, Y., et al. (2010). An Efficient Method for the Preparation of Hydroxamic Acids. Organic Letters, 12(15), 3352–3355.
• D'Este, M., et al. (2014). A systematic analysis of DMTMM vs EDC/NHS for ligation of amines to hyaluronan in water.
• Ishihara, K. (2019). Amide bond formation: beyond the dilemma between activation and racemisation. Chemical Society Reviews, 48(17), 4568-4623.
• BenchChem Technical Support Team. (2025).
• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631.
• D'Este, M., et al. (2014).

• Shankaraiah, N., et al. (2012). Methods for Hydroxamic Acid Synthesis. Current Medicinal Chemistry, 19(24), 4084-4115. Available at: [Link]

• Valeur, E., & Bradley, M. (2009). Amide bond formation: Beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-31.
• Reddy, P. V., et al. (2015).
• Fisher Scientific. (2010). SAFETY DATA SHEET - O-Methylhydroxylamine hydrochloride. Fisher Scientific.
• Sow, I. S. (2024). Methods for synthesizing hydroxamic acids and their metal complexes. European Journal of Chemistry, 15(4), 345-354.
• Huy, P. H., & Mbouhom, C. (2019). Formamide catalyzed activation of carboxylic acids – versatile and cost-efficient amidation and esterification. Chemical Science, 10(26), 6479-6485.
• Lanigan, R. M., & Sheppard, T. D. (2013). Direct Catalytic Amidations from Carboxylic Acid and Ester Derivatives: A Review. Molecules, 18(10), 12347-12386.

• Shankaraiah, N., et al. (2012). Methods for Hydroxamic Acid Synthesis. ResearchGate. Available at: [Link]

• Boc Sciences. (2025). Research on the Mechanism and Synthesis of Methoxyamine Hydrochloride. Boc Sciences.
• ResearchGate. (n.d.). Yield comparison with different carboxylic acids.
• BenchChem Technical Support Team. (2025). storage conditions to ensure N-Methylhydroxylamine hydrochloride stability. BenchChem.

• National Center for Biotechnology Information. (n.d.). O-Methylhydroxylamine. PubChem. Retrieved from [Link]

• Hlebio. (n.d.). The Role of HOBt and HBTU in Peptide Coupling Reactions. Hlebio.
• TCI Chemicals. (n.d.). SAFETY DATA SHEET - O-Methylhydroxylamine Hydrochloride. TCI EUROPE N.V.

• Aapptec Peptides. (n.d.). Coupling Reagents. Aapptec. Retrieved from [Link]

• Williams, J. M., & Williams, D. B. G. (2011). one-pot, two-step amidation of carboxylic acids catalyzed by non-metal ammonium salts. Organic letters, 13(10), 2534–2537.
• MilliporeSigma. (n.d.). Comparative Analysis of Different EDC and Sulfo-NHS Activation Reagents for Covalent Coupling of Antibodies to Estapor® Ca. Sigma-Aldrich.

• CP Lab Safety. (n.d.). O-Acetyl-N-methylhydroxylamine Hydrochloride, 5g, Each. CP Lab Safety. Retrieved from [Link]

• Rask, M. G., et al. (2019). Synthesis and Application of Methyl N,O-Hydroxylamine Muramyl Peptides. Chemistry, 25(31), 7486-7491.
• Biron, E., & Chatterjee, J. (2020). Backbone N-methylation of peptides: Advances in synthesis and applications in pharmaceutical drug development. Journal of Peptide Science, 26(11), e3276.
• Teixidó, M., et al. (2005). Solid-phase synthesis and characterization of N-methyl-rich peptides. Journal of Peptide Research, 65(2), 153-166.
• Bode, J. W. (2017). Chemical Protein Synthesis with the α-Ketoacid-Hydroxylamine Ligation. Accounts of Chemical Research, 50(9), 2114-2125.
• Aapptec Peptides. (n.d.). Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP. Aapptec.
• Gerges, I. (2016). For crosslinking Gelatin which one is better EDC alone or EDC/NHS?
• Coin, I., et al. (2007). Introduction to Peptide Synthesis. Current Protocols in Protein Science, Chapter 18, Unit 18.1.
• Haugh, M. G., et al. (2015). Effect of 1-ethyl-3-(3-dimethylaminopropyl) carbodiimide and N-hydroxysuccinimide concentrations on the mechanical and biological characteristics of cross-linked collagen fibres for tendon repair. Journal of the Royal Society Interface, 12(107), 20150191.
• Reddy, G. S., et al. (2017). HBTU mediated 1-Hydroxybenzotriazole (HOBt) Conjugate Addition: Synthesis and Stereochemical Analysis of beta-benzotriazole N-oxide Substituted gamma-Amino acids and Hybrid peptides. ChemistrySelect, 2(24), 7175-7179.
• Bachem. (2024). Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives. Bachem.

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. Methods for Hydroxamic Acid Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. A systematic analysis of DMTMM vs EDC/NHS for ligation of amines to hyaluronan in water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Formamide catalyzed activation of carboxylic acids – versatile and cost-efficient amidation and esterification - Chemical Science (RSC Publishing) DOI:10.1039/C9SC02126D [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. The Role of HOBt and HBTU in Peptide Coupling Reactions - Creative Peptides [creative-peptides.com]
• 8. bachem.com [bachem.com]
• 9. peptide.com [peptide.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to the NMR Characterization of O-Acetyl-N-methylhydroxylamine Hydrochloride and its Synthetic Utility

For researchers, medicinal chemists, and professionals in drug development, the precise characterization of reagents is paramount to ensuring the reproducibility and success of synthetic campaigns. O-Acetyl-N-methylhydroxylamine hydrochloride is a versatile reagent, yet its comprehensive NMR characterization in a comparative context is not widely disseminated. This guide provides an in-depth analysis of its NMR spectral features, a comparison with viable alternatives, and detailed experimental protocols to empower researchers in its effective application.

Introduction: The Role of O-Acetyl-N-methylhydroxylamine Hydrochloride in Synthesis

O-Acetyl-N-methylhydroxylamine hydrochloride serves as a valuable precursor in organic synthesis, particularly in the formation of N-methylhydroxamic acids and related derivatives. These motifs are prevalent in a wide array of biologically active molecules, including enzyme inhibitors and metal chelators. The hydrochloride salt form enhances the stability and handling of the parent compound. Accurate characterization is crucial to not only confirm the identity and purity of the starting material but also to monitor its reactivity and the formation of products in subsequent transformations.

Foundational Principles of NMR Characterization

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for the structural elucidation of organic molecules. Proton (¹H) NMR provides information on the number of different types of protons, their chemical environment, and their proximity to other protons. Carbon-13 (¹³C) NMR reveals the number of unique carbon environments in a molecule. For a small molecule like O-Acetyl-N-methylhydroxylamine hydrochloride, a combination of ¹H and ¹³C NMR provides a definitive fingerprint of its structure.

NMR Characterization of O-Acetyl-N-methylhydroxylamine Hydrochloride

While a publicly available, fully assigned experimental spectrum for O-Acetyl-N-methylhydroxylamine Hydrochloride is not readily found in the literature, we can confidently predict its ¹H and ¹³C NMR spectra based on the known chemical shifts of its constituent functional groups and comparison with structurally similar molecules.

Predicted ¹H and ¹³C NMR Data

The expected chemical shifts for O-Acetyl-N-methylhydroxylamine Hydrochloride are summarized in the table below. These predictions are based on the analysis of related compounds and established principles of NMR spectroscopy[1][2][3][4][5][6].

Assignment	Predicted ¹H Chemical Shift (ppm)	Predicted Multiplicity	Predicted ¹³C Chemical Shift (ppm)
Acetyl-CH ₃	~2.1	Singlet (s)	~20
N-CH ₃	~2.8	Singlet (s)	~40
Carbonyl C =O	-	-	~170

Causality behind Predicted Shifts:

• Acetyl-CH₃: The protons of the acetyl methyl group are expected to resonate around 2.1 ppm, a characteristic region for methyl groups attached to a carbonyl carbon[4][5]. Similarly, the acetyl carbonyl carbon is predicted to appear at approximately 170 ppm in the ¹³C NMR spectrum[2][3].

• N-CH₃: The N-methyl protons are deshielded by the adjacent nitrogen atom and will likely appear as a singlet around 2.8 ppm. The corresponding carbon will be found further downfield in the ¹³C spectrum, estimated around 40 ppm.

The hydrochloride form will likely lead to broad, exchangeable proton signals for the N-H and O-H (if any residual unacetylated starting material is present) protons, which may or may not be readily observable depending on the solvent and concentration.

Comparative Analysis with Alternative Reagents

The choice of a reagent for a specific synthetic transformation is often guided by its reactivity, stability, and the ease of monitoring the reaction progress. Here, we compare the NMR spectral features of O-Acetyl-N-methylhydroxylamine Hydrochloride with two common alternatives: N-methylhydroxylamine hydrochloride and N,O-dimethylhydroxylamine hydrochloride.

Compound	¹H NMR Data (ppm)	¹³C NMR Data (ppm)	Key Distinguishing Features	Reference
O-Acetyl-N-methylhydroxylamine Hydrochloride (Predicted)	~2.1 (s, 3H, COCH₃), ~2.8 (s, 3H, NCH₃)	~20 (COCH₃), ~40 (NCH₃), ~170 (C=O)	Presence of the acetyl group signals.	-
N-methylhydroxylamine hydrochloride	~2.7 (s, 3H, NCH₃)	~40 (NCH₃)	Absence of acetyl group signals. Simple spectrum with only one singlet in the aliphatic region.	[7][8][9][10][11]
N,O-dimethylhydroxylamine hydrochloride	~2.8 (s, 3H, NCH₃), ~3.8 (s, 3H, OCH₃)	~42 (NCH₃), ~64 (OCH₃)	Presence of a distinct O-methyl signal at a higher chemical shift compared to the N-methyl signal.	[12]

This comparative data highlights the clear spectral distinctions between these reagents, allowing for unambiguous identification and monitoring of reactions where they are used as either reactants or products.

Experimental Protocols

Synthesis of O-Acetyl-N-methylhydroxylamine Hydrochloride

This protocol is adapted from general procedures for the acylation of hydroxylamines[13].

Materials:

• N-methylhydroxylamine hydrochloride

• Acetyl chloride

• Anhydrous dichloromethane (DCM)

• Triethylamine (TEA) or Pyridine

• Anhydrous diethyl ether

Procedure:

• Suspend N-methylhydroxylamine hydrochloride (1.0 eq) in anhydrous DCM in a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (e.g., nitrogen or argon).

• Cool the suspension to 0 °C in an ice bath.

• Slowly add triethylamine (2.2 eq) to the suspension with vigorous stirring.

• In a separate flask, prepare a solution of acetyl chloride (1.05 eq) in anhydrous DCM.

• Add the acetyl chloride solution dropwise to the reaction mixture at 0 °C over a period of 30 minutes.

• Allow the reaction to stir at 0 °C for 1 hour and then warm to room temperature and stir for an additional 2-4 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, filter the reaction mixture to remove the triethylamine hydrochloride salt.

• Wash the filtrate with a small amount of saturated aqueous sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Precipitate the product as the hydrochloride salt by dissolving the residue in a minimal amount of DCM and adding an excess of anhydrous diethyl ether.

• Collect the white precipitate by filtration, wash with cold diethyl ether, and dry under vacuum.

NMR Sample Preparation and Data Acquisition

Materials:

• O-Acetyl-N-methylhydroxylamine Hydrochloride

• Deuterated solvent (e.g., DMSO-d₆, D₂O, or CDCl₃ with a drop of DMSO-d₆ for solubility)

• NMR tubes

• Pipettes and vials

Procedure:

• Weigh approximately 5-10 mg of the O-Acetyl-N-methylhydroxylamine Hydrochloride product into a clean, dry vial.

• Add approximately 0.6-0.7 mL of the chosen deuterated solvent to the vial.

• Gently agitate the vial to dissolve the sample completely.

• Transfer the solution to a clean, dry NMR tube using a pipette.

• Acquire ¹H and ¹³C NMR spectra on a calibrated NMR spectrometer.

• Process the spectra using appropriate software, including Fourier transformation, phase correction, and baseline correction.

• Reference the chemical shifts to the residual solvent peak or an internal standard (e.g., TMS).

Visualizations

Caption: Synthetic workflow for O-Acetyl-N-methylhydroxylamine Hydrochloride.

Caption: Structures of O-Acetyl-N-methylhydroxylamine HCl and alternatives.

Caption: Logical workflow for NMR-based characterization and comparison.

Conclusion

This guide provides a comprehensive framework for the NMR characterization of O-Acetyl-N-methylhydroxylamine hydrochloride. By combining predicted spectral data with a comparative analysis of related, commercially available reagents, researchers are better equipped to identify, purify, and utilize this compound in their synthetic endeavors. The detailed protocols offer a practical starting point for both the synthesis and the analytical characterization of this and similar molecules, underscoring the power of NMR spectroscopy in modern chemical research.

References

• PubChem. (n.d.). N-methylhydroxylamine hydrochloride. National Center for Biotechnology Information. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Supporting Information. [Link]

• ResearchGate. (n.d.). NMR Spectra of Hydroxylamines, Oximes and Hydroxamic Acids | Request PDF. [Link]

• ResearchGate. (n.d.). Overlay of 1 H NMR spectra comparing the hydroxylamine synthetic products. [Link]

• RSC Publishing. (n.d.). 1 H NMR study of the hydrolysis of N-acylhydroxy[2H]methylpyrroles. [Link]

• The Royal Society of Chemistry. (2008). Hydroxylamine as an oxygen nucleophile. Direct evidence from its reaction with a phosphate triester. [Link]

• Organic Syntheses. (n.d.). n-acetyl-n-phenylhydroxylamine. [Link]

• ResearchGate. (2017). What can be the alternative of Acetic anhydride for acetylation of Chlorophenols?. [Link]

• University of Regensburg. (n.d.). Chemical shifts. [Link]

• Google Patents. (n.d.). CN1030733449A - Method for synthesizing N, O-dimethylhydroxylamine hydrochloride.

• Organic Chemistry Data. (n.d.). NMR Spectroscopy :: 13C NMR Chemical Shifts. [Link]

• EPFL. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the. [Link]

• MDPI. (n.d.). Acetylation of Alcohols, Amines, Phenols, Thiols under Catalyst and Solvent-Free Conditions. [Link]

• Chemistry LibreTexts. (2023). Interpreting C-13 NMR Spectra. [Link]

• Master Organic Chemistry. (2022). 13-C NMR - How Many Signals. [Link]

• PubMed Central. (2015). Chemoselective O-acylation of hydroxyamino acids and amino alcohols under acidic reaction conditions: History, scope and applications. [Link]

• Oregon State University. (n.d.). 13C NMR Chemical Shift. [Link]

• Chemistry LibreTexts. (2023). Interpreting C-13 NMR Spectra. [Link]

• Chemistry LibreTexts. (2021). 6.6: ¹H NMR Spectra and Interpretation (Part I). [Link]

• Organic Chemistry: A Tenth Edition. (n.d.). 13.4 Chemical Shifts in 1H NMR Spectroscopy. [Link]

• Raines Lab. (2004). O-acylation of hydroxyproline residues: Effect on peptide-bond isomerization and collagen stability. [Link]

• Google Patents. (n.d.). CN102531950A - Method for preparing O-benzylhydroxylamine hydrochloride.

• Organic Chemistry Data. (n.d.). NMR Spectroscopy :: 1H NMR Chemical Shifts. [Link]

• Google Patents. (n.d.). WO2015080936A1 - Process to produce n-methylydroxylamine hydrochloride.

• Organic Syntheses. (n.d.). nitrones for intramolecular 1,3-dipolar cycloadditions. [Link]

• MDPI. (n.d.). Process Improvement for the Continuous Synthesis of N-Benzylhydroxylamine Hydrochloride. [Link]

• National Institutes of Health. (n.d.). NMR-based structural integrity analysis of therapeutic monoclonal antibodies: a comparative study of Humira and its biosimilars. [Link]

• SpectraBase. (n.d.). N-Methylhydroxylamine hydrochloride - Optional[1H NMR] - Chemical Shifts. [Link]

• The Royal Society of Chemistry. (n.d.). Supporting Information Oxidation of N,N-Dimethylhydroxylamine by Hexachloroiridate(IV). [Link]

• National Institutes of Health. (n.d.). NMR Structural Studies of Antimicrobial Peptides: LPcin Analogs. [Link]

Sources

• 1. ucl.ac.uk [ucl.ac.uk]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. 13.4 Chemical Shifts in 1H NMR Spectroscopy – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 7. pubs.acs.org [pubs.acs.org]
• 8. rsc.org [rsc.org]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. N-Methylhydroxylamine hydrochloride(4229-44-1) 1H NMR [m.chemicalbook.com]
• 11. spectrabase.com [spectrabase.com]
• 12. CN103073449A - Method for synthesizing N, O-dimethylhydroxylamine hydrochloride - Google Patents [patents.google.com]
• 13. Chemoselective O-acylation of hydroxyamino acids and amino alcohols under acidic reaction conditions: History, scope and applications - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Mass Spectrometry Analysis of O-Acetyl-N-methylhydroxylamine Hydrochloride and Its Derivatives

Introduction: The Analytical Challenge of Hydroxylamine Derivatives

In the landscape of pharmaceutical development and quality control, the accurate identification and quantification of process-related impurities are paramount to ensuring drug safety and efficacy. O-Acetyl-N-methylhydroxylamine hydrochloride and its derivatives represent a class of compounds that, while synthetically useful, can pose analytical challenges. Due to their potential as genotoxic impurities (GTIs), regulatory bodies mandate their control at trace levels, often in the parts-per-million (ppm) range relative to the active pharmaceutical ingredient (API).[1][2]

The inherent chemical properties of these small, polar molecules make their direct analysis difficult. They often lack strong chromophores for UV detection and exhibit poor retention on traditional reversed-phase liquid chromatography (RPLC) columns.[3] Furthermore, their volatility and thermal stability can be limiting factors for gas chromatography. This guide provides a comparative overview of mass spectrometry (MS) based strategies to overcome these challenges, offering field-proven insights into method selection, experimental design, and data interpretation for researchers, scientists, and drug development professionals.

Comparative Analysis of Mass Spectrometry Platforms

The choice of an analytical platform is a critical decision driven by the physicochemical properties of the analyte, the required sensitivity, and the sample matrix. Here, we compare the two primary MS-based approaches for the analysis of O-Acetyl-N-methylhydroxylamine derivatives: Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS).

Gas Chromatography-Mass Spectrometry (GC-MS): The Volatility Imperative

GC-MS is a powerful technique for the analysis of volatile and semi-volatile compounds, offering high chromatographic resolution.[1][4] However, due to the polar nature and low volatility of O-Acetyl-N-methylhydroxylamine hydrochloride, direct injection is not feasible. Chemical derivatization is a mandatory step to increase the analyte's volatility and thermal stability.[5]

• Expertise & Experience: The key to a successful GC-MS method for this class of compounds lies in the choice of derivatization reagent. Acylation of the amine group is a common and effective strategy.[6] While simple alkyl amides can be formed, they may still lead to fragmentation patterns dominated by the same ions as the underivatized amine, potentially complicating analysis if the derivatization is incomplete.[6] Perfluoroalkyl amides, formed using reagents like trifluoroacetic anhydride (TFAA) or pentafluoropropionic anhydride (PFPA), offer excellent chromatographic properties and generate unique, structurally informative fragment ions.

• Trustworthiness: A self-validating GC-MS protocol for these derivatives must include an internal standard to account for variability in both the derivatization reaction and the injection process. A deuterated analog of the analyte is the ideal choice for an internal standard.

Liquid Chromatography-Mass Spectrometry (LC-MS): Navigating Polarity

LC-MS is often the technique of choice for polar and thermally labile compounds, making it well-suited for the analysis of O-Acetyl-N-methylhydroxylamine hydrochloride and its derivatives.[4][7]

• Ionization Source Comparison: ESI vs. APCI

  The selection of the ionization source is critical for achieving optimal sensitivity.

  • Electrospray Ionization (ESI): ESI is a soft ionization technique ideal for polar and easily ionizable molecules.[7] For O-Acetyl-N-methylhydroxylamine, which can be protonated, ESI in positive ion mode is a logical starting point. A direct LC-MS method for the related compound hydroxylamine has been developed using ESI, demonstrating its feasibility.[3]

  • Atmospheric Pressure Chemical Ionization (APCI): APCI is better suited for less polar and more volatile analytes. While O-Acetyl-N-methylhydroxylamine is polar, its derivatives may be more amenable to APCI. For a comprehensive screening of both the parent compound and its potential derivatives, having both ESI and APCI capabilities can be advantageous.

• Mass Analyzer Considerations

  • Triple Quadrupole (QqQ): For quantitative analysis, a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode offers unparalleled sensitivity and selectivity.[8][9] This is the gold standard for trace-level quantification of GTIs.

  • High-Resolution Mass Spectrometry (HRMS): Instruments like Time-of-Flight (TOF) and Orbitrap provide high mass accuracy, which is invaluable for the identification of unknown derivatives and for confirming the elemental composition of analytes and their fragments.

Data Presentation: A Comparative Overview

Parameter	GC-MS (with Derivatization)	LC-MS (Direct Analysis)	LC-MS/MS (MRM)
Applicability	Volatilizable derivatives	Polar, ionizable compounds	Targeted quantification
Sample Prep	Derivatization required	Minimal (dissolution)	Minimal (dissolution)
Sensitivity	Good to excellent (SIM mode)	Moderate	Excellent (sub-ppm)
Selectivity	High (mass-based)	Moderate to high	Very High
Primary Use	Quantification of known derivatives	Screening, qualitative analysis	Trace-level quantification

Experimental Protocols

Protocol 1: GC-MS Analysis with Acylation Derivatization

• Sample Preparation:

  • To 100 µL of a sample solution containing O-Acetyl-N-methylhydroxylamine in a suitable organic solvent (e.g., acetonitrile), add 50 µL of pyridine (as a catalyst) and 100 µL of pentafluoropropionic anhydride (PFPA).

  • Vortex the mixture and heat at 60°C for 30 minutes.

  • After cooling to room temperature, evaporate the solvent and excess reagent under a stream of nitrogen.

  • Reconstitute the residue in 100 µL of ethyl acetate for GC-MS analysis.

• GC-MS Parameters:

  • Column: DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness

  • Inlet Temperature: 250°C

  • Oven Program: Start at 50°C, hold for 2 min, ramp to 280°C at 15°C/min, hold for 5 min.

  • MS Ion Source: Electron Ionization (EI) at 70 eV

  • MS Mode: Selected Ion Monitoring (SIM) for quantification, Full Scan for identification.

Protocol 2: LC-MS/MS Analysis using MRM

• Sample Preparation:

  • Dissolve the sample containing O-Acetyl-N-methylhydroxylamine hydrochloride in a suitable diluent, such as 50:50 water:acetonitrile with 0.1% formic acid, to a final concentration of approximately 1 mg/mL of the main API.

• LC-MS/MS Parameters:

  • Column: C18 reversed-phase, 2.1 x 50 mm, 1.8 µm

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: 0.1% Formic acid in acetonitrile

  • Gradient: 5% B to 95% B over 5 minutes.

  • Flow Rate: 0.4 mL/min

  • Ion Source: ESI Positive

  • MS Mode: MRM

  • MRM Transitions: To be determined by infusing a standard of O-Acetyl-N-methylhydroxylamine. A likely precursor ion would be the protonated molecule [M+H]+. Product ions would result from the fragmentation of the precursor.

Visualization of Workflows and Concepts

General Analytical Workflow

Caption: General workflow for the MS analysis of impurities.

Decision Tree for Method Selection

Caption: Decision tree for selecting the appropriate MS technique.

Predicted Fragmentation Pathway (EI) of an Acylated Derivative

The fragmentation of acylated amines in EI-MS is often characterized by alpha-cleavage adjacent to the nitrogen atom. For an acylated derivative of O-Acetyl-N-methylhydroxylamine, key fragmentations are predictable.

Caption: Predicted EI fragmentation of an acylated derivative.

Conclusion and Recommendations

The robust analysis of O-Acetyl-N-methylhydroxylamine hydrochloride and its derivatives at trace levels necessitates the use of mass spectrometry.

• For quantitative, high-sensitivity analysis of known derivatives, a validated GC-MS method with appropriate derivatization or a LC-MS/MS method operating in MRM mode is recommended. The choice between GC and LC will depend on the specific derivative's properties and the available instrumentation. Method validation should be performed in accordance with ICH guidelines to ensure accuracy, precision, and linearity.[2][10][11]

• For qualitative screening and identification of unknown derivatives , high-resolution LC-MS (e.g., LC-QTOF or LC-Orbitrap) is the most powerful tool. The accurate mass measurements allow for the confident determination of elemental compositions and aid in structural elucidation.

By carefully selecting the analytical platform and optimizing the experimental parameters, researchers can confidently and accurately analyze these challenging but important compounds, ensuring the safety and quality of pharmaceutical products.

References

• Analytical Technologies for Genotoxic Impurities in Pharmaceutical Compounds. (n.d.). American Pharmaceutical Review. Retrieved from [Link]

• Development and Validation of HPLC Method for the Quantification of Impending Genotoxic Impurities in Dapson Drug Substances. (2024). Biotechnology Journal International. Retrieved from [Link]

• Development and validation for the quantification of genotoxic impurities in Bempedoic acid drug by GC/MS. (n.d.). Taylor & Francis Online. Retrieved from [Link]

• Method Development and Validation for the Identification of Selected Genotoxic Impurities in Bulk and Pharmaceutical Formulation. (n.d.). PharmaInfo. Retrieved from [Link]

• A Simple and Direct LC-MS Method for Determination of Genotoxic Impurity Hydroxylamine in Pharmaceutical compounds. (2017). SciSpace. Retrieved from [Link]

• Hydroxylamine chemical digestion for insoluble extracellular matrix characterization. (n.d.). National Institutes of Health. Retrieved from [Link]

• Role of Analytical Methods for Detection of Genotoxic Impurities. (2023). Research & Reviews: Journal of Pharmaceutical Analysis. Retrieved from [Link]

• Quantitative-Profiling Method of Serum Steroid Hormones by Hydroxylamine-Derivatization HPLC–MS. (n.d.). National Institutes of Health. Retrieved from [Link]

• Paired Derivatization Approach with H/D-Labeled Hydroxylamine Reagents for Sensitive and Accurate Analysis of Monosaccharides by Liquid Chromatography Tandem Mass Spectrometry. (2022). ACS Publications. Retrieved from [Link]

• GC-MS Evaluation of a Series of Acylated Derivatives of 3,4-Methylenedioxymethamphetamine. (n.d.). SciSpace. Retrieved from [Link]

• Mass Spectrometry analysis of Small molecules. (2013). SlideShare. Retrieved from [Link]

• Use of a Mixed Cationic-Reverse Phase Column for Analyzing Small Highly Polar Metabolic Markers in Biological Fluids for Multiclass LC-HRMS Method. (2025). ResearchGate. Retrieved from [Link]

• A rapid and sensitive method for the simultaneous analysis of aliphatic and polar molecules containing free carboxyl groups in plant extracts by LC-MS/MS. (2009). National Institutes of Health. Retrieved from [Link]

• 4 Steps to Successful Compound Optimization on LC-MS/MS. (2024). Technology Networks. Retrieved from [Link]

• Advanced techniques and applications of LC-MS in small molecule drug discovery. (2016). New Food Magazine. Retrieved from [Link]

• Methylhydroxylamine. (n.d.). PubChem. Retrieved from [Link]

• Pyrolysis acetylation. (2023). Unibo. Retrieved from [Link]

• Dissection of Fragmentation Pathways in Protonated N-acetylhexosamines. (n.d.). National Institutes of Health. Retrieved from [Link]

• Mass Spectrometry - Fragmentation Patterns. (2023). Chemistry LibreTexts. Retrieved from [Link]

• Hydroxylamine, O-methyl-. (n.d.). NIST WebBook. Retrieved from [Link]

• Review: Derivatization in mass spectrometry 2. Acylation. (n.d.). ResearchGate. Retrieved from [Link]

• N-methylhydroxylamine hydrochloride. (n.d.). PubChem. Retrieved from [Link]

• Trimethylhydroxylamine. (n.d.). PubChem. Retrieved from [Link]

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. tandfonline.com [tandfonline.com]
• 3. scispace.com [scispace.com]
• 4. rroij.com [rroij.com]
• 5. cris.unibo.it [cris.unibo.it]
• 6. scispace.com [scispace.com]
• 7. drugtargetreview.com [drugtargetreview.com]
• 8. uab.edu [uab.edu]
• 9. 4 Steps to Successful Compound Optimization on LC-MS/MS | Technology Networks [technologynetworks.com]
• 10. journalbji.com [journalbji.com]
• 11. pharmainfo.in [pharmainfo.in]

A Technical Guide to the Kinetic Analysis of O-Acetyl-N-methylhydroxylamine Hydrochloride Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling the Reactivity of O-Acetyl-N-methylhydroxylamine Hydrochloride

O-Acetyl-N-methylhydroxylamine hydrochloride is a derivative of hydroxylamine that holds potential as a versatile reagent in organic synthesis. Its structure, featuring an O-acetyl group, suggests a nuanced reactivity profile, potentially acting as both an N-methylaminating agent and an acetylating agent. The hydrochloride salt form enhances its stability and ease of handling. Understanding the kinetics of its reactions is paramount for its effective application in the synthesis of pharmaceuticals and other fine chemicals, allowing for process optimization, impurity control, and rational reaction design.

This guide provides a framework for the kinetic study of O-Acetyl-N-methylhydroxylamine Hydrochloride, offering a qualitative comparison with common alternatives and presenting detailed protocols for quantitative analysis. While extensive kinetic data for this specific reagent is not widely available in published literature, this document equips researchers with the foundational knowledge and methodologies to perform their own comparative studies.

Theoretical Framework: The Dual Reactivity of O-Acyl Hydroxylamines

The reactivity of O-acyl hydroxylamines, such as O-Acetyl-N-methylhydroxylamine Hydrochloride, is governed by the presence of the N-O bond and the nature of the acyl substituent. These molecules can exhibit dual reactivity:

• N-Methylamination: The N-O bond can be cleaved, allowing the transfer of the "-NH(CH3)" group to a substrate. This is particularly relevant in reactions with nucleophiles or in metal-catalyzed processes. The electron-withdrawing acetyl group can weaken the N-O bond, potentially facilitating this cleavage.[1]

• Acetylation: The molecule can also act as an acetylating agent, transferring the acetyl group to a nucleophile.

The preferred reaction pathway is influenced by several factors, including the substrate, reaction conditions (pH, solvent, temperature), and the presence of catalysts.

Qualitative Performance Comparison with Alternative Reagents

A direct quantitative comparison of reaction rates is contingent on experimental data. However, a qualitative comparison based on the principles of chemical reactivity can guide reagent selection.

As an Acetylating Agent:

O-Acetyl-N-methylhydroxylamine Hydrochloride is expected to be a milder acetylating agent compared to more conventional reagents. The general reactivity trend for common acetylating agents is:

Acyl Chlorides > Acid Anhydrides > O-Acetyl-N-methylhydroxylamine Hydrochloride (projected) > Carboxylic Acids (with coupling agents) [2]

Reagent Class	General Reactivity	Common Substrates	Byproducts	Key Advantages	Key Disadvantages
Acyl Chlorides	Very High	Alcohols, Phenols, Amines	HCl	High reactivity, often leading to high yields and short reaction times.	High reactivity can lead to poor selectivity with polyfunctional molecules; corrosive HCl byproduct requires careful handling.
Acid Anhydrides	High	Alcohols, Phenols, Amines	Carboxylic Acid	Generally less reactive and more selective than acyl chlorides; byproduct is less corrosive than HCl.	May require catalysts or higher temperatures to achieve comparable reactivity to acyl chlorides.
O-Acetyl-N-methylhydroxylamine HCl	Moderate (Projected)	Amines, potentially other nucleophiles	N-methylhydroxylamine HCl	Potentially higher selectivity for specific functional groups; milder reaction conditions.	Lower reactivity may necessitate longer reaction times or catalysts; limited published application data.
Carboxylic Acids + Coupling Agents	Variable	Alcohols, Phenols, Amines	Varies with coupling agent	Avoids the need to prepare and handle highly reactive acylating agents; allows for in-situ activation.	Requires stoichiometric amounts of coupling agents, which can add to cost and complexity of purification.

Table 1: Qualitative Comparison of Acetylating Agents.

The projected moderate reactivity of O-Acetyl-N-methylhydroxylamine Hydrochloride could be advantageous in scenarios requiring high selectivity, for instance, in the presence of multiple nucleophilic sites in a complex molecule. A less reactive reagent is often more selective.[3]

As a N-Methylaminating Agent:

As an electrophilic aminating agent, O-Acetyl-N-methylhydroxylamine Hydrochloride can be compared to other reagents used for the introduction of an amine group.

Reagent Class	General Reactivity	Common Substrates	Byproducts	Key Advantages	Key Disadvantages
O-Acyl Hydroxylamines	Moderate (Projected)	Nucleophiles (e.g., carbanions, organometallics)	Carboxylate	Can provide a direct route to amination.	Potential for competing acylation reactions.
Azides	High (often with reducing agents)	Electrophiles, then reduced	N₂	High atom economy in the amination step.	Azides can be hazardous (explosive); often require a subsequent reduction step.
Oximes	Variable	Can be reduced to amines	Water	Stable precursors.	Requires a reduction step to yield the amine.
Reductive Amination Reagents	High	Aldehydes, Ketones	Water	A very common and reliable method for amine synthesis.[4][5]	Limited to carbonyl precursors.

Table 2: Qualitative Comparison of Aminating Strategies.

Experimental Protocols for Kinetic Studies

To quantitatively assess the performance of O-Acetyl-N-methylhydroxylamine Hydrochloride, rigorous kinetic studies are essential. The following section provides detailed protocols for monitoring reaction kinetics using common analytical techniques.

General Experimental Workflow

The fundamental workflow for a kinetic study involves initiating the reaction and monitoring the change in concentration of a reactant or product over time at a constant temperature.

Caption: General workflow for a chemical kinetics experiment.

Protocol 1: Kinetic Analysis of N-Acetylation of an Amine using HPLC

This protocol details the study of the reaction between O-Acetyl-N-methylhydroxylamine Hydrochloride and a model primary or secondary amine.

Objective: To determine the rate law and rate constant for the N-acetylation of a model amine.

Materials:

• O-Acetyl-N-methylhydroxylamine Hydrochloride

• Model amine (e.g., benzylamine or aniline)

• Internal standard (a compound that does not react and is chromatographically resolved from all other components)

• Reaction solvent (e.g., acetonitrile, THF)

• Quenching solution (e.g., a dilute acid or base in the mobile phase to stop the reaction)

• HPLC system with a UV detector

• Thermostatted reaction vessel

Procedure:

• Preparation of Standard Curves:

  • Prepare a series of solutions of known concentrations of the starting amine, the expected N-acetylated product, and the internal standard.

  • Inject these standards into the HPLC to generate calibration curves of peak area versus concentration for each compound. This is crucial for converting peak areas from the reaction monitoring into concentrations.

• Reaction Setup:

  • In a thermostatted vessel, dissolve a known amount of the model amine and the internal standard in the reaction solvent.

  • In a separate flask, dissolve a known amount of O-Acetyl-N-methylhydroxylamine Hydrochloride in the same solvent. Allow both solutions to equilibrate to the desired reaction temperature (e.g., 25 °C).

• Reaction Initiation and Monitoring:

  • To initiate the reaction, add the O-Acetyl-N-methylhydroxylamine Hydrochloride solution to the amine solution with vigorous stirring. Start a timer immediately.

  • At regular time intervals (e.g., every 5, 10, 15, 30, 60 minutes), withdraw a small aliquot (e.g., 100 µL) of the reaction mixture.

  • Immediately quench the reaction in the aliquot by diluting it in a vial containing a known volume of the quenching solution.

  • Analyze the quenched samples by HPLC.[6][7][8][9]

• Data Analysis:

  • Using the calibration curves, determine the concentration of the starting amine and the product at each time point.

  • Plot the concentration of the amine versus time and the concentration of the product versus time.

  • To determine the reaction order with respect to each reactant, perform experiments with varying initial concentrations of the amine and O-Acetyl-N-methylhydroxylamine Hydrochloride (method of initial rates).

  • Based on the determined reaction order, use the appropriate integrated rate law to calculate the rate constant (k).

Protocol 2: In-situ Kinetic Analysis using ¹H NMR Spectroscopy

NMR spectroscopy allows for non-invasive, real-time monitoring of a reaction in the NMR tube.[10][11][12]

Objective: To continuously monitor the reaction and determine the rate constant.

Materials:

• O-Acetyl-N-methylhydroxylamine Hydrochloride

• Substrate (e.g., a nucleophile for amination or acylation)

• Deuterated solvent (e.g., CD₃CN, DMSO-d₆)

• NMR spectrometer with a temperature-controlled probe

Procedure:

• Preparation:

  • Acquire ¹H NMR spectra of the pure starting materials and the expected product(s) to identify characteristic peaks that do not overlap.

  • In an NMR tube, dissolve a known concentration of the substrate in the deuterated solvent.

• Reaction Initiation and Monitoring:

  • Equilibrate the NMR probe to the desired reaction temperature.

  • Place the NMR tube containing the substrate in the spectrometer and acquire a spectrum (t=0).

  • Quickly add a known amount of O-Acetyl-N-methylhydroxylamine Hydrochloride solution to the NMR tube, mix thoroughly, and re-insert it into the spectrometer.

  • Immediately begin acquiring a series of ¹H NMR spectra at regular time intervals.

• Data Analysis:

  • Process the series of spectra.

  • For each spectrum, integrate the characteristic peaks of a reactant and a product.

  • The relative concentrations can be determined from the ratios of the integrals.

  • Plot the relative concentration of the reactant or product as a function of time.

  • Use the appropriate integrated rate law to determine the rate constant.

Caption: Workflow for an in-situ NMR kinetic study.

Conclusion: Empowering Rational Reagent Selection

O-Acetyl-N-methylhydroxylamine Hydrochloride presents an intriguing profile for synthetic chemists. While a comprehensive, data-rich comparison to all alternatives is hampered by the current lack of published kinetic studies, this guide provides the necessary framework to bridge that gap. By understanding its potential dual reactivity and employing the detailed experimental protocols herein, researchers can generate the data required for a rigorous, quantitative comparison with other acylating and aminating agents. This will enable the rational selection of the optimal reagent for a specific synthetic challenge, ultimately leading to more efficient, selective, and robust chemical processes in drug development and beyond.

References

• BenchChem. (2025). Beyond Pyruvonitrile: A Comparative Guide to Acylation Reagents for Researchers. BenchChem Technical Guides.
• Wiley. (2021). Electrophilic Aminating Agents in Total Synthesis.
• Jencks, W. P., & Gilchrist, M. (1968). The Reaction of Hydroxylamine with Amides. Kinetic Evidence for the Existence of a Tetrahedral Addition Intermediate. Journal of the American Chemical Society, 90(10), 2622–2637.
• Dzeng, G., & Bode, J. W. (2020). Dynamic Amide Formation by Reversible Nitrone Exchange of Potassium Acyltrifluoroborates (KATs) and Hydroxylamines in Aqueous Conditions. ChemRxiv.
• MDPI. (2023). A Brief Review: Advancement in the Synthesis of Amine through the Leuckart Reaction. Molecules, 28(3), 1234.
• Study.com. (n.d.).
• MDPI. (2022). Friedel-Crafts-Type Acylation and Amidation Reactions in Strong Brønsted Acid: Taming Superelectrophiles. International Journal of Molecular Sciences, 23(15), 8263.
• ACS, & PubMed Central. (2023). Mechanistic Insights into the Reductive N–O Bond Cleavage of O‑Acyl Hydroxylamines: Dual Reactivity as Potent Oxidants and Nitrogen Transfer Agents. ACS Organic & Inorganic Au, 3(4), 225-235.
• PubMed. (2014). An experimental and theoretical study of reaction mechanisms between nitriles and hydroxylamine. Physical Chemistry Chemical Physics, 16(40), 22165-22174.
• Master Organic Chemistry. (2017).
• ACS Publications. (2019). Reductive Amination in the Synthesis of Pharmaceuticals. Chemical Reviews, 119(22), 11369-11441.
• YouTube. (2019). 08.
• BenchChem. (2025). A Comparative Guide to LC-MS Methods for the Analysis of Acylation Reaction Products. BenchChem Technical Guides.
• University of Bristol. (2016). Kinetic Profiling by NMR.
• Reddit. (2023).
• PubMed. (2007). Kinetics of amide formation through carbodiimide/N-hydroxybenzotriazole (HOBt) couplings. The Journal of Organic Chemistry, 72(25), 9571-9581.
• ResearchGate. (n.d.). The Summary of the Synthesis of Amines.
• ACS Omega, & PMC. (2021). Amidation Reaction System: Kinetic Studies and Improvement by Product Removal. ACS Omega, 6(46), 30887-30897.
• NIH. (2022). NMR Reaction Monitoring Robust to Spectral Distortions. Analytical Chemistry, 94(30), 10696-10703.
• ACS Publications. (2019). Online NMR and HPLC as a Reaction Monitoring Platform for Pharmaceutical Process Development. Analytical Chemistry, 91(15), 9988-9994.
• ACS Publications. (2021). Simple Parameters and Data Processing for Better Signal-to-Noise and Temporal Resolution in In Situ 1D NMR Reaction Monitoring. The Journal of Organic Chemistry, 86(22), 15993-16000.
• LCGC International. (2023).
• RSC Publishing. (2018). Real-time HPLC-MS reaction progress monitoring using an automated analytical platform. Reaction Chemistry & Engineering, 3(4), 485-491.
• University of Manchester. (2009). Diffusion NMR and trilinear analysis in the study of reaction kinetics.
• Organic-Chemistry.org. (n.d.).
• Bridgewater College Digital Commons. (2022).
• PubMed. (2019). Differentiation of Deprotonated Acyl-, N-, and O-Glucuronide Drug Metabolites by Using Tandem Mass Spectrometry Based on Gas-Phase Ion-Molecule Reactions Followed by Collision-Activated Dissociation. Analytical Chemistry, 91(17), 11293-11301.
• ResearchGate. (n.d.). Kinetics of the OH and Cl reactions with N-methylformamide, N, N-dimethylformamide and N, N-dimethylacetamide.

Sources

• 1. Mechanistic Insights into the Reductive N–O Bond Cleavage of O‑Acyl Hydroxylamines: Dual Reactivity as Potent Oxidants and Nitrogen Transfer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. reddit.com [reddit.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. Real-time HPLC-MS reaction progress monitoring using an automated analytical platform - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]
• 9. digitalcommons.bridgewater.edu [digitalcommons.bridgewater.edu]
• 10. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 11. NMR Reaction Monitoring Robust to Spectral Distortions - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]

A Comparative Guide to Assessing the Purity of Synthesized O-Acetyl-N-methylhydroxylamine Hydrochloride

Introduction: The Critical Role of Purity in Research and Development

O-Acetyl-N-methylhydroxylamine hydrochloride is a valuable reagent in organic synthesis, often utilized in the formation of hydroxamic acids and other nitrogen-containing functionalities. As with any synthetic intermediate, particularly in the context of drug discovery and development, the purity of this compound is paramount. The presence of unreacted starting materials, by-products, or degradation products can lead to aberrant reaction outcomes, the formation of undesired side products, and potentially misleading biological data. This guide provides a comprehensive comparison of analytical methodologies for the robust assessment of O-Acetyl-N-methylhydroxylamine Hydrochloride purity, empowering researchers to ensure the quality and reliability of their starting materials.

Our approach is grounded in the principles of analytical method validation, ensuring that the described protocols are not merely procedural but are self-validating systems designed for accuracy, precision, and specificity.[1] We will explore the utility of High-Performance Liquid Chromatography (HPLC) as the primary quantitative technique, supplemented by Gas Chromatography-Mass Spectrometry (GC-MS) for the analysis of volatile impurities and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy for orthogonal confirmation of purity.

Understanding Potential Impurities: A Synthesis-Based Approach

A robust purity assessment method begins with an understanding of the potential impurities that may be present. The synthesis of O-Acetyl-N-methylhydroxylamine Hydrochloride typically involves the N-acetylation of N-methylhydroxylamine. This process, while seemingly straightforward, can lead to several potential impurities:

• Unreacted Starting Materials: Residual N-methylhydroxylamine hydrochloride.

• Reagent-Related Impurities: Acetic acid or residual acetylating agent (e.g., acetic anhydride).

• Isomeric By-products: N-Acetyl-N-methylhydroxylamine (the N-acetylated isomer), a common side product in the acylation of hydroxylamines.

• Degradation Products: The ester linkage in O-Acetyl-N-methylhydroxylamine is susceptible to hydrolysis, which can be exacerbated by improper storage or handling, leading to the formation of N-methylhydroxylamine and acetic acid.

A comprehensive analytical strategy must be capable of separating and quantifying the active pharmaceutical ingredient (API) from these potential contaminants.

High-Performance Liquid Chromatography (HPLC): The Workhorse for Purity Determination

HPLC is the cornerstone for purity analysis of non-volatile and thermally labile compounds in the pharmaceutical industry.[2][3] For O-Acetyl-N-methylhydroxylamine Hydrochloride, a reversed-phase HPLC method with UV detection offers excellent resolution and sensitivity.

Rationale for Method Design

The choice of a C18 stationary phase is based on its versatility and broad applicability for separating a wide range of polar and non-polar compounds. The mobile phase, consisting of an aqueous buffer and an organic modifier, is optimized to achieve retention of the polar analyte while enabling the separation of potential impurities. The use of a phosphate buffer helps to control the pH and ensure consistent ionization of the analyte and impurities, leading to reproducible retention times. A UV detector is suitable as the acetyl group provides a chromophore, allowing for sensitive detection.

Experimental Protocol: HPLC-UV Analysis

Chromatographic Conditions:

Parameter	Condition
Column	C18, 4.6 mm x 150 mm, 5 µm particle size
Mobile Phase A	0.02 M Potassium Dihydrogen Phosphate, pH adjusted to 3.0 with Phosphoric Acid
Mobile Phase B	Acetonitrile
Gradient	0-5 min: 5% B; 5-15 min: 5-50% B; 15-20 min: 50% B; 20-22 min: 50-5% B; 22-25 min: 5% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection	UV at 210 nm
Injection Volume	10 µL

Sample Preparation:

• Accurately weigh approximately 10 mg of the synthesized O-Acetyl-N-methylhydroxylamine Hydrochloride sample.

• Dissolve the sample in 10.0 mL of Mobile Phase A to obtain a concentration of 1 mg/mL.

• Filter the solution through a 0.45 µm syringe filter into an HPLC vial.

Data Analysis:

• Integrate the peaks in the resulting chromatogram.

• The purity is calculated as the percentage of the main peak area relative to the total area of all peaks.

Visualization of the HPLC Workflow

Caption: Workflow for HPLC Purity Analysis.

Gas Chromatography-Mass Spectrometry (GC-MS): A Complementary Technique for Volatile Impurities

While HPLC is ideal for non-volatile compounds, GC-MS is a powerful tool for identifying and quantifying volatile and semi-volatile impurities.[2] In the context of O-Acetyl-N-methylhydroxylamine Hydrochloride synthesis, GC-MS can be particularly useful for detecting residual solvents or volatile by-products. Due to the polar nature and low volatility of the target compound, derivatization is often necessary to make it amenable to GC analysis.

Rationale for Derivatization

Derivatization with a silylating agent, such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA), replaces the active hydrogen on the nitrogen atom with a trimethylsilyl (TMS) group. This process increases the volatility and thermal stability of the analyte, allowing it to be readily analyzed by GC.

Experimental Protocol: GC-MS Analysis (with Derivatization)

Derivatization Procedure:

• Accurately weigh approximately 1 mg of the synthesized sample into a reaction vial.

• Add 100 µL of pyridine and 100 µL of BSTFA with 1% TMCS.

• Seal the vial tightly and heat at 70 °C for 30 minutes.

• Cool the vial to room temperature before injection.

GC-MS Conditions:

Parameter	Condition
Column	DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Inlet Temperature	250 °C
Oven Program	Initial 50 °C for 2 min, ramp to 280 °C at 10 °C/min, hold for 5 min
Transfer Line Temp	280 °C
Ion Source Temp	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Range	m/z 40-450

Visualization of the GC-MS Workflow

Caption: Workflow for GC-MS Purity Analysis.

Quantitative NMR (qNMR) Spectroscopy: An Orthogonal Purity Assessment

Quantitative NMR (qNMR) is a primary analytical method that provides a direct measurement of the analyte concentration without the need for a reference standard of the same compound.[4] This makes it an excellent orthogonal technique to chromatography for purity verification. The purity is determined by comparing the integral of a specific proton signal of the analyte to the integral of a certified internal standard of known purity and concentration.

Rationale for qNMR

The non-destructive nature of NMR and its ability to provide structural information simultaneously with quantitative data make it a powerful tool. For O-Acetyl-N-methylhydroxylamine Hydrochloride, the distinct signals of the acetyl and N-methyl protons can be used for quantification against a suitable internal standard, such as maleic acid or dimethyl sulfone, which should have signals that do not overlap with the analyte.

Experimental Protocol: qNMR Analysis

Sample Preparation:

• Accurately weigh approximately 10 mg of the synthesized sample and 5 mg of a certified internal standard (e.g., maleic acid) into a clean, dry vial.

• Dissolve the mixture in a known volume (e.g., 0.75 mL) of a deuterated solvent (e.g., DMSO-d₆).

• Transfer the solution to an NMR tube.

NMR Acquisition Parameters:

Parameter	Condition
Spectrometer	400 MHz or higher
Solvent	DMSO-d₆
Pulse Sequence	A standard 90° pulse sequence
Relaxation Delay (d1)	At least 5 times the longest T₁ of the protons of interest (typically 30-60 s)
Number of Scans	Sufficient to achieve a high signal-to-noise ratio (e.g., 16 or 32)

Data Processing and Purity Calculation:

• Process the spectrum with appropriate phasing and baseline correction.

• Integrate the characteristic signals of the analyte (e.g., the N-CH₃ singlet) and the internal standard.

• Calculate the purity using the following formula:

  Purity (%) = (I_analyte / N_analyte) * (N_std / I_std) * (MW_analyte / MW_std) * (m_std / m_analyte) * P_std

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the standard

Visualization of the Purity Assessment Strategy

Caption: A multi-technique approach for purity assessment.

Comparative Summary of Analytical Techniques

Parameter	HPLC-UV	GC-MS (with Derivatization)	qNMR
Principle	Differential partitioning between mobile and stationary phases	Separation based on volatility and mass-to-charge ratio	Nuclear magnetic resonance signal intensity
Primary Use	Quantitative purity of non-volatile compounds	Identification and quantification of volatile impurities	Orthogonal quantitative purity and structural confirmation
Sample Prep	Simple dissolution and filtration	Derivatization required	Accurate weighing of sample and internal standard
Strengths	High precision, robustness, widely available	High specificity and sensitivity for volatiles	Primary method, no analyte-specific standard needed
Limitations	Requires a chromophore, may not detect all impurities	Not suitable for non-volatile or thermally labile compounds	Lower sensitivity than chromatographic methods

Conclusion: A Triad of Techniques for Uncompromised Purity

Ensuring the purity of synthesized O-Acetyl-N-methylhydroxylamine Hydrochloride is not a matter of applying a single analytical technique, but rather a strategic integration of orthogonal methods. This guide advocates for a triad of techniques: HPLC-UV as the primary, high-precision quantitative tool; GC-MS for the diligent screening of volatile and process-related impurities; and qNMR as an independent, primary method for the unambiguous confirmation of purity. By adopting this comprehensive approach, researchers, scientists, and drug development professionals can proceed with confidence, knowing that the integrity of their foundational chemical matter is assured, thereby safeguarding the reliability and reproducibility of their scientific endeavors.

References

• International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. ICH Harmonised Tripartite Guideline Q2(R1): Validation of Analytical Procedures: Text and Methodology. 2005. [Link]

• Snyder, L. R., Kirkland, J. J., & Dolan, J. W. (2010).
• Hübschmann, H.-J. (2015).

• Pauli, G. F., Jaki, B. U., & Lankin, D. C. (2005). Quantitative ¹H NMR: a versatile tool for the analysis of metabolites in complex matrices. Journal of Natural Products, 68(1), 133-144. [Link]

• Malz, F., & Jancke, H. (2005). Validation of quantitative NMR. Journal of Pharmaceutical and Biomedical Analysis, 38(5), 813-823.

• Brewer Science. (n.d.). Small Molecule Analysis Testing: HPLC vs GC. [Link]

• Gavin Publishers. (2018). Validation of Analytical Methods: A Review. [Link]

• National Institutes of Health. (2014). Absolute Quantitative 1H NMR Spectroscopy for Compound Purity Determination. [Link]

• MDPI. (2021). Process Improvement for the Continuous Synthesis of N-Benzylhydroxylamine Hydrochloride. [Link]

• ResearchGate. (2024). A comparison between hplc and gc-ms: analysis of plant volatile and non-volatile compounds. [Link]

• Brewer Science. (n.d.). Small Molecule Analysis Testing: HPLC vs GC. [Link]

Sources

• 1. CN105330564A - Preparation method of methoxyamine hydrochloride - Google Patents [patents.google.com]
• 2. N,O-Dimethylhydroxylamine - Wikipedia [en.wikipedia.org]
• 3. biomedres.us [biomedres.us]
• 4. O-Methylhydroxylamine hydrochloride | CH5NO.ClH | CID 521874 - PubChem [pubchem.ncbi.nlm.nih.gov]

comparative efficacy of O-Acetyl-N-methylhydroxylamine Hydrochloride in different solvent systems

An In-Depth Technical Guide to the Comparative Efficacy of O-Acetyl-N-methylhydroxylamine Hydrochloride in Different Solvent Systems

For the modern researcher, scientist, and drug development professional, the choice of solvent is not a trivial decision but a critical parameter that can dictate the success or failure of a synthetic route. O-Acetyl-N-methylhydroxylamine Hydrochloride is a versatile reagent whose efficacy is profoundly influenced by the solvent system in which it is deployed. This guide provides a comprehensive comparison of its performance in various solvents, supported by mechanistic insights and detailed experimental protocols, to empower researchers to make informed decisions and optimize their chemical transformations.

Physicochemical Properties and Solubility Profile

O-Acetyl-N-methylhydroxylamine Hydrochloride is a white to off-white crystalline solid. Its hydrochloride form enhances its stability and handling properties compared to the free base. A clear understanding of its physical properties is the foundation for selecting an appropriate solvent system.

Table 1: Physicochemical Properties of O-Acetyl-N-methylhydroxylamine Hydrochloride

Property	Value	Source
CAS Number	19689-95-3	[1][2]
Molecular Formula	C₃H₇NO₂·HCl	[1]
Molecular Weight	125.55 g/mol	[1][3]
Melting Point	111°C (decomposes)	[1]
Appearance	White to Almost white powder to crystal
Purity	>98.0%	[1]
Solubility	Soluble in water.	[1][4][5]

The high polarity of the hydrochloride salt renders it readily soluble in polar protic solvents like water and lower alcohols (e.g., methanol, ethanol). Its solubility in aprotic solvents, such as dichloromethane (DCM) and toluene, is more limited, often necessitating the use of a co-solvent or a phase-transfer catalyst, or the in-situ generation of the free base to achieve a homogenous reaction mixture.

Mechanism of Action and the Role of the Solvent

O-Acetyl-N-methylhydroxylamine Hydrochloride serves primarily as a stable precursor to N-methylhydroxylamine or its equivalent. The acetyl group is a good leaving group, and its departure, often facilitated by a base or a protic solvent, unmasks the reactive hydroxylamine functionality.

The solvent's role extends beyond simple dissolution. It can influence:

• Reactivity: Polar protic solvents can stabilize charged intermediates and transition states, potentially accelerating the reaction. Aprotic solvents, on the other hand, can lead to different reaction pathways by not interfering with hydrogen bonding.

• Equilibrium: For reversible reactions, the solvent can shift the equilibrium by selectively solvating reactants or products. In reactions that produce water, such as nitrone formation, using a non-polar solvent like toluene allows for the azeotropic removal of water, driving the reaction to completion.

• Selectivity: The solvent can influence the chemo- and regioselectivity of a reaction by mediating the conformation of the reactants and the accessibility of reactive sites.

Caption: Solvent choice directly impacts the reaction mechanism and outcome.

Comparative Efficacy in Key Synthetic Applications

Synthesis of Nitrones for 1,3-Dipolar Cycloadditions

Nitrones are valuable intermediates in the synthesis of complex heterocyclic molecules. They are typically formed by the condensation of an N-substituted hydroxylamine with an aldehyde or ketone.

General Reaction: R'CHO + CH₃NHOH → R'CH=N⁺(CH₃)O⁻ + H₂O

The efficacy of O-Acetyl-N-methylhydroxylamine Hydrochloride in this transformation is highly dependent on the solvent system.

Caption: Experimental workflow for nitrone synthesis in an aprotic solvent.

Table 2: Comparative Efficacy of Solvents in Nitrone Synthesis

Solvent System	Typical Conditions	Advantages	Disadvantages	Expected Yield
Toluene	Reflux with Dean-Stark trap	Efficient water removal drives reaction to completion; higher reaction temperatures possible.[6]	Limited solubility of the hydrochloride salt, requiring prior generation of the free base.	High (>85%)
Methanol (MeOH)	Room temperature to reflux	Good solubility of the starting material; simple setup.	Reaction is an equilibrium; water produced can lead to hydrolysis of the product.	Moderate (50-70%)
Dichloromethane (DCM)	Room temperature	Good for sensitive substrates; easy removal of solvent post-reaction.	Slower reaction rates; may require a drying agent (e.g., MgSO₄) to be added.	Moderate to High (60-85%)
Water	Room temperature, often with a co-solvent	"Green" solvent; excellent solubility of the hydrochloride salt.	Difficult product isolation; potential for side reactions.	Variable, generally lower

Expert Commentary: For robust and high-yielding nitrone synthesis, the use of toluene with a Dean-Stark apparatus is the gold standard.[6] This setup effectively removes the water and any methanol carried over from the free base generation, pushing the equilibrium towards the product. While methanol offers convenience, its use is often a compromise on yield.

Experimental Protocol: Synthesis of N-(Benzylidene)-N-methylmethanamine oxide in Toluene

• Free Base Generation: In a round-bottom flask, suspend O-Acetyl-N-methylhydroxylamine Hydrochloride (1.0 eq) in methanol. Cool the mixture to 0°C in an ice bath. Add a solution of sodium methoxide (1.05 eq) in methanol dropwise with stirring. Allow the mixture to warm to room temperature and stir for 20 minutes.

• Reaction Setup: In a separate three-necked flask equipped with a mechanical stirrer, a Dean-Stark trap, and a reflux condenser, add benzaldehyde (1.0 eq) and toluene (approx. 0.2 M concentration).

• Filtration and Addition: Filter the N-methylhydroxylamine/methanol mixture through a sintered glass funnel to remove the precipitated NaCl, washing the filter cake with a small amount of toluene.[6]

• Reaction: Add the filtrate to the flask containing the benzaldehyde and toluene. Heat the mixture to reflux. Collect the water/methanol azeotrope in the Dean-Stark trap.

• Monitoring and Workup: Monitor the reaction progress by TLC. Once the starting material is consumed (typically 3-4 hours), cool the reaction mixture to room temperature.

• Isolation: Wash the organic layer with saturated aqueous sodium bicarbonate solution and then with brine. Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude nitrone.

• Purification: Purify the crude product by column chromatography or recrystallization as needed.

Alternative Reagents: A Comparative Overview

While O-Acetyl-N-methylhydroxylamine Hydrochloride is a valuable reagent, other alternatives exist, each with its own set of advantages and disadvantages.

Table 3: Comparison with Alternative N-Methylhydroxylamine Sources

Reagent	Key Advantages	Key Disadvantages
O-Acetyl-N-methylhydroxylamine HCl	Solid, stable, easy to handle.	Requires deacetylation step, slightly higher molecular weight.
N-Methylhydroxylamine HCl	Directly provides the active species after neutralization.	Can be less stable than the acetylated form.[7]
N,O-Dimethylhydroxylamine HCl	Used for Weinreb amide synthesis.[8]	Not suitable for applications requiring a free N-OH group.

The choice between these reagents depends on the specific application. For nitrone formation, both the acetylated and non-acetylated hydrochloride salts are effective, with handling and stability considerations often favoring the acetylated version. For Weinreb amide synthesis, N,O-Dimethylhydroxylamine HCl is the reagent of choice.[8]

Safety and Handling

As with any chemical reagent, proper safety protocols must be followed when handling O-Acetyl-N-methylhydroxylamine Hydrochloride and its parent compounds.

• Hazards: The related compound, O-methylhydroxylamine hydrochloride, is corrosive and can cause severe skin burns and eye damage.[4][9][10] It is harmful if swallowed or inhaled.[9][10] Assume similar hazards for the O-Acetyl derivative.

• Handling: Always handle this chemical in a well-ventilated chemical fume hood.[10][11] Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.[11]

• Storage: The compound is hygroscopic and moisture-sensitive.[1][9] Store it in a tightly sealed container in a cool, dry place away from incompatible materials such as strong bases.[9][10]

Conclusion

The efficacy of O-Acetyl-N-methylhydroxylamine Hydrochloride is inextricably linked to the solvent system employed. While polar protic solvents offer excellent solubility for the hydrochloride salt, aprotic, non-polar solvents like toluene provide a superior environment for driving equilibrium-limited reactions such as nitrone formation to completion. By understanding the interplay between the reagent, the solvent, and the reaction mechanism, researchers can unlock the full synthetic potential of this versatile compound, leading to higher yields, greater purity, and more efficient workflows in drug discovery and development.

References

• O-Acetyl-N-methylhydroxylamine Hydrochloride. (n.d.). Vertex AI Search. Retrieved January 15, 2026.
• O-Methylhydroxylamine hydrochloride. (n.d.). AK Scientific, Inc. Retrieved January 15, 2026.
• SAFETY DATA SHEET - Methoxyamine Hydrochloride. (2019, February 12). Spectrum Chemical. Retrieved January 15, 2026.
• SAFETY DATA SHEET - O-Methylhydroxylamine hydrochloride. (2010, November 6). Fisher Scientific. Retrieved January 15, 2026.
• O-Acetyl-N-methylhydroxylamine Hydrochloride, 5g, Each. (n.d.). CP Lab Safety. Retrieved January 15, 2026.

• Organic Syntheses Procedure. (n.d.). Organic Syntheses. Retrieved January 15, 2026, from [Link]

• O-Methylhydroxylamine hydrochloride | CH5NO.ClH | CID 521874. (n.d.). PubChem. Retrieved January 15, 2026, from [Link]

• N-Methylhydroxylamine Hydrochloride: A Versatile Reagent in Pharmaceutical Synthesis. (n.d.). Benchchem. Retrieved January 15, 2026.

• nitrones for intramolecular 1,3-dipolar cycloadditions. (n.d.). Organic Syntheses Procedure. Retrieved January 15, 2026, from [Link]

• O-Acetyl-N-methylhydroxylamine Hydrochloride 98.0+%, TCI America 1 g. (n.d.). Fisher Scientific. Retrieved January 15, 2026.

• N-Methylhydroxylamine. (n.d.). Wikipedia. Retrieved January 15, 2026, from [Link]

Sources

• 1. labsolu.ca [labsolu.ca]
• 2. calpaclab.com [calpaclab.com]
• 3. O-Acetyl-N-methylhydroxylamine Hydrochloride 98.0+%, TCI America 1 g | Buy Online | TCI America | Fisher Scientific [fishersci.com]
• 4. O-METHYLHYDROXYLAMINE HYDROCHLORIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 5. O-Methylhydroxylamine hydrochloride | CH5NO.ClH | CID 521874 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. N-Methylhydroxylamine - Wikipedia [en.wikipedia.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. spectrumchemical.com [spectrumchemical.com]
• 10. fishersci.com [fishersci.com]
• 11. aksci.com [aksci.com]

Safety & Regulatory Compliance

Navigating the Disposal of O-Acetyl-N-methylhydroxylamine Hydrochloride: A Guide for the Modern Laboratory

For the diligent researcher, scientist, and drug development professional, the lifecycle of a chemical reagent extends far beyond its use in an experiment. The final step, proper disposal, is a critical component of laboratory safety and environmental stewardship. This guide provides a comprehensive, in-depth protocol for the safe and effective disposal of O-Acetyl-N-methylhydroxylamine Hydrochloride, moving beyond generic advice to offer actionable, scientifically-grounded procedures. Our aim is to empower you with the knowledge to manage this chemical waste stream confidently and responsibly.

Understanding the Compound: Why Specialized Disposal is Crucial

O-Acetyl-N-methylhydroxylamine Hydrochloride is a hydroxylamine derivative. Like its parent compounds, it possesses a reactive profile that necessitates careful handling and disposal. In aqueous solutions, it behaves as an acid[1][2]. It is classified as corrosive, harmful if swallowed or in contact with skin, and can cause severe skin burns and eye damage[3]. Furthermore, it is very toxic to aquatic life, underscoring the importance of preventing its release into the environment[4]. The hydrochloride salt form adds to its acidic nature and water solubility[1].

The primary hazards associated with hydroxylamine derivatives stem from their potential for exothermic decomposition and their reactivity with other chemicals. Incompatible materials include strong oxidizing agents and heavy metals[3][5]. Therefore, simply discarding this compound without deactivation is not a viable or safe option.

Core Principles of Disposal: A Multi-faceted Approach

The responsible disposal of O-Acetyl-N-methylhydroxylamine Hydrochloride hinges on a few core principles:

• In-Lab Deactivation: Whenever feasible, chemical deactivation at the source is the preferred method. This transforms the hazardous compound into less harmful substances before it enters the official waste stream.

• Waste Segregation: Proper segregation of waste is paramount to prevent accidental mixing of incompatible chemicals.

• Regulatory Compliance: All disposal procedures must adhere to local, state, and federal regulations for hazardous waste management[4][6][7].

This guide will focus on providing detailed protocols for in-lab deactivation, ensuring that the material leaving your fume hood is significantly less hazardous.

Pre-Disposal Safety Checklist: Your First Line of Defense

Before initiating any disposal procedure, a thorough safety assessment is mandatory.

Safety Check	Details
Personal Protective Equipment (PPE)	Always wear appropriate PPE, including chemical-resistant gloves (nitrile or neoprene), safety goggles, and a flame-resistant lab coat.
Ventilation	All steps of the disposal process should be conducted in a certified chemical fume hood to prevent inhalation of any vapors or aerosols.
Spill Kit Accessibility	Ensure a spill kit containing an inert absorbent material (such as vermiculite or sand), and appropriate neutralizing agents is readily available.
Emergency Procedures	Be familiar with your institution's emergency procedures, including the location of safety showers, eyewash stations, and emergency contact numbers.

In-Lab Deactivation Protocols: Step-by-Step Guidance

Two primary methods for the in-lab deactivation of O-Acetyl-N-methylhydroxylamine Hydrochloride are presented below. The choice of method may depend on the quantity of waste, the presence of other chemicals in the waste stream, and available laboratory resources.

Method 1: Oxidative Degradation with Sodium Hypochlorite

This method utilizes a common laboratory reagent, sodium hypochlorite (bleach), to oxidize the hydroxylamine derivative to less harmful nitrogen-containing compounds. This process is particularly effective for aqueous waste streams.

Underlying Chemistry: Hydroxylamine and its salts can be effectively degraded by strong oxidizing agents like hypochlorite in a slightly acidic to neutral pH range[8]. The reaction proceeds through the oxidation of the nitrogen atom, ultimately leading to the formation of nitrogen gas, water, and other benign byproducts. A patent for a similar process suggests that reacting an alkaline solution of a hydroxylammonium compound with a source of hypohalite ions produces benign liquid and gas effluents[4].

Experimental Protocol:

• Preparation: In a suitably sized beaker or flask within a chemical fume hood, dilute the aqueous waste containing O-Acetyl-N-methylhydroxylamine Hydrochloride with water to a concentration of less than 5% (w/v). This dilution step is crucial to control the reaction rate and prevent excessive heat generation.

• pH Adjustment: While stirring, slowly add a 1 M solution of sodium hydroxide to adjust the pH of the solution to between 6 and 7. Monitor the pH using a calibrated pH meter.

• Oxidant Addition: Slowly add a 5% sodium hypochlorite solution (commercial bleach) to the stirred hydroxylamine solution. A general rule of thumb is to add approximately 10 mL of 5% sodium hypochlorite for every 1 gram of O-Acetyl-N-methylhydroxylamine Hydrochloride. The addition should be done portion-wise to control the temperature of the solution. If the temperature rises above 40°C, pause the addition and allow the solution to cool.

• Reaction Monitoring: Continue stirring the solution for at least 2 hours at room temperature to ensure complete degradation. The absence of the hydroxylamine derivative can be confirmed using an appropriate analytical method, such as a colorimetric test with a ferric salt (a yellow to reddish-brown color indicates the presence of hydroxylamines).

• Final Neutralization and Disposal: Once the reaction is complete, neutralize the excess hypochlorite by adding a small amount of a reducing agent like sodium bisulfite or sodium thiosulfate until a test with potassium iodide-starch paper indicates the absence of an oxidizing agent. Adjust the final pH of the solution to between 6 and 8 with either dilute acid or base. The resulting solution can then be disposed of down the drain with copious amounts of water, in accordance with local regulations.

Method 2: Neutralization via Oxime Formation

This method involves reacting the hydroxylamine derivative with a simple ketone, such as acetone, to form a less hazardous oxime. This is a well-established reaction for hydroxylamines[9][10].

Underlying Chemistry: Hydroxylamine and its derivatives react with aldehydes and ketones to form oximes[10]. This reaction effectively "caps" the reactive hydroxylamine functional group. The resulting oxime is generally more stable and less hazardous. Some sources suggest that the oxime can be further decomposed by gentle heating to regenerate the ketone and release nitrogen gas and water[6][9].

Experimental Protocol:

• Preparation: In a flask equipped with a stir bar and placed in a chemical fume hood, dissolve the O-Acetyl-N-methylhydroxylamine Hydrochloride waste in a minimal amount of water.

• Addition of Ketone: Add an excess of acetone (at least a 2-fold molar excess relative to the hydroxylamine derivative).

• pH Adjustment: Slowly add a base, such as a saturated solution of sodium bicarbonate or dilute sodium hydroxide, to the mixture while stirring. The goal is to neutralize the hydrochloride salt and facilitate the reaction. A pH of around 8 is generally suitable.

• Reaction: Stir the reaction mixture at room temperature for 1-2 hours. The formation of the oxime can be monitored by thin-layer chromatography (TLC) or another suitable analytical technique.

• Waste Disposal: The resulting solution containing the N-methylacetoxime can be collected as hazardous waste and disposed of through your institution's environmental health and safety (EHS) office. While some literature suggests thermal decomposition of the oxime, for routine laboratory disposal, treating the oxime-containing solution as chemical waste is the most prudent approach.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of O-Acetyl-N-methylhydroxylamine Hydrochloride.

Caption: Decision workflow for O-Acetyl-N-methylhydroxylamine Hydrochloride disposal.

Spill Management: A Calm and Collected Response

In the event of a spill, a swift and appropriate response is crucial.

• Evacuate and Alert: Immediately alert others in the vicinity and evacuate the area if the spill is large or if you feel unwell.

• Ventilate: Ensure the area is well-ventilated by opening sashes in the fume hood.

• Contain: For solid spills, gently cover the material with an inert absorbent like sand or vermiculite to prevent it from becoming airborne. For liquid spills, use an inert absorbent to contain the spill. Do not use combustible materials like paper towels as the primary absorbent.

• Collect: Using non-sparking tools, carefully collect the absorbed material and place it in a clearly labeled, sealed container for hazardous waste.

• Decontaminate: Clean the spill area thoroughly with a detergent solution, followed by water.

• Dispose: The collected spill material is considered hazardous waste and must be disposed of according to the procedures for direct disposal outlined above[11].

Conclusion: A Commitment to Safety and Scientific Integrity

The proper disposal of O-Acetyl-N-methylhydroxylamine Hydrochloride is not merely a procedural task but a reflection of a laboratory's commitment to safety, scientific integrity, and environmental responsibility. By understanding the chemical nature of this compound and adhering to the detailed protocols outlined in this guide, researchers can ensure that their valuable work does not come at the cost of safety or environmental harm. Always consult your institution's specific guidelines and your Environmental Health and Safety office to ensure full compliance with all applicable regulations.

References

• Sciencemadness Wiki. (2023, June 25). Hydroxylammonium chloride. Retrieved from [Link]

• Sciencemadness Wiki. (2023, December 30). Hydroxylamine. Retrieved from [Link]

• Google Patents. (1999). Method of decomposing hydroxylamine in aqueous solutions. (EP0963953A2).
• Google Patents. (1991). Process for decomposing solutions of hydroxylammonium salts. (US5062966A).

• Wikipedia. (2023, November 28). Hydroxylamine. Retrieved from [Link]

• PubChem. (n.d.). O-Methylhydroxylamine hydrochloride. Retrieved from [Link]

• Cole-Parmer. (n.d.). Material Safety Data Sheet - N-ETHYLHYDROXYLAMINE HYDROCHLORIDE, 97%. Retrieved from [Link]

• LEAP Online. (2005, October 10). Material Safety Data Sheet. Retrieved from [Link]

• ResearchGate. (n.d.). Decomposition Products of 50 Mass% Hydroxylamine/Water Under Runaway Reaction Conditions. Retrieved from [Link]

• Lessons Learned from Accidents. (n.d.). Storage and Use of Hydroxylamine Free Base (NH2OH). Retrieved from [Link]

• Wikipedia. (2023, August 15). N-Methylhydroxylamine. Retrieved from [Link]

• Northwestern University. (2023, February 27). Hazardous Waste Disposal Guide. Retrieved from [Link]

• Szabo-Scandic. (n.d.). Hydroxylamine hydrochloride Safety Data Sheet. Retrieved from [Link]

• United Nations Office on Drugs and Crime. (n.d.). Guidelines for the Safe Handling and Disposal of Chemicals Used in the Illicit Manufacture of Drugs. Retrieved from [Link]

Sources

• 1. O-Methylhydroxylamine hydrochloride | CH5NO.ClH | CID 521874 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. O-METHYLHYDROXYLAMINE HYDROCHLORIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 3. Efficient transformation of hydroxylamine from wastewater after supplementation with sodium carbonate or calcium bicarbonate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. US5062966A - Process for decomposing solutions of hydroxylammonium salts - Google Patents [patents.google.com]
• 5. Lessons [ncsp.tamu.edu]
• 6. Hydroxylamine - Sciencemadness Wiki [sciencemadness.org]
• 7. Oxidation of Hydroxylamine by Waugh Type POM, Enneamolybdomanganate(IV) Ion: A Kinetic and Mechanistic Study – Oriental Journal of Chemistry [orientjchem.org]
• 8. EP0963953A2 - Method of decomposing hydroxylamine in aqueous solutions - Google Patents [patents.google.com]
• 9. Hydroxylammonium chloride - Sciencemadness Wiki [sciencemadness.org]
• 10. Hydroxylamine - Wikipedia [en.wikipedia.org]
• 11. pdf.benchchem.com [pdf.benchchem.com]

A Researcher's Guide to the Safe Handling of O-Acetyl-N-methylhydroxylamine Hydrochloride

For the diligent researcher, scientist, and drug development professional, the mastery of handling novel chemical reagents is paramount. O-Acetyl-N-methylhydroxylamine Hydrochloride, a valuable building block in organic synthesis, demands a protocol built on a foundation of safety and procedural excellence. This guide provides an in-depth, experience-driven approach to its handling, ensuring the integrity of your research and the safety of your laboratory personnel. Due to limited specific safety data for O-Acetyl-N-methylhydroxylamine Hydrochloride, the following guidance is synthesized from authoritative sources on the closely related and structurally similar compound, O-Methylhydroxylamine Hydrochloride, which shares the same core reactive functional group.

Understanding the Risks: A Proactive Stance on Safety

O-Acetyl-N-methylhydroxylamine Hydrochloride and its analogs are classified as corrosive and can cause severe skin burns and eye damage.[1][2][3] Ingestion is harmful, and it may also trigger an allergic skin reaction.[1][3] A thorough understanding of these hazards is the first step in mitigating risk. The hydrochloride salt form indicates that in the presence of moisture, it can be acidic.

Hazard Summary Table:

Hazard	Classification	Primary Routes of Exposure
Skin Corrosion/Irritation	Category 1C: Causes severe skin burns	Dermal contact
Eye Damage/Irritation	Category 1: Causes serious eye damage	Ocular contact
Acute Toxicity (Oral)	Category 4: Harmful if swallowed	Ingestion
Skin Sensitization	Category 1: May cause an allergic skin reaction	Dermal contact
Corrosive to Metals	May be corrosive to metals	Contact with incompatible materials

The Core Protocol: A Step-by-Step Guide to Safe Handling

This protocol is designed to be a self-validating system of safety, where each step logically reinforces the next to create a secure research environment.

1. Engineering Controls: Your First Line of Defense

• Fume Hood: All handling of O-Acetyl-N-methylhydroxylamine Hydrochloride, from weighing to reaction quenching, must be conducted in a certified chemical fume hood. This is critical to prevent inhalation of any dust or aerosols.

• Safety Shower and Eyewash Station: Ensure that a fully functional safety shower and eyewash station are readily accessible and unobstructed.[4] Familiarize yourself with their operation before beginning any work.

2. Personal Protective Equipment (PPE): Your Essential Barrier

The selection of appropriate PPE is non-negotiable. The following table outlines the minimum required protection.

Body Part	Required PPE	Rationale
Hands	Impervious Gloves: Nitrile or neoprene gloves are recommended.	To prevent skin contact, which can lead to severe burns and allergic reactions.
Eyes	Chemical Safety Goggles: Must provide a complete seal around the eyes.	To protect against splashes and dust, which can cause serious eye damage.
Face	Face Shield: To be worn in conjunction with safety goggles.	Provides an additional layer of protection for the entire face from splashes.
Body	Laboratory Coat: A flame-resistant lab coat is standard.	Protects skin and personal clothing from contamination.
Chemical-Resistant Apron: Recommended when handling larger quantities.	Offers an additional layer of protection against spills.
Feet	Closed-Toed Shoes: Made of a non-porous material.	Protects feet from spills.
Respiratory	NIOSH-Approved Respirator: Required if there is a risk of dust or aerosol generation that cannot be controlled by the fume hood.	To prevent inhalation of the compound.[5]

3. The Workflow: From Preparation to Disposal

The following diagram illustrates the logical flow for the safe handling of O-Acetyl-N-methylhydroxylamine Hydrochloride.

Caption: Workflow for Safe Handling of O-Acetyl-N-methylhydroxylamine Hydrochloride.

Step-by-Step Experimental Procedure:

• Preparation: Before bringing the chemical into the workspace, ensure all necessary equipment, including quenching solutions (e.g., a weak base like sodium bicarbonate solution), is prepared and within reach inside the fume hood. Don your full PPE.

• Weighing: Tare a suitable container on a balance inside the fume hood. Carefully transfer the required amount of O-Acetyl-N-methylhydroxylamine Hydrochloride to the container. Avoid generating dust.

• Dissolution: If the protocol requires dissolving the solid, add the solvent slowly to the solid to minimize splashing.

• Reaction: Add the dissolved reagent to the reaction mixture in a controlled manner.

• Quenching: Upon completion, the reaction should be quenched carefully. If the reaction is acidic, a slow addition to a cooled basic solution is advisable.

• Work-up: Perform extractions and other work-up procedures within the fume hood.

• Waste Disposal: All waste, including contaminated consumables (gloves, pipette tips, etc.), must be disposed of in a designated, labeled hazardous waste container.[6] Consult your institution's environmental health and safety (EHS) office for specific guidelines.

• Decontamination: Thoroughly decontaminate all glassware and surfaces that came into contact with the chemical. A standard laboratory detergent followed by rinsing with an appropriate solvent is generally sufficient.

Emergency Procedures: Immediate and Decisive Action

In the event of an exposure or spill, immediate and correct action is crucial to minimize harm.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[7][8] Seek immediate medical attention.

• Eye Contact: Immediately flush the eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open.[8] Remove contact lenses if present and easy to do so. Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air.[8][9] If breathing is difficult, administer oxygen. If breathing has stopped, perform artificial respiration. Seek immediate medical attention.[4][9]

• Ingestion: Do NOT induce vomiting.[8] Rinse the mouth with water. Never give anything by mouth to an unconscious person.[4][8] Seek immediate medical attention.

• Spill: For a small spill, dampen the solid material with water to prevent dust formation and carefully sweep it into a designated waste container.[5][7] Wash the spill area with soap and water.[5][7] For larger spills, evacuate the area and contact your institution's EHS department.

Disposal Plan: A Responsible Conclusion to Your Research

Proper disposal is a critical component of the chemical lifecycle.

• Chemical Waste: O-Acetyl-N-methylhydroxylamine Hydrochloride and any solutions containing it should be disposed of as hazardous chemical waste. Do not pour it down the drain.

• Contaminated Materials: All disposables, such as gloves, weighing paper, and pipette tips, that have come into contact with the chemical must be placed in a sealed bag and disposed of as solid hazardous waste.[5]

• Consult Local Regulations: Always adhere to your institution's and local authorities' regulations for chemical waste disposal.[6]

By adhering to this comprehensive guide, you are not only ensuring your personal safety but also contributing to a culture of safety within your laboratory. The principles of proactive risk assessment, meticulous procedural execution, and preparedness for emergencies are the cornerstones of responsible scientific practice.

References

• PubChem. O-Methylhydroxylamine hydrochloride. National Institutes of Health. [Link]

• Centers for Disease Control and Prevention. First Aid Procedures for Chemical Hazards. The National Institute for Occupational Safety and Health (NIOSH). [Link]

• Cole-Parmer. Material Safety Data Sheet - N-Methylhydroxylamine hydrochloride, 98%. [Link]

• Organic Syntheses. Nitrones for Intramolecular 1,3-Dipolar Cycloadditions. [Link]

• CP Lab Safety. O-Acetyl-N-methylhydroxylamine Hydrochloride, 5g, Each. [Link]

Sources

• 1. tcichemicals.com [tcichemicals.com]
• 2. spectrumchemical.com [spectrumchemical.com]
• 3. O-Methylhydroxylamine Hydrochloride | 593-56-6 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 5. O-Methylhydroxylamine hydrochloride | CH5NO.ClH | CID 521874 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. O-METHYLHYDROXYLAMINE HYDROCHLORIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 8. aksci.com [aksci.com]
• 9. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]